Butyl ricinoleate

• CAS: 151-13-3

Core Science & Biosynthesis

An In-depth Technical Guide to the Physicochemical Properties of Butyl Ricinoleate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical properties of Butyl ricinoleate (B1264116) (CAS No. 151-13-3). Butyl ricinoleate is the butyl ester of ricinoleic acid, a major fatty acid found in castor oil.[1] Its unique chemical structure, featuring a hydroxyl group and a double bond, imparts distinct properties that make it a valuable compound in various industrial and pharmaceutical applications, including its use as a plasticizer, lubricant, and emollient.[1][2] It is also explored as a carrier for lipophilic drugs in drug delivery systems.[1]

Core Physicochemical Data

The fundamental physicochemical properties of Butyl ricinoleate are summarized in the table below for easy reference and comparison. These values have been aggregated from various chemical data sources.

Property	Value	Source(s)
IUPAC Name	butyl (Z,12R)-12-hydroxyoctadec-9-enoate	[2]
Synonyms	n-Butyl ricinoleate, Ricinoleic acid butyl ester
CAS Number	151-13-3
Molecular Formula	C22H42O3
Molecular Weight	354.57 g/mol
Appearance	Liquid, Colourless oily liquid
Density	0.919 g/cm³ (at 25°C)
Melting Point	-10°C
Boiling Point	185°C at 1 mmHg; 275°C at 13 mmHg
Flash Point	115°C
Pour Point	-26°C
Refractive Index	1.4620 - 1.467 (at 25°C)
Viscosity	0.3 s (at 25°C)
Vapor Pressure	4.15 x 10⁻¹⁰ mmHg at 25°C
Solubility	Insoluble in water; Soluble in organic solvents, alcohol, and oils.
logP (o/w)	7.733 (estimated)

Experimental Protocols for Property Determination

The characterization of Butyl ricinoleate's physicochemical properties relies on a suite of standard analytical techniques. Below are detailed methodologies for key experimental procedures.

Synthesis of Butyl Ricinoleate

The synthesis of Butyl ricinoleate is typically achieved through the esterification of ricinoleic acid with butanol.

Objective: To synthesize Butyl ricinoleate via acid-catalyzed esterification.

Materials:

• Ricinoleic acid (extracted from castor oil)

• Butanol

• Acid catalyst (e.g., sulfuric acid)

• Round-bottom flask

• Reflux condenser

• Heating mantle

• Separatory funnel

• Distillation apparatus

Procedure:

• Reaction Setup: In a round-bottom flask, combine ricinoleic acid and an excess of butanol.

• Catalysis: Add a catalytic amount of sulfuric acid to the mixture.

• Reflux: Heat the mixture to reflux under controlled temperature to facilitate the esterification reaction. The reaction is typically monitored for completion by techniques such as thin-layer chromatography (TLC).

• Work-up: After the reaction is complete, cool the mixture to room temperature.

• Purification: The crude product is then purified. This often involves washing with a basic solution to neutralize the acid catalyst, followed by washing with water to remove any remaining salts and unreacted butanol. The organic layer is then separated and dried.

• Final Product Isolation: The final product, Butyl ricinoleate, is isolated, often through distillation under reduced pressure to remove any remaining impurities.

Spectroscopic Characterization

Spectroscopic methods are essential for confirming the chemical structure and purity of Butyl ricinoleate.

• Fourier-Transform Infrared (FTIR) Spectroscopy:

  • Objective: To identify the functional groups present in the molecule.

  • Methodology: A small sample of purified Butyl ricinoleate is analyzed using an FTIR spectrometer. The infrared spectrum is recorded, typically in the range of 4000-400 cm⁻¹. Key characteristic peaks to be observed would include a strong carbonyl (C=O) stretch from the ester group (around 1740 cm⁻¹), a broad O-H stretch from the hydroxyl group (around 3400 cm⁻¹), and C-H stretches from the aliphatic chains.

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • Objective: To elucidate the detailed molecular structure by analyzing the magnetic properties of atomic nuclei.

  • Methodology: A sample of Butyl ricinoleate is dissolved in a suitable deuterated solvent (e.g., CDCl₃) and analyzed using an NMR spectrometer.

    • ¹H NMR: Provides information on the different types of protons and their neighboring environments. One would expect to see signals corresponding to the protons of the butyl group, the long aliphatic chain, the vinyl protons of the double bond, and the proton on the carbon bearing the hydroxyl group.

    • ¹³C NMR: Provides information on the different types of carbon atoms in the molecule, including the carbonyl carbon of the ester, the carbons of the double bond, and the carbon attached to the hydroxyl group.

• Mass Spectrometry (MS):

  • Objective: To determine the molecular weight and fragmentation pattern of the molecule.

  • Methodology: The sample is ionized, and the mass-to-charge ratio of the resulting ions is measured. The molecular ion peak would confirm the molecular weight of Butyl ricinoleate. The fragmentation pattern can provide further structural information.

Determination of Physical Properties

• Density Measurement:

  • Objective: To determine the mass per unit volume.

  • Methodology: A pycnometer or a digital density meter is used. The instrument is first calibrated with a substance of known density (e.g., deionized water). The density of the Butyl ricinoleate sample is then measured at a specified temperature, typically 25°C.

• Viscosity Measurement:

  • Objective: To measure the fluid's resistance to flow.

  • Methodology: A viscometer, such as a Brookfield viscometer or a capillary viscometer, is used. The measurement is performed at a controlled temperature, as viscosity is highly temperature-dependent. For instance, the dynamic viscosity can be measured in centipoise (cP) or Pascal-seconds (Pa·s).

• Refractive Index Measurement:

  • Objective: To measure how light propagates through the substance.

  • Methodology: An Abbe refractometer is commonly used. A drop of the Butyl ricinoleate sample is placed on the prism of the refractometer, and the refractive index is read at a specific temperature and wavelength (usually the sodium D-line, 589 nm).

Mandatory Visualizations

The following diagrams illustrate key workflows and relationships relevant to the study of Butyl ricinoleate's physicochemical properties.

Caption: Synthesis workflow for Butyl ricinoleate.

Caption: General workflow for physicochemical characterization.

References

• 1. Buy Butyl ricinoleate | 151-13-3 [smolecule.com]
• 2. Butyl ricinoleate | C22H42O3 | CID 5354175 - PubChem [pubchem.ncbi.nlm.nih.gov]

Synthesis of Butyl Ricinoleate from Castor Oil: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the synthesis of butyl ricinoleate (B1264116), a valuable biodegradable ester derived from castor oil. With applications ranging from biocompatible lubricants in medical devices to drug delivery systems, the efficient synthesis of high-purity butyl ricinoleate is of significant interest.[1] This document details the primary chemical and enzymatic routes for its preparation, presenting quantitative data in structured tables, outlining detailed experimental protocols, and visualizing key processes through diagrams.

Overview of Synthesis Pathways

Butyl ricinoleate (C₂₂H₄₂O₃) is synthesized from castor oil, which is primarily composed of triglycerides of ricinoleic acid (approximately 85-95%).[2] The synthesis can proceed through two main pathways: a two-step process involving the hydrolysis of castor oil to ricinoleic acid followed by esterification, or a direct one-step transesterification of castor oil with butanol. Both chemical and enzymatic catalysts can be employed for these transformations.

References

• 1. US1955021A - Method of purifying ricinoleic acid - Google Patents [patents.google.com]
• 2. researchgate.net [researchgate.net]

From Nature to Synthesis: A Technical Guide to Butyl Ricinoleate Production from Natural Ricinoleic Acid Sources

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the natural sourcing of ricinoleic acid and its conversion to Butyl ricinoleate (B1264116), a valuable compound with applications in various industrial and pharmaceutical fields. This document provides a comprehensive overview of the primary natural source of ricinoleic acid, methods for its extraction, and detailed protocols for the synthesis of Butyl ricinoleate. All quantitative data is summarized for comparative analysis, and key processes are visualized to facilitate understanding.

Natural Sources of Ricinoleic Acid

Ricinoleic acid, a hydroxylated omega-9 fatty acid, is predominantly found in the seeds of the castor bean plant (Ricinus communis). Castor oil, extracted from these seeds, is the most commercially viable source, containing a high concentration of ricinoleic acid, typically ranging from 85% to 95% of the total fatty acid content.[1][2][3][4] Another, less significant, natural source is the ergot fungus (Claviceps purpurea), which can contain up to 40% ricinoleic acid in its oil.[5] Due to the significantly higher and more consistent yield, castor oil is the exclusive commercial source for ricinoleic acid.

Table 1: Ricinoleic Acid Content in Natural Sources

Natural Source	Scientific Name	Ricinoleic Acid Content (% of total fatty acids)	Notes
Castor Bean Oil	Ricinus communis	85 - 95%	The primary and most commercially viable source.[1][2][3]
Ergot Oil	Claviceps purpurea	Up to 40%	Significantly lower concentration and not a primary commercial source.[5]
Cottonseed Oil	Gossypium hirsutum	~0.27%	Contains only trace amounts.[6]
Soybean Oil	Glycine max	~0.03%	Contains only trace amounts.[6][7]

Extraction of Ricinoleic Acid (as Castor Oil)

The extraction of ricinoleic acid is synonymous with the extraction of castor oil. The primary methods are mechanical pressing and solvent extraction, often used in combination to maximize yield.

Mechanical Pressing (Cold Pressing)

Cold pressing involves the mechanical extraction of oil from castor seeds without the application of external heat. This method is preferred for producing high-quality oil for cosmetic and pharmaceutical applications as it minimizes degradation of the oil's natural components.

Solvent Extraction

Solvent extraction is a highly efficient method for extracting the remaining oil from the seed cake after mechanical pressing. Hexane is the most commonly used solvent in this process.

Table 2: Comparison of Castor Oil Extraction Methods

Extraction Method	Description	Typical Oil Yield	Advantages	Disadvantages
Mechanical Pressing (Cold Pressing)	Seeds are mechanically pressed to extract the oil.	35 - 45%	High-quality oil, preserves natural compounds.	Lower oil yield compared to solvent extraction.
Solvent Extraction (Soxhlet with Hexane)	Oil is extracted from the seed cake using a solvent.	45 - 55%	High oil yield.	Potential for solvent residue in the crude oil, requires further refining.
Combined Pressing and Solvent Extraction	Mechanical pressing followed by solvent extraction of the cake.	>95% of total oil	Maximizes oil recovery.	More complex process requiring additional steps and equipment.

Experimental Protocols

Laboratory Scale Extraction of Castor Oil using Soxhlet Apparatus

Objective: To extract castor oil from castor bean seeds for subsequent use in Butyl ricinoleate synthesis.

Materials and Equipment:

• Dried and dehulled castor bean seeds

• n-Hexane (analytical grade)

• Soxhlet extractor apparatus (including thimble, condenser, and round-bottom flask)

• Heating mantle

• Rotary evaporator

• Grinder or mortar and pestle

• Filter paper

Methodology:

• Seed Preparation: Grind the dehulled castor bean seeds into a coarse powder.

• Soxhlet Extraction:

  • Place a known weight of the ground castor seed powder (e.g., 50 g) into a cellulose (B213188) thimble.

  • Place the thimble inside the main chamber of the Soxhlet extractor.

  • Fill the round-bottom flask with n-hexane to approximately two-thirds of its volume.

  • Assemble the Soxhlet apparatus and connect the condenser to a cold water supply.

  • Heat the flask using a heating mantle to the boiling point of n-hexane (69°C).

  • Allow the extraction to proceed for 6-8 hours. The solvent will cycle through the seed powder, extracting the oil.

• Solvent Recovery:

  • After extraction, turn off the heat and allow the apparatus to cool.

  • Dismantle the apparatus and transfer the hexane-oil mixture to a rotary evaporator.

  • Remove the n-hexane under reduced pressure to obtain the crude castor oil.

• Oil Yield Calculation:

  • Weigh the extracted crude castor oil and calculate the yield as a percentage of the initial seed weight.

Synthesis of Butyl Ricinoleate via Acid-Catalyzed Esterification

Objective: To synthesize Butyl ricinoleate from ricinoleic acid (from castor oil) and butanol.

Materials and Equipment:

• Castor oil (as the source of ricinoleic acid)

• n-Butanol

• Sulfuric acid (concentrated, as catalyst)

• Sodium bicarbonate solution (5% w/v)

• Anhydrous sodium sulfate

• Three-necked round-bottom flask

• Reflux condenser

• Dean-Stark apparatus

• Heating mantle with magnetic stirrer

• Separatory funnel

• Rotary evaporator

Methodology:

• Reaction Setup:

  • In the three-necked round-bottom flask, place a 1:4 molar ratio of castor oil (calculated based on its average molecular weight and assuming ~90% ricinoleic acid content) to n-butanol.

  • Add a magnetic stir bar to the flask.

  • Add the sulfuric acid catalyst, typically 1-2% by weight of the castor oil.

  • Assemble the flask with the reflux condenser and the Dean-Stark apparatus to remove the water formed during the reaction.

• Esterification Reaction:

  • Heat the mixture to the boiling point of butanol (approximately 117°C) with continuous stirring.

  • Allow the reaction to proceed for 4-6 hours, collecting the water in the Dean-Stark trap. The reaction is complete when no more water is collected.

• Work-up and Purification:

  • Cool the reaction mixture to room temperature.

  • Transfer the mixture to a separatory funnel and wash it with the 5% sodium bicarbonate solution to neutralize the acidic catalyst. Repeat the washing until the aqueous layer is neutral.

  • Wash the organic layer with distilled water to remove any remaining salts.

  • Dry the organic layer (Butyl ricinoleate) over anhydrous sodium sulfate.

  • Filter to remove the drying agent.

  • Remove the excess butanol using a rotary evaporator under reduced pressure.

• Characterization and Yield:

  • The final product, Butyl ricinoleate, can be characterized using techniques such as Fourier-Transform Infrared Spectroscopy (FTIR) to identify the ester functional group and Gas Chromatography-Mass Spectrometry (GC-MS) to determine its purity.

  • Calculate the percentage yield based on the initial amount of castor oil used.

Table 3: Typical Reaction Parameters and Yields for Butyl Ricinoleate Synthesis

Parameter	Value/Range
Reactants Molar Ratio (Ricinoleic Acid:Butanol)	1:3 to 1:5
Catalyst	Sulfuric Acid, Zinc Chloride, Lipases
Catalyst Concentration (% w/w of oil)	1 - 3% (for acid catalysts)
Reaction Temperature	110 - 140 °C (for acid catalysts)
Reaction Time	4 - 8 hours
Conversion Yield	> 95%

Visualizing the Process

Workflow from Castor Bean to Butyl Ricinoleate

Caption: Workflow for Butyl ricinoleate production.

Esterification of Ricinoleic Acid with Butanol

Caption: Acid-catalyzed esterification reaction.

Conclusion

The production of Butyl ricinoleate from natural sources is a well-established process, primarily relying on the high abundance of ricinoleic acid in castor oil. The choice of extraction method for castor oil depends on the desired quality and yield, with a combination of mechanical pressing and solvent extraction being the most industrially efficient. The subsequent esterification of ricinoleic acid with butanol can be achieved with high conversion rates using acid catalysts. The detailed protocols and data presented in this guide provide a solid foundation for researchers and professionals in the field to develop and optimize the production of Butyl ricinoleate for various applications.

References

• 1. Buy Butyl ricinoleate | 151-13-3 [smolecule.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Making sure you're not a bot! [oc-praktikum.de]
• 5. researchgate.net [researchgate.net]
• 6. pakbs.org [pakbs.org]
• 7. researchgate.net [researchgate.net]

Butyl Ricinoleate: A Comprehensive Technical Guide

Authored for Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Butyl Ricinoleate (B1264116), a versatile ester derived from castor oil. This document consolidates critical information regarding its chemical identity, physicochemical properties, synthesis methodologies, and diverse applications, with a particular focus on its relevance in research and pharmaceutical development.

Chemical Identification

Butyl ricinoleate is an ester of ricinoleic acid and butanol.[1] Its unique chemical structure, featuring a hydroxyl group and a double bond, imparts distinct properties that make it a valuable compound in various scientific and industrial fields.

• CAS Number: 151-13-3[2][3][4][5][6][7]

• IUPAC Name: butyl (Z,12R)-12-hydroxyoctadec-9-enoate[4]

• Synonyms: Ricinoleic Acid Butyl Ester, Ricinolic Acid Butyl Ester[2][5][6][7]

• Molecular Formula: C22H42O3[1][4][5][6]

• Molecular Weight: 354.57 g/mol [2][5]

Physicochemical Properties

Butyl ricinoleate is a yellow to colorless oily liquid.[2] A summary of its key physical and chemical properties is presented in the tables below.

Table 1: General Physicochemical Properties

Property	Value	Source
Appearance	Clear, pale yellow liquid	[2]
Odor	Very faint, oily	[5]
Melting Point	-95 °C (-139 °F)	[3]
Boiling Point	68 - 70 °C	[3]
Flash Point	-14.8 °F (-26 °C) (closed cup)	[3]

Table 2: Technical Specifications

Parameter	Value	Source
Purity	≥ 98%	[2]
Acid Value	≤ 2.0 mg KOH/g	[2]
Saponification Value	160 - 175	[2]
Iodine Value	75 - 82	[2]
Hydroxyl Value	50 - 65	[2]
Moisture	≤ 0.2%	[2]
Insoluble Impurities	≤ 0.1%	[2]

Synthesis Methodologies

The production of butyl ricinoleate can be achieved through both traditional chemical synthesis and more environmentally friendly enzymatic routes.

Chemical Synthesis: Acid-Catalyzed Esterification

The conventional method for synthesizing butyl ricinoleate involves the esterification of ricinoleic acid with butanol.[1] Ricinoleic acid is first extracted from castor oil via hydrolysis or transesterification.[1]

Experimental Protocol: General Procedure for Acid-Catalyzed Esterification

• Reactant Preparation: Ricinoleic acid (obtained from castor oil hydrolysis) and n-butanol are combined in a suitable reaction vessel.

• Catalyst Addition: An acid catalyst, such as sulfuric acid, is carefully added to the mixture.[1]

• Reaction Conditions: The reaction is conducted under controlled temperature and pressure to drive the esterification and maximize the yield of butyl ricinoleate.[1]

• Purification: Following the reaction, the crude product is purified. This is typically achieved through distillation or other separation techniques to remove unreacted starting materials, the catalyst, and any by-products.[1]

Caption: Chemical synthesis workflow for Butyl Ricinoleate.

Enzymatic Synthesis

An alternative, "green chemistry" approach to synthesizing butyl ricinoleate utilizes lipases as biocatalysts.[1] This method offers several advantages, including milder reaction conditions, reduced energy consumption, and minimized byproduct formation.[1] Lipase-catalyzed esterification can achieve high conversion rates, sometimes exceeding 98% under optimized conditions.[1]

Experimental Protocol: General Procedure for Enzymatic Synthesis

• Enzyme Selection: A suitable lipase, often immobilized for stability and reusability, is chosen as the catalyst. Lipases from Candida rugosa and Pseudomonas cepacia have been investigated for similar esterifications.[1]

• Reaction Medium: The reaction is typically carried out in an organic solvent of moderate polarity to maintain enzyme structure while ensuring substrate solubility.[1]

• Substrate Addition: Ricinoleic acid and butanol are added to the reaction medium containing the lipase.

• Incubation: The mixture is incubated at a controlled temperature, which is generally lower than in chemical synthesis to enhance enantioselectivity.[1]

• Monitoring: The reaction progress is monitored over time until the desired conversion is achieved.

• Product Recovery: The enzyme is separated from the reaction mixture (e.g., by filtration for immobilized enzymes), and the butyl ricinoleate is purified from the remaining substrates and solvent.

Applications in Research and Development

Butyl ricinoleate's unique properties make it a valuable compound in several research and industrial sectors.

Caption: Key application areas of Butyl Ricinoleate.

Industrial and Cosmetic Uses

• Plasticizers: It serves as an effective plasticizer for various resins, including polyvinyl butyral, nitrocellulose, and ethyl cellulose, enhancing flexibility and durability.[1][2]

• Lubricants: Its excellent lubricating properties make it suitable for use in industrial lubricants.[1][2]

• Cosmetics and Personal Care: In cosmetic formulations, it functions as an emollient, improving skin feel and moisture retention.[1][2]

Biological and Pharmaceutical Relevance

For drug development professionals, butyl ricinoleate presents several areas of interest:

• Biochemical Reagent: It is used as a biochemical reagent in various laboratory assays and experiments.[1][8]

• Potential Biological Activities:

  • Anti-inflammatory Properties: Studies suggest that butyl ricinoleate may possess anti-inflammatory properties, potentially by suppressing the production of pro-inflammatory mediators.[1]

  • Antimicrobial Effects: It has shown activity against certain bacteria and fungi, indicating its potential for use in medicinal formulations.[1]

• Drug Delivery: Due to its biocompatibility and biodegradable nature, butyl ricinoleate is being investigated as a carrier or solvent in pharmaceutical applications.[1] Its interaction with other compounds may enhance the efficacy of certain drugs.[1]

• Enantiomerically Pure Synthesis: The kinetic resolution of precursors to butyl ricinoleate can provide enantiomerically pure building blocks, which are highly valuable in pharmaceutical and fine chemical synthesis.[1]

Safety and Handling

Butyl ricinoleate is generally considered non-toxic and is manufactured to both industrial and cosmetic grade standards.[2] However, as with any chemical, it is essential to consult the Safety Data Sheet (SDS) for detailed handling and safety information.[3] It may cause irritation to the skin and respiratory system and is classified as a flammable liquid.[3]

Conclusion

Butyl ricinoleate is a bio-based ester with a well-defined chemical profile and a broad spectrum of applications. For researchers and professionals in drug development, its biocompatibility, potential biological activities, and utility as a pharmaceutical excipient make it a compound of significant interest. The availability of both chemical and greener enzymatic synthesis routes further enhances its appeal for sustainable and innovative applications.

References

• 1. smolecule.com [smolecule.com]
• 2. Butyl Ricinoleate - Manufacturer Manufacturer, Supplier, Exporter [acmesynthetic.com]
• 3. accustandard.com [accustandard.com]
• 4. Butyl ricinoleate | C22H42O3 | CID 5354175 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. N-BUTYL RICINOLEATE | 151-13-3 [chemicalbook.com]
• 6. scbt.com [scbt.com]
• 7. Butyl Ricinoleate 151-13-3 | Tokyo Chemical Industry Co., Ltd.(JP) [tcichemicals.com]
• 8. medchemexpress.com [medchemexpress.com]

The Biodegradability of Butyl Ricinoleate: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Butyl ricinoleate (B1264116), an ester derived from castor oil, is utilized in various industrial and pharmaceutical applications, including cosmetics, lubricants, and plasticizers. Its derivation from a renewable resource raises important questions regarding its environmental fate and biodegradability. This technical guide provides a comprehensive overview of the biodegradability of butyl ricinoleate, detailing the metabolic pathways involved, standardized testing protocols, and factors influencing its degradation. While specific quantitative data for butyl ricinoleate under OECD guidelines is not publicly available, data from structurally analogous long-chain fatty acid esters strongly support the classification of butyl ricinoleate as a "readily biodegradable" substance. This guide synthesizes available scientific information to provide a robust understanding for researchers and professionals in the field.

Introduction to Butyl Ricinoleate

Butyl ricinoleate (C₂₂H₄₂O₃) is the butyl ester of ricinoleic acid, the primary fatty acid found in castor oil.[1] Its unique chemical structure, characterized by a hydroxyl group and a double bond in the fatty acid chain, imparts desirable properties such as lubricity and solvency.[1] These characteristics have led to its use in a variety of applications, from industrial lubricants to emollients in cosmetic formulations.[1][2] As with many chemicals, understanding its environmental persistence is crucial for a complete safety and sustainability profile.

Mechanisms of Biodegradation

The biodegradation of butyl ricinoleate is a multi-step process initiated by microbial enzymes in the environment. The overall process can be broken down into two primary stages:

• Enzymatic Hydrolysis: The ester linkage in butyl ricinoleate is cleaved by extracellular lipases or esterases secreted by microorganisms.[3] This initial hydrolysis breaks the molecule into its constituent parts: ricinoleic acid and n-butanol.

• Metabolism of Components: The resulting ricinoleic acid and n-butanol are then further metabolized by microorganisms through distinct pathways.

Biodegradation Pathway of Ricinoleic Acid

Ricinoleic acid, an 18-carbon unsaturated fatty acid, is primarily degraded through the β-oxidation pathway . This is a major metabolic process for the breakdown of fatty acids to produce energy. The process occurs within the mitochondria of eukaryotic cells and the cytosol of prokaryotes and involves a series of enzymatic reactions that sequentially shorten the fatty acid chain by two carbon atoms, producing acetyl-CoA. The acetyl-CoA then enters the citric acid cycle for complete oxidation to CO₂ and H₂O.

Biodegradation Pathway of n-Butanol

The n-butanol released from the initial hydrolysis is also readily biodegraded by a wide range of microorganisms. The degradation pathway typically involves the sequential oxidation of butanol to butyraldehyde, then to butyrate. Butyrate is subsequently converted to butyryl-CoA, which can then enter the β-oxidation pathway and be metabolized to acetyl-CoA.

The following diagram illustrates the overall biodegradation pathway of butyl ricinoleate:

Biodegradation pathway of Butyl Ricinoleate.

Assessing Ready Biodegradability: OECD Guidelines

The "ready biodegradability" of a chemical is assessed using standardized test methods, most notably the OECD 301 series. These tests are stringent and provide an indication of a substance's potential for rapid and complete biodegradation in an aerobic aqueous environment.

Overview of OECD 301 Tests

The OECD 301 guidelines consist of six methods that measure biodegradation by monitoring either the depletion of dissolved organic carbon (DOC), the production of carbon dioxide (CO₂), or the consumption of oxygen.

Test Method	Measured Parameter	Suitability for Butyl Ricinoleate
OECD 301A	DOC Die-Away	Less suitable due to potential for adsorption.
OECD 301B	CO₂ Evolution	Suitable.
OECD 301C	MITI (I)	Less common.
OECD 301D	Closed Bottle	Suitable.
OECD 301E	Modified OECD Screening	Less suitable due to potential for adsorption.
OECD 301F	Manometric Respirometry	Highly suitable for poorly soluble substances.

To be classified as "readily biodegradable," a substance must achieve the following pass levels within a 28-day period:

• ≥ 70% removal of DOC in tests like 301A and 301E.

• ≥ 60% of the theoretical oxygen demand (ThOD) or theoretical carbon dioxide production (ThCO₂) in respirometric tests like 301B, 301D, and 301F.

A critical criterion is the "10-day window," which requires that the pass level be reached within 10 days of the biodegradation level first reaching 10%.

Quantitative Data on Biodegradability

While a specific OECD 301 study report for butyl ricinoleate was not identified in the public domain, extensive data on structurally similar long-chain fatty acid esters indicate a high likelihood of ready biodegradability.

The following table presents representative data from OECD 301 studies on analogous substances.

Substance	Test Method	Duration (days)	% Biodegradation	Classification
Fatty acids, C16-18 and C18-unsatd., triesters with trimethylolpropane	OECD 301F	28	86	Readily Biodegradable
Fatty acids, C8-10, triesters with trimethylolpropane	EU Method C.4-D (similar to OECD 301F)	28	78	Readily Biodegradable
Fatty acids, C6-18, triesters with trimethylolpropane	OECD 301B	28	62.9	Readily Biodegradable*
High Naphthenic, Heavy, Straight-Run Naphtha	OECD 301F	28	77	Readily Biodegradable
Light Catalytic Cracked Gas Oil	OECD 301F	47	61.23	Inherently Biodegradable

*The 10-day window was not met, but for complex mixtures (UVCB substances), this criterion is often not considered mandatory for a "readily biodegradable" classification.

Based on these data for similar long-chain fatty acid esters, it is reasonable to conclude that butyl ricinoleate is readily biodegradable.

Experimental Protocols

A detailed protocol for assessing the ready biodegradability of butyl ricinoleate using the OECD 301F (Manometric Respirometry) method is provided below. This method is well-suited for poorly water-soluble substances.

OECD 301F: Manometric Respirometry Test Protocol

Objective: To determine the ready biodegradability of butyl ricinoleate by measuring oxygen consumption.

Apparatus:

• Respirometer with temperature control.

• Glass bottles with stoppers and magnetic stirrers.

• Apparatus for measuring dissolved oxygen.

Reagents and Media:

• Mineral Medium: A solution of mineral salts in deionized water, including potassium phosphate, magnesium sulfate, calcium chloride, and ferric chloride.

• Inoculum: Activated sludge from a domestic wastewater treatment plant, washed and aerated.

• Test Substance: Butyl ricinoleate.

• Reference Substance: Sodium benzoate (B1203000) (as a positive control).

• Toxicity Control: A mixture of the test substance and the reference substance.

Procedure:

• Preparation of Test Solutions:

  • Prepare a stock solution of butyl ricinoleate. Due to its low water solubility, it may be necessary to adsorb it onto an inert support like silica (B1680970) gel or use an emulsifying agent.

  • Add the test substance to the mineral medium in the test bottles to achieve a final concentration that results in an oxygen uptake of 50-100 mg/L.

• Inoculation:

  • Inoculate the test bottles with a small volume of the prepared activated sludge to achieve a final concentration of a few milligrams of suspended solids per liter.

• Incubation:

  • Seal the bottles and place them in the respirometer at a constant temperature of 20-25°C in the dark.

  • Continuously stir the contents of the bottles.

• Measurement:

  • Monitor the oxygen consumption in each bottle over a 28-day period.

• Controls:

  • Run blank controls containing only the inoculum and mineral medium to measure endogenous respiration.

  • Run a positive control with sodium benzoate to verify the activity of the inoculum.

  • Run a toxicity control to assess any inhibitory effects of the test substance on the microorganisms.

Data Analysis:

• Calculate the percentage of biodegradation as the ratio of the measured oxygen consumption (corrected for the blank) to the theoretical oxygen demand (ThOD). The ThOD is calculated based on the elemental composition of butyl ricinoleate (C₂₂H₄₂O₃).

The following diagram outlines the experimental workflow for an OECD 301F test:

Experimental workflow for an OECD 301F test.

Analytical Methods for Monitoring Biodegradation

Several analytical techniques can be employed to monitor the disappearance of the parent compound and the appearance of metabolites during a biodegradation study:

• Gas Chromatography-Mass Spectrometry (GC-MS): Suitable for the analysis of volatile and semi-volatile compounds. Derivatization may be required for non-volatile substances like ricinoleic acid.

• High-Performance Liquid Chromatography (HPLC): A versatile technique for the separation and quantification of a wide range of organic molecules, including butyl ricinoleate and ricinoleic acid.

Factors Influencing Biodegradability

The rate and extent of butyl ricinoleate biodegradation can be influenced by several factors:

• Bioavailability: As a poorly water-soluble substance, the bioavailability of butyl ricinoleate to microorganisms can be a rate-limiting step. The presence of emulsifiers or adsorption to surfaces can affect its availability.

• Microbial Population: The presence of a diverse and adapted microbial community with the necessary enzymes (lipases, enzymes for β-oxidation) is essential for efficient degradation.

• Environmental Conditions: Factors such as temperature, pH, oxygen availability, and the presence of other nutrients can significantly impact microbial activity and, consequently, the rate of biodegradation.

• Toxicity: High concentrations of the test substance or its degradation products can be inhibitory to microbial activity. Ricinoleic acid has been shown to have some cytotoxic effects at higher concentrations.

Environmental Fate and Ecotoxicity of Degradation Products

The ultimate biodegradation of butyl ricinoleate results in the formation of carbon dioxide, water, and microbial biomass. The primary degradation products, ricinoleic acid and n-butanol, have their own environmental profiles.

• Ricinoleic Acid: This fatty acid is a natural product and is generally considered to have low toxicity. It is readily metabolized by a wide range of organisms.

• n-Butanol: While n-butanol can exhibit some toxicity at high concentrations, it is also readily biodegradable in the environment.

The overall environmental impact of butyl ricinoleate is expected to be low due to its ready biodegradability and the low toxicity of its degradation products.

Conclusion

References

• 1. contractlaboratory.com [contractlaboratory.com]
• 2. benchchem.com [benchchem.com]
• 3. chemview.epa.gov [chemview.epa.gov]

The Solubility of Butyl Ricinoleate in Organic Solvents: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Butyl ricinoleate (B1264116) (CAS No. 151-13-3), the butyl ester of ricinoleic acid, is a versatile oleochemical with a growing range of applications in pharmaceuticals, cosmetics, and as a specialty lubricant.[1] Its unique molecular structure, featuring a hydroxyl group and a carbon-carbon double bond, imparts distinct physical and chemical properties, including its solubility characteristics.[1] Understanding the solubility of butyl ricinoleate in various organic solvents is critical for formulation development, particularly in the context of drug delivery systems for poorly water-soluble active pharmaceutical ingredients (APIs).[1] This technical guide provides a comprehensive overview of the solubility of butyl ricinoleate, methods for its determination, and its synthesis.

Core Physical and Chemical Properties of Butyl Ricinoleate

A foundational understanding of butyl ricinoleate's properties is essential before delving into its solubility.

Property	Value	Reference
Molecular Formula	C22H42O3	[2][3]
Molecular Weight	354.57 g/mol
Appearance	Colorless to pale yellow oily liquid
Boiling Point	185°C at 1 mmHg
Melting Point	-10°C
Density	0.919 g/cm³
Flash Point	115°C
Water Solubility	Insoluble (3.051 μg/L at 25°C)

Solubility of Butyl Ricinoleate in Organic Solvents

Precise quantitative solubility data for butyl ricinoleate in a wide range of organic solvents is not extensively documented in publicly available literature. However, qualitative descriptions consistently indicate its solubility in alcohols and oils.

Qualitative Solubility of Butyl Ricinoleate

Solvent	Solubility
Water	Insoluble
Alcohol	Soluble
Oils	Soluble

For the purpose of providing a quantitative context, the following table presents the solubility of a structurally similar compound, methyl ricinoleate .

Disclaimer: The following data pertains to methyl ricinoleate , not butyl ricinoleate. This information is provided for illustrative purposes due to the lack of available quantitative data for butyl ricinoleate.

Quantitative Solubility of Methyl Ricinoleate

Solvent	Concentration
Dimethylformamide (DMF)	50 mg/mL
Dimethyl sulfoxide (B87167) (DMSO)	50 mg/mL
Ethanol	100 mg/mL
Ethanol:PBS (pH 7.2) (1:1)	0.5 mg/mL

Experimental Protocols

Determination of Solubility via the Flask Method

The following is a generalized protocol for determining the solubility of a liquid like butyl ricinoleate in an organic solvent. This method is adapted from the OECD Test Guideline 105 for water solubility, modified for organic solvents.

1. Materials:

• Butyl ricinoleate (high purity)

• Selected organic solvent (analytical grade)

• Erlenmeyer flasks with stoppers

• Constant temperature water bath or incubator

• Analytical balance

• Magnetic stirrer and stir bars

• Syringe filters (solvent-compatible, e.g., PTFE)

• Gas chromatograph (GC) or High-Performance Liquid Chromatograph (HPLC) with a suitable detector.

2. Procedure:

• Add an excess amount of butyl ricinoleate to a series of Erlenmeyer flasks.

• Add a known volume of the organic solvent to each flask.

• Stopper the flasks and place them in a constant temperature bath set to the desired temperature (e.g., 25°C).

• Stir the mixtures for a predetermined equilibration period (e.g., 24-48 hours) to ensure saturation.

• After equilibration, allow the solutions to stand undisturbed in the temperature bath for at least 24 hours to allow for phase separation.

• Carefully withdraw a sample from the liquid phase of each flask using a syringe, and immediately filter it through a solvent-compatible syringe filter to remove any undissolved butyl ricinoleate.

• Accurately dilute the filtered sample with the same organic solvent to a concentration within the calibrated range of the analytical instrument.

• Analyze the diluted samples using a pre-calibrated GC or HPLC method to determine the concentration of butyl ricinoleate.

• Calculate the solubility in g/100mL or other desired units.

Synthesis of Butyl Ricinoleate

Butyl ricinoleate is primarily synthesized through the esterification of ricinoleic acid with butanol. Both chemical and enzymatic routes are employed.

Chemical Esterification

This method typically involves the reaction of ricinoleic acid with butanol in the presence of an acid catalyst, such as sulfuric acid, at elevated temperatures. The reaction is driven to completion by the removal of water, a byproduct of the reaction.

Enzymatic Esterification

An environmentally friendlier alternative to chemical synthesis is the use of lipases as biocatalysts. This method proceeds under milder reaction conditions, reducing energy consumption and the formation of byproducts. Lipase-catalyzed esterification can achieve high conversion rates in organic solvents.

Visualizations

Experimental Workflow for Solubility Determination

Caption: Workflow for determining the solubility of butyl ricinoleate.

Logical Relationship in Drug Delivery Application

Caption: Role of butyl ricinoleate in enhancing drug delivery.

Synthesis Pathway of Butyl Ricinoleate

Caption: General synthesis pathway for butyl ricinoleate.

References

• 1. Buy Butyl ricinoleate | 151-13-3 [smolecule.com]
• 2. N-BUTYL RICINOLEATE | 151-13-3 [amp.chemicalbook.com]
• 3. scbt.com [scbt.com]

An In-depth Technical Guide to the Physicochemical Properties of Butyl Ricinoleate

Audience: Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular weight and density of Butyl Ricinoleate (B1264116), a versatile ester derived from castor oil.[1][2] This document includes key physicochemical data, detailed experimental protocols for density determination, and graphical representations of relevant experimental and synthetic workflows. Butyl Ricinoleate is noted for its applications as a biodegradable lubricant, a plasticizer, and an emollient in cosmetic and pharmaceutical formulations.[1][2][3]

Physicochemical Data

The fundamental physical and chemical properties of Butyl Ricinoleate are summarized below. These values are critical for its application in research and development, particularly in formulation and material science.

Property	Value	Source(s)
Molecular Formula	C₂₂H₄₂O₃
Molecular Weight	354.58 g/mol
Density	0.919 g/cm³
CAS Number	151-13-3
Appearance	Liquid
Boiling Point	185°C at 1 mmHg
Melting Point	-10°C
Flash Point	115°C
Refractive Index	1.467

Experimental Protocols for Density Determination

The density of a liquid is a fundamental property that can be determined with high precision using several established methods. Below are detailed protocols for two common and accurate techniques applicable to Butyl Ricinoleate.

Density Determination using a Pycnometer

This method is a highly precise technique that relies on determining the mass of a known volume of the liquid. A pycnometer is a glass flask with a specific, accurately known volume.

Materials:

• Pycnometer (specific gravity bottle) with a ground-glass stopper containing a capillary tube

• Analytical balance (accurate to ±0.0001 g)

• Butyl Ricinoleate sample

• Distilled water (as a reference liquid)

• Acetone (B3395972) (for cleaning and drying)

• Thermostatic water bath

• Lint-free tissue

Procedure:

• Cleaning and Calibration:

  • Thoroughly clean the pycnometer and its stopper with a suitable solvent like acetone and then rinse with distilled water.

  • Dry the pycnometer completely by placing it in an oven or by rinsing with acetone and allowing it to air dry.

  • Accurately weigh the clean, dry, and empty pycnometer with its stopper on the analytical balance (mass m₀).

  • Fill the pycnometer with distilled water, ensuring no air bubbles are trapped. Insert the stopper, allowing excess water to exit through the capillary.

  • Place the filled pycnometer in a thermostatic water bath set to a specific temperature (e.g., 20°C or 25°C) until it reaches thermal equilibrium.

  • Remove the pycnometer from the bath, carefully dry the exterior with a lint-free tissue, and weigh it (mass m₁).

  • The volume of the pycnometer (V) at the specified temperature can be calculated using the known density of water (ρ_water) at that temperature: V = (m₁ - m₀) / ρ_water.

• Measurement of Butyl Ricinoleate Density:

  • Empty and thoroughly dry the calibrated pycnometer.

  • Fill the pycnometer with the Butyl Ricinoleate sample, again ensuring no air bubbles are present and inserting the stopper to allow excess liquid to escape.

  • Thermostat the filled pycnometer to the same temperature used for water calibration.

  • Dry the exterior of the pycnometer and weigh it (mass m₂).

  • The mass of the Butyl Ricinoleate sample is m_sample = m₂ - m₀.

  • The density of the Butyl Ricinoleate (ρ_sample) is then calculated using the formula: ρ_sample = (m₂ - m₀) / V.

Density Determination using an Oscillating U-Tube Densitometer

This is a modern, rapid, and highly accurate method for determining the density of liquids. The instrument measures the change in the oscillation frequency of a U-shaped tube when it is filled with the sample liquid.

Principle: The natural frequency of oscillation of the U-tube is dependent on its mass. When filled with a liquid, the total mass of the tube changes, which in turn alters its oscillation frequency. The instrument measures this change in frequency and relates it to the density of the sample.

Materials:

• Digital oscillating U-tube densitometer

• Butyl Ricinoleate sample

• Syringes for sample injection

• Solvents for cleaning (e.g., ethanol, acetone)

Procedure:

• Instrument Calibration:

  • Calibrate the densitometer according to the manufacturer's instructions. This typically involves measuring the oscillation periods with two standards of known density, usually dry air and ultrapure water, at a specified temperature.

  • The instrument's software uses these measurements to determine the instrument constants.

• Sample Measurement:

  • Ensure the U-tube is clean and dry before introducing the sample.

  • Inject the Butyl Ricinoleate sample into the U-tube using a syringe, ensuring there are no air bubbles in the measurement cell. Many modern instruments have bubble detection systems.

  • The instrument will automatically bring the sample to the set temperature (e.g., 20°C) using its built-in Peltier temperature control.

  • The instrument excites the U-tube and measures the oscillation period.

  • The density of the Butyl Ricinoleate is then automatically calculated by the instrument's software and displayed.

• Cleaning:

  • After the measurement, flush the U-tube with an appropriate solvent to remove the sample.

  • Dry the tube by passing clean, dry air through it.

Visualizations

Experimental and Synthetic Workflows

To visually represent the processes discussed, the following diagrams have been generated using the DOT language.

Caption: Workflow for Density Determination of Butyl Ricinoleate using a Pycnometer.

Caption: Synthesis of Butyl Ricinoleate via Transesterification.

References

• 1. rudolphresearch.com [rudolphresearch.com]
• 2. Butyl Ricinoleate - Manufacturer Manufacturer, Supplier, Exporter [acmesynthetic.com]
• 3. Buy Butyl ricinoleate | 151-13-3 [smolecule.com]

Thermal Stability and Decomposition of Butyl Ricinoleate: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the current understanding of the thermal stability and decomposition of butyl ricinoleate (B1264116). Butyl ricinoleate, an ester derived from castor oil, finds applications in various industrial sectors, including as a biolubricant and plasticizer. Its thermal behavior is a critical parameter for its application, particularly in processes involving elevated temperatures. While specific quantitative data for butyl ricinoleate is limited in publicly available literature, this guide synthesizes existing knowledge on related ricinoleate esters to provide a detailed understanding of its expected thermal properties and decomposition pathways.

Thermal Stability Assessment

The thermal stability of butyl ricinoleate can be effectively evaluated using thermogravimetric analysis (TGA) and differential scanning calorimetry (DSC). TGA measures the change in mass of a sample as a function of temperature, providing information on decomposition temperatures, while DSC detects heat flow associated with thermal transitions.

Thermogravimetric Analysis (TGA)

TGA is a fundamental technique for determining the thermal stability of materials. For fatty acid esters like butyl ricinoleate, TGA can identify the onset of decomposition, the temperature of maximum decomposition rate, and the final residue.

A study on a structurally similar biolubricant derived from castor oil fatty acids and isoamyl alcohol provides insights into the expected thermal behavior of butyl ricinoleate. The onset temperature of thermal decomposition (defined as 5% mass loss) for this related biolubricant in an oxidative atmosphere was 187°C.[1] In an inert atmosphere, the same compound showed a decomposition temperature of 339.04°C for a 50% mass loss, indicating that the presence of oxygen significantly lowers the thermal stability.[1]

Table 1: TGA Decomposition Temperatures for a Biolubricant Derived from Castor Oil Fatty Acids and Isoamyl Alcohol [1]

Atmosphere	Temperature for 5% Mass Loss (°C)	Temperature for 50% Mass Loss (°C)
Oxidative	187	338.47
Inert	Not Reported	339.04

Note: This data is for a related ester and should be considered indicative for butyl ricinoleate.

Decomposition Pathway and Products

The thermal decomposition of ricinoleate esters, particularly at elevated temperatures (pyrolysis), has been studied to produce valuable chemicals. The primary decomposition pathway involves the cleavage of the C11-C12 bond, yielding an undecylenate ester and heptanal.[2]

A detailed study on the pyrolysis of methyl ricinoleate using Pyrolysis-Gas Chromatography/Mass Spectrometry (Py-GC/MS) revealed that fast pyrolysis favors the production of undecylenic acid methyl ester and heptanal.[2] Slower heating rates, however, tend to promote dehydration reactions as a competing pathway.[2]

The proposed primary decomposition reaction for a ricinoleate ester (where R is an alkyl group, such as butyl) is as follows:

Ricinoleate Ester → Undecylenate Ester + Heptanal

Table 2: Major Pyrolysis Products of Methyl Ricinoleate at 550°C (Fast Pyrolysis) [2]

Product	Relative Area (%)
Undecylenic acid methyl ester	> 50
Heptanal	> 20

Note: This data is for the methyl ester and serves as a model for the expected products from butyl ricinoleate pyrolysis.

Experimental Protocols

This section details the methodologies for key experiments used to characterize the thermal stability and decomposition of ricinoleate esters.

Thermogravimetric Analysis (TGA)

Objective: To determine the thermal stability and decomposition profile of butyl ricinoleate.

Instrumentation: A thermogravimetric analyzer.

Methodology:

• A sample of butyl ricinoleate (typically 5-10 mg) is placed in an inert crucible (e.g., alumina (B75360) or platinum).

• The sample is heated from ambient temperature to a final temperature (e.g., 600°C) at a constant heating rate (e.g., 10°C/min).

• The analysis is performed under a controlled atmosphere, typically an inert gas (e.g., nitrogen or argon) or an oxidative gas (e.g., air or oxygen), at a constant flow rate (e.g., 50 mL/min).

• The mass of the sample is continuously monitored as a function of temperature.

• The resulting TGA curve (mass vs. temperature) and its derivative (DTG curve) are analyzed to determine the onset of decomposition, peak decomposition temperatures, and mass loss at different stages.

Pyrolysis-Gas Chromatography/Mass Spectrometry (Py-GC/MS)

Objective: To identify the decomposition products of butyl ricinoleate under pyrolysis conditions.

Instrumentation: A pyrolyzer coupled to a gas chromatograph-mass spectrometer.

Methodology:

• A small amount of butyl ricinoleate is placed in a pyrolysis sample cup.

• For fast pyrolysis: The sample is rapidly heated to the pyrolysis temperature (e.g., 550°C) in the pyrolyzer, which is directly connected to the GC inlet. The volatile pyrolysis products are immediately transferred to the GC column.

• For slow pyrolysis: The sample is heated at a controlled rate (e.g., 20°C/min) to the final pyrolysis temperature.

• The pyrolysis products are separated based on their boiling points and affinity for the stationary phase in the GC column (e.g., a non-polar column like Rtx-5MS).

• The separated components are then introduced into the mass spectrometer, where they are ionized and fragmented.

• The resulting mass spectra are used to identify the chemical structure of the decomposition products by comparing them to a spectral library.[2]

Visualizations

Proposed Decomposition Pathway of Ricinoleate Esters

Caption: Proposed thermal decomposition of ricinoleate esters.

Experimental Workflow for Thermal Analysis

Caption: Workflow for thermal stability and decomposition analysis.

References

• 1. mdpi.com [mdpi.com]
• 2. Pyrolysis of Methyl Ricinoleate: Distribution and Characteristics of Fast and Slow Pyrolysis Products - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols for the Enzymatic Synthesis of Butyl Ricinoleate

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the enzymatic synthesis of butyl ricinoleate (B1264116). This biocatalytic approach offers a green and efficient alternative to traditional chemical synthesis, yielding a high-purity product with applications in cosmetics, pharmaceuticals, plasticizers, and lubricants. The use of a lipase (B570770) catalyst, particularly immobilized Candida antarctica lipase B (Novozym 435), allows for mild reaction conditions, high selectivity, and easier product purification.

Introduction

Butyl ricinoleate is an ester derived from ricinoleic acid, the primary fatty acid found in castor oil, and butanol.[1] Its unique properties, including high lubricity and excellent emollient characteristics, make it a valuable compound in various industries. The enzymatic synthesis of butyl ricinoleate presents several advantages over conventional chemical methods, such as reduced energy consumption, minimization of byproducts, and enhanced environmental compatibility.[1] Lipases, particularly in their immobilized form, can be readily separated from the reaction mixture and reused, improving the economic feasibility of the process.[1]

This document outlines two primary enzymatic routes for the synthesis of butyl ricinoleate:

• Direct Esterification of ricinoleic acid with butanol.

• Transesterification of castor oil or methyl ricinoleate with butanol.

Key Experimental Parameters and Optimization

The efficiency of the lipase-catalyzed synthesis of butyl ricinoleate is influenced by several critical parameters. Optimization of these factors is crucial for maximizing the yield and purity of the final product.

Parameter	Typical Range	Considerations
Enzyme	Immobilized Candida antarctica lipase B (Novozym 435)	Highly efficient and selective for this type of esterification.[2][3] Can be reused for multiple cycles.
Substrates	Ricinoleic acid and n-butanol; or Castor oil/Methyl ricinoleate and n-butanol	Purity of substrates will affect the final product quality.
Molar Ratio (Alcohol:Acid/Ester)	1:1 to 3:1	An excess of butanol can shift the equilibrium towards product formation.
Temperature	40°C - 60°C	Higher temperatures can increase the reaction rate but may lead to enzyme denaturation.
Enzyme Loading	1% - 10% (w/w of substrates)	Higher loading can increase the reaction rate but also the cost.
Reaction Time	4 - 24 hours	Monitored by techniques like titration or chromatography to determine reaction completion.
Agitation Speed	150 - 250 rpm	Ensures proper mixing of reactants and catalyst.
Solvent	Solvent-free or organic solvent (e.g., hexane (B92381), heptane)	Solvent-free systems are preferred for a greener process and easier purification.
Water Removal	Molecular sieves or vacuum	Removal of water (a byproduct of esterification) is critical to drive the reaction to completion.

Experimental Protocols

Protocol 1: Direct Esterification of Ricinoleic Acid with n-Butanol

This protocol describes the synthesis of butyl ricinoleate via the direct esterification of ricinoleic acid and n-butanol using immobilized Candida antarctica lipase B (Novozym 435).

Materials:

• Ricinoleic Acid (≥99% purity)

• n-Butanol (≥99% purity)

• Immobilized Candida antarctica lipase B (Novozym 435)

• Molecular Sieves (3Å), activated

• Hexane (for purification)

• Anhydrous Sodium Sulfate (B86663)

Equipment:

• Jacketed glass reactor with overhead stirrer and temperature control

• Condenser

• Vacuum pump (optional)

• Rotary evaporator

• Filtration apparatus

• Analytical balance

Procedure:

• Reactant Preparation: In a clean, dry jacketed glass reactor, add ricinoleic acid and n-butanol. A typical molar ratio is 1:2 (ricinoleic acid:n-butanol).

• Enzyme and Water Removal Addition: Add Novozym 435 to the reaction mixture. A typical enzyme loading is 5% (w/w) of the total substrate weight. Add activated molecular sieves (10% w/w of total substrates) to the reactor to remove the water produced during the reaction.

• Reaction Conditions:

  • Set the reaction temperature to 50°C.

  • Begin stirring at 200 rpm to ensure the mixture is homogenous.

• Reaction Monitoring: Monitor the progress of the reaction by taking small aliquots at regular intervals (e.g., every 2 hours) and analyzing the acid value by titration or by gas chromatography (GC). The reaction is considered complete when the acid value remains constant.

• Enzyme Recovery: Once the reaction is complete, stop the stirring and heating. Recover the immobilized enzyme by filtration. The enzyme can be washed with hexane and dried for reuse.

• Product Purification:

  • Remove the molecular sieves by filtration.

  • Remove the excess n-butanol from the filtrate using a rotary evaporator under reduced pressure.

  • The crude butyl ricinoleate can be further purified by washing with a sodium bicarbonate solution to remove any remaining free fatty acids, followed by a water wash.

  • Dry the final product over anhydrous sodium sulfate and filter.

Protocol 2: Transesterification of Castor Oil with n-Butanol

This protocol outlines the synthesis of butyl ricinoleate via the transesterification of castor oil with n-butanol.

Materials:

• Refined Castor Oil

• n-Butanol (≥99% purity)

• Immobilized Candida antarctica lipase B (Novozym 435)

• Hexane (for purification)

• Silica (B1680970) Gel for column chromatography

Equipment:

• Jacketed glass reactor with overhead stirrer and temperature control

• Condenser

• Rotary evaporator

• Filtration apparatus

• Chromatography column

Procedure:

• Reactant Preparation: In a jacketed glass reactor, add refined castor oil and n-butanol. A typical molar ratio is 1:3 (castor oil triglycerides:n-butanol).

• Enzyme Addition: Add Novozym 435 to the reaction mixture (e.g., 8% w/w of castor oil).

• Reaction Conditions:

  • Set the reaction temperature to 55°C.

  • Start stirring at 200 rpm.

• Reaction Monitoring: The reaction can be monitored by analyzing the disappearance of triglycerides and the formation of butyl ricinoleate using Thin Layer Chromatography (TLC) or Gas Chromatography (GC).

• Enzyme Recovery: After the reaction reaches the desired conversion, stop the reaction and recover the enzyme by filtration for reuse.

• Product Purification:

  • The excess n-butanol and glycerol (B35011) (byproduct) are removed. Glycerol, being denser and immiscible, can be separated by decantation. Excess butanol is removed by rotary evaporation.

  • The resulting mixture contains butyl ricinoleate, as well as mono- and diglycerides. Further purification can be achieved by column chromatography on silica gel using a hexane:ethyl acetate (B1210297) gradient.

Data Presentation

The following tables summarize typical quantitative data for lipase-catalyzed esterification reactions, which can be used as a reference for the synthesis of butyl ricinoleate.

Table 1: Effect of Reaction Temperature on Butyl Ester Synthesis

Temperature (°C)	Conversion (%)
40	85
50	95
60	92
70	80
Note: Representative data based on similar lipase-catalyzed esterifications. Optimal temperature for butyl ricinoleate synthesis should be determined experimentally.

Table 2: Effect of Substrate Molar Ratio (Butanol:Ricinoleic Acid) on Conversion

Molar Ratio	Conversion (%)
1:1	88
2:1	96
3:1	95
Note: Representative data. Higher ratios of alcohol can increase conversion but also complicate purification.

Table 3: Effect of Enzyme Loading on Reaction Time to Reach >90% Conversion

Enzyme Loading (% w/w)	Reaction Time (hours)
2	12
5	6
8	4
Note: Representative data. Higher enzyme loading reduces reaction time but increases cost.

Visualizations

Caption: Workflow for the direct esterification of ricinoleic acid.

Caption: Workflow for the transesterification of castor oil.

References

• 1. Buy Butyl ricinoleate | 151-13-3 [smolecule.com]
• 2. digital.csic.es [digital.csic.es]
• 3. researchgate.net [researchgate.net]

Application Note: A Detailed Protocol for the Catalytic Esterification of Ricinoleic Acid with Butanol

Audience: Researchers, scientists, and drug development professionals.

Introduction Butyl ricinoleate (B1264116), the ester synthesized from ricinoleic acid and butanol, is a valuable biodegradable compound with applications as a plasticizer, lubricant, and emollient in cosmetic and pharmaceutical formulations.[1][2] Its production via the direct esterification of ricinoleic acid, a major fatty acid component of castor oil, is a key chemical process.[3] This document provides a detailed protocol for the synthesis of butyl ricinoleate using a solid acid catalyst, specifically sulfated zirconia, which has demonstrated high conversion rates.[4] Alternative catalysts such as ZnCl₂ are also discussed.[5] The protocol covers the reaction setup, purification, and characterization of the final product.

Data Presentation: Catalyst Performance

The choice of catalyst is critical for achieving high conversion in the esterification process. The following table summarizes the performance of various sulfated zirconia (SZ) catalysts compared to unmodified zirconia for the esterification of ricinoleic acid with butanol. The data highlights that impregnation of zirconia with sulfate (B86663) significantly enhances catalytic activity, with 0.05 M sulfuric acid impregnation providing the optimal performance under the tested conditions.

Table 1: Effect of Sulfated Zirconia Catalyst Concentration on Ricinoleic Acid Conversion

Catalyst	Ricinoleic Acid Conversion (%)
Unmodified Zirconia (ZrO₂)	~20
0.025SZ	~55
0.05SZ	~68
0.10SZ	~60
0.25SZ	~45

Reaction Conditions: Ricinoleic acid and butanol, 110 °C.

Experimental Workflow

The overall workflow for the synthesis and analysis of butyl ricinoleate is depicted below. The process begins with the combination of reactants and a catalyst, followed by a heated reaction period. The subsequent steps involve a multi-stage work-up to isolate and purify the product, which is then characterized to confirm its identity and purity.

Caption: Workflow for the synthesis and analysis of Butyl Ricinoleate.

Experimental Protocol

This protocol details the esterification of ricinoleic acid with 1-butanol (B46404) using a solid acid catalyst.

3.1. Materials and Equipment

• Reagents:

  • Ricinoleic Acid (≥85% purity)

  • 1-Butanol (ACS grade or higher)

  • Catalyst: Sulfated Zirconia (0.05SZ) or Zinc Chloride (ZnCl₂)

  • Hexane (B92381) or Diethyl Ether (for extraction)

  • Saturated Sodium Bicarbonate (NaHCO₃) solution

  • Brine (Saturated NaCl solution)

  • Anhydrous Sodium Sulfate (Na₂SO₄) or Magnesium Sulfate (MgSO₄)

  • Potassium Hydroxide (KOH) for titration

  • Phenolphthalein indicator

• Equipment:

  • Three-neck round-bottom flask

  • Reflux condenser

  • Heating mantle with magnetic stirrer and stir bar

  • Thermometer or thermocouple

  • Separatory funnel

  • Rotary evaporator

  • Standard laboratory glassware (beakers, graduated cylinders)

  • FTIR Spectrometer

  • Burette and titration equipment

3.2. Reaction Procedure

• Setup: Assemble a clean, dry three-neck round-bottom flask with a magnetic stir bar, a reflux condenser, and a thermometer. Place the flask in a heating mantle.

• Charging Reactants: To the flask, add ricinoleic acid and 1-butanol. A molar ratio of 1:2 (ricinoleic acid to butanol) is recommended to drive the equilibrium towards the product.

• Catalyst Addition: Add the acid catalyst. For sulfated zirconia (0.05SZ), a catalyst loading of 5 wt% relative to the ricinoleic acid is a typical starting point.

• Reaction: Begin stirring the mixture and heat it to the reflux temperature of butanol, approximately 110-117°C. Maintain this temperature for the duration of the reaction (e.g., 4-6 hours).

• Monitoring (Optional): The reaction progress can be monitored by taking small aliquots over time and determining the acid value via titration. The reaction is considered complete when the acid value remains constant.

3.3. Work-up and Purification

• Cooling: Once the reaction is complete, turn off the heat and allow the mixture to cool to room temperature.

• Catalyst Removal: If a solid catalyst like sulfated zirconia was used, filter the mixture to remove it. If a soluble catalyst like ZnCl₂ was used, proceed to the washing step.

• Solvent Extraction: Transfer the cooled mixture to a separatory funnel. Dilute the mixture with a non-polar solvent like hexane or diethyl ether.

• Washing:

  • Wash the organic layer sequentially with saturated NaHCO₃ solution to neutralize any remaining acid catalyst and unreacted ricinoleic acid.

  • Wash with water, followed by brine to remove residual salts and water-soluble impurities. Repeat washes until the aqueous layer is neutral.

• Drying: Separate the organic layer and dry it over anhydrous sodium sulfate (Na₂SO₄).

• Solvent Evaporation: Filter to remove the drying agent. Concentrate the filtrate using a rotary evaporator to remove the extraction solvent and excess butanol, yielding the crude butyl ricinoleate product.

3.4. Product Characterization

• FTIR Spectroscopy: Confirm the formation of the ester by identifying the characteristic C=O ester stretch (around 1735-1750 cm⁻¹) and C-O-C stretches (1000-1300 cm⁻¹). The disappearance or significant reduction of the broad carboxylic acid O-H peak from ricinoleic acid should also be observed.

• Acid Value Titration: Determine the residual acid content in the final product. The conversion percentage can be calculated by comparing the initial and final acid values of the reaction mixture.

• Appearance: The final product, butyl ricinoleate, should be a clear, pale yellow liquid.

References

• 1. Butyl Ricinoleate - Affordable Price Ricinoleic Acid Butyl Ester [acmesynthetic.com]
• 2. Buy Butyl ricinoleate | 151-13-3 [smolecule.com]
• 3. pubs.aip.org [pubs.aip.org]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]

Application Notes: Butyl Ricinoleate as a Polymer Plasticizer

Introduction

Butyl ricinoleate (B1264116) (CAS No. 151-13-3) is an ester derived from ricinoleic acid, the primary fatty acid found in castor oil, and butanol.[1] As a bio-based, renewable resource, it presents an environmentally friendly alternative to traditional petroleum-based plasticizers, such as phthalates, which have faced increasing scrutiny due to health and environmental concerns.[2] Butyl ricinoleate is utilized to increase the flexibility, workability, and durability of polymers.[3] Its unique molecular structure, featuring a hydroxyl group and a long aliphatic chain, contributes to its excellent compatibility with a range of polar polymers and imparts properties such as good low-temperature flexibility and low volatility.[1][4]

Mechanism of Action

The primary function of a plasticizer is to reduce the rigidity of a polymer by decreasing the intermolecular forces between polymer chains.[5] Butyl ricinoleate achieves this through the Free Volume Theory , which is the most widely accepted model for plasticization.[6]

According to this theory, plasticizer molecules, like butyl ricinoleate, intersperse themselves between the long polymer chains. This action increases the "free volume"—the unoccupied space between molecules—which enhances the mobility of the polymer chains.[7] With greater mobility, the chains can slide past one another more easily, which lowers the material's glass transition temperature (Tg), transitioning it from a rigid, glassy state to a more flexible, rubbery state at room temperature.[8]

Caption: Logical relationship of plasticization via the Free Volume Theory.

Applications in Specific Polymers

Butyl ricinoleate and its acetylated form, butyl acetyl ricinoleate, are effective plasticizers for several polymer systems:

• Polyvinyl Chloride (PVC): As a primary plasticizer, it enhances flexibility and softness. It is particularly valued for imparting good performance at low temperatures and low volatility, which reduces migration and increases the longevity of the final product.[4] The use of ricinoleate-based plasticizers can be a direct replacement for controversial phthalates like DOP and DOA.[2]

• Polyvinyl Butyral (PVB): Butyl ricinoleate is an outstanding plasticizer for PVB resins, which are commonly used as interlayers in safety glass.[3][9] The plasticizer lowers the Tg of PVB, improving its flexibility and impact resistance.[6][10][11]

• Cellulosic Polymers: It is a general-purpose plasticizer for nitrocellulose, ethyl cellulose (B213188), and cellulose acetate (B1210297) butyrate.[3] In applications like lacquers and coatings, it improves film formation and durability.

• Bioplastics (e.g., Polylactic Acid - PLA): Ricinoleic acid-derived esters have been shown to be effective in plasticizing PLA, a brittle biopolymer. They reduce the glass transition temperature and improve flexibility, making PLA suitable for a wider range of applications, such as food packaging.[9][12]

Quantitative Data on Ricinoleate Plasticizers

The following tables summarize quantitative data from studies on ricinoleate-based plasticizers. Note that data for commercially pure Butyl Ricinoleate is limited in public literature; therefore, data for closely related, structurally similar ricinoleic acid derivatives are included to demonstrate the expected performance.

Table 1: Effect of Ricinoleate-Based Plasticizers on Thermal Properties

Polymer	Plasticizer (phr*)	Glass Transition Temp. (Tg) of Neat Polymer (°C)	Glass Transition Temp. (Tg) of Plasticized Polymer (°C)	ΔTg (°C)	Data Source(s)
PLA	Benzoic Ricinoleic Ester (10 phr)	53.3	38.5	-14.8	[12]
PVC	Internally Grafted Castor Oil Derivative	81.2	31.5	-49.7	[13]

| PVB | Unspecified (Commercial Grade) | 70 - 80 | 15 - 16 | -55 to -64 |[10][11] |

phr: parts per hundred resin

Table 2: Effect of Ricinoleate-Based Plasticizers on Mechanical Properties of PVC

Plasticizer Type	Plasticizer Content (phr)	Tensile Strength (MPa)	Elongation at Break (%)	Data Source(s)
None (Neat PVC)	0	26.6	167	[13]
Internally Grafted Castor Oil Derivative	N/A (Grafted)	16.5	295	[13]

| Glycerol Diacetate Monolaurate (Bio-plasticizer) | 50 | 20.8 | >300 (approx.) |[14] |

Note: The addition of plasticizers generally decreases tensile strength while significantly increasing elongation at break, indicating a transition from a rigid to a flexible material.[5][7]

Experimental Protocols

The evaluation of a plasticizer's effectiveness involves three main stages: sample preparation, characterization of properties, and assessment of permanence.

Caption: General experimental workflow for evaluating plasticizers.

Protocol 1: Sample Preparation by Solvent Casting

This method is ideal for creating small, uniform films in a laboratory setting, especially for polymers like PLA.[8][15][16]

Objective: To prepare a plasticized polymer film with a uniform thickness.

Materials & Equipment:

• Polymer powder/pellets (e.g., PLA)

• Butyl ricinoleate

• Volatile solvent (e.g., chloroform, dichloromethane)[8]

• Glass petri dish or flat glass plate

• Magnetic stirrer and stir bar

• Analytical balance

• Fume hood

• Drying oven or vacuum oven

Procedure:

• Dissolution: Weigh the desired amount of polymer (e.g., 5 g of PLA) and dissolve it in a suitable volume of solvent (e.g., 100 mL of chloroform) in a beaker.[8] Stir using a magnetic stirrer at room temperature until the polymer is fully dissolved. This may take several hours.

• Plasticizer Addition: Calculate the required amount of butyl ricinoleate based on the desired phr concentration (e.g., for 10 phr, add 0.5 g of plasticizer to the 5 g of PLA). Add the plasticizer to the polymer solution and continue stirring for at least 1 hour to ensure a homogeneous mixture.

• Casting: Place a clean, level petri dish inside a fume hood. Pour the polymer-plasticizer solution slowly and evenly into the dish.

• Evaporation: Cover the dish loosely (e.g., with perforated aluminum foil) to allow for slow solvent evaporation. Rapid evaporation can cause defects in the film.[8] Let the film dry at room temperature for 24-48 hours.

• Final Drying: Once a solid film has formed, transfer it to a vacuum oven set at a low temperature (e.g., 40-50 °C) for 24 hours to remove any residual solvent.[8]

• Peeling & Storage: Carefully peel the film from the glass substrate. Cut specimens for subsequent testing and store them in a desiccator.

Protocol 2: Mechanical Properties Testing (Tensile Test)

This protocol is based on the ASTM D882 standard for testing thin plastic sheeting (<1 mm thick).[17][18][19]

Objective: To determine the tensile strength, elongation at break, and modulus of elasticity of the plasticized film.

Materials & Equipment:

• Universal Testing Machine (UTM) with a suitable load cell (e.g., 500 N for thin films).[2]

• Specimen grips (e.g., line-contact or flat-faced grips).

• Cutting tool to prepare rectangular test specimens.

• Micrometer for thickness measurement.

Procedure:

• Specimen Preparation: Cut rectangular strips from the prepared film. Per ASTM D882, the specimen width should be between 5.0 and 25.4 mm, and the length should be at least 50 mm longer than the grip separation.[17]

• Conditioning: Condition the specimens for at least 40 hours at standard laboratory conditions (23 ± 2 °C and 50 ± 5 % relative humidity).[18]

• Thickness Measurement: Measure the thickness of each specimen at several points within the gauge length and use the average value.

• Test Setup: Set the initial grip separation (gauge length), typically 100 mm for quality assurance tests or 250 mm for modulus determination.[17] Set the appropriate crosshead speed (rate of separation) as specified in the standard.

• Testing: Mount the specimen in the grips, ensuring it is aligned vertically and not slipping. Start the test, recording the force and displacement until the specimen breaks.

• Data Analysis: Test at least five specimens per sample.[18] From the resulting stress-strain curve, calculate:

  • Tensile Strength (at break or at yield): The maximum stress the material can withstand.[19]

  • Elongation at Break: The percentage increase in length at the point of fracture.[19]

  • Modulus of Elasticity (Young's Modulus): The slope of the initial linear portion of the stress-strain curve, indicating stiffness.[19]

Protocol 3: Thermal Analysis

Thermal analysis techniques like DSC, TGA, and DMA are used to characterize the thermal properties of the plasticized polymer.

A. Differential Scanning Calorimetry (DSC)

• Objective: To determine the glass transition temperature (Tg), melting temperature (Tm), and crystallinity. A significant decrease in Tg confirms effective plasticization.[9][20]

• Procedure: A small sample (5-10 mg) is heated at a controlled rate (e.g., 10 °C/min) under a nitrogen atmosphere. The Tg is identified as a step-change in the heat flow curve.[11]

B. Thermogravimetric Analysis (TGA)

• Objective: To assess thermal stability and decomposition temperature. Effective plasticizers should not significantly lower the polymer's decomposition temperature.

• Procedure: A sample is heated on a microbalance at a controlled rate, and its mass loss is recorded as a function of temperature. This can also provide information on plasticizer volatility.[21]

C. Dynamic Mechanical Analysis (DMA)

• Objective: To measure the viscoelastic properties (storage modulus, loss modulus, and tan δ) as a function of temperature. The peak of the tan δ curve is a sensitive indicator of the glass transition temperature (Tg).[14][22]

• Procedure: A specimen is subjected to an oscillating sinusoidal stress, and the resulting strain is measured. The test is run over a temperature range (e.g., from -100 °C to 150 °C) to observe transitions.[22]

Protocol 4: Plasticizer Migration and Leaching Testing

These protocols assess the permanence of the plasticizer within the polymer matrix.

A. Volatility by Activated Carbon Method (based on ISO 176)

• Objective: To measure the mass loss of plasticizer due to volatilization at elevated temperatures.[1]

• Procedure:

  • Prepare disk-shaped specimens (e.g., 50 mm diameter, 1 mm thick) and weigh them accurately (m1).[1]

  • Place the specimens in a container and surround them with activated carbon. Method A involves direct contact, while Method B uses a wire cage to separate the specimen from the carbon.[1]

  • Expose the container to a specified temperature (e.g., 70 °C) for a set time (e.g., 24 hours).

  • After exposure, cool the specimens, carefully clean off any carbon residue, and reweigh them (m2).

  • Calculate the percentage mass loss: Loss (%) = [(m1 - m2) / m1] * 100.

B. Resistance to Extraction by Chemicals (based on ASTM D1239)

• Objective: To measure the weight loss of a plastic film after immersion in various liquids, simulating real-world contact.[3][23][24]

• Procedure:

  • Prepare square specimens (e.g., 50 mm x 50 mm) and weigh them accurately (W1).[3]

  • Completely immerse each specimen in a separate container with a specific chemical reagent (e.g., distilled water, 50% ethanol, cottonseed oil).[25]

  • Cover the containers and maintain them at a specified test temperature for a set duration (e.g., 24 hours at 23 °C).

  • Remove the specimens, gently wipe them dry, and reweigh them immediately (W2).

  • Calculate the percentage of solute loss: Loss (%) = [(W1 - W2) / W1] * 100.

References

• 1. cdn.standards.iteh.ai [cdn.standards.iteh.ai]
• 2. testresources.net [testresources.net]
• 3. img.antpedia.com [img.antpedia.com]
• 4. store.astm.org [store.astm.org]
• 5. How Do Plasticizers Influence the Tensile Strength of Plastics?_Industry News_News_Jinli Chemical [en.jinlichemical.com]
• 6. The Characteristics of PVB-www.elephchem.com [elephchem.com]
• 7. kgt88.com [kgt88.com]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. Closed-Loop Recycling of Poly(vinyl butyral) Interlayer Film via Restabilization Technology [mdpi.com]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. mdpi.com [mdpi.com]
• 15. Technological Aspects and Evaluation Methods for Polymer Matrices as Dental Drug Carriers - PMC [pmc.ncbi.nlm.nih.gov]
• 16. mdpi.com [mdpi.com]
• 17. zwickroell.com [zwickroell.com]
• 18. micomlab.com [micomlab.com]
• 19. globalplasticsheeting.com [globalplasticsheeting.com]
• 20. researchgate.net [researchgate.net]
• 21. researchgate.net [researchgate.net]
• 22. Dynamic Mechanical Analysis Investigations of PLA-Based Renewable Materials: How Are They Useful? - PMC [pmc.ncbi.nlm.nih.gov]
• 23. infinitalab.com [infinitalab.com]
• 24. standards.iteh.ai [standards.iteh.ai]
• 25. d-nb.info [d-nb.info]

Application Notes and Protocols for Butyl Ricinoleate in Cosmetic and Personal Care Formulations

For Researchers, Scientists, and Drug Development Professionals

Introduction

Butyl ricinoleate (B1264116), the butyl ester of ricinoleic acid, is a versatile ingredient derived from castor oil with a growing presence in the cosmetic and personal care industry.[1] Its unique properties as an emollient, plasticizer, and skin-conditioning agent make it a valuable component in a wide range of formulations, from skincare to color cosmetics.[2] This document provides detailed application notes, experimental protocols, and performance data to guide researchers and formulators in utilizing butyl ricinoleate effectively. Its biodegradability and derivation from a renewable resource also align with the increasing demand for sustainable cosmetic ingredients.[1]

Key Functions and Applications

Butyl ricinoleate serves multiple functions in cosmetic and personal care products:

• Emollient: It imparts a smooth, silky feel to the skin, enhancing the spreadability of creams and lotions.[2] Its moisturizing properties help to improve skin hydration.

• Plasticizer: In nail polish and hairspray formulations, it provides flexibility and reduces brittleness.[2]

• Skin-Conditioning Agent: It helps to maintain the skin in good condition.

• Pigment Wetting Agent: In color cosmetics, such as lipsticks, it aids in the dispersion of pigments, leading to uniform color application.

Its applications span various product categories, including:

• Creams and Lotions

• Lipsticks and Lip Glosses

• Nail Polishes

• Sunscreens

• Deodorants[1]

Physicochemical Properties

Understanding the physical and chemical properties of butyl ricinoleate is crucial for formulation development.

Property	Value	Reference
Appearance	Clear, pale yellow liquid	[2]
Purity	>74.0% (GC)	[3]
Acid Value (mg KOH/g)	2.0 max	[2]
Saponification Value	160-175	[2]
Hydroxyl Value	50-65	[2]
Iodine Value	75-82	[2]
Moisture (%)	0.2 max	[2]
Insoluble Impurities (%)	0.1 max	[2]
Melting Point	-95 °C (-139 °F)	[4]
Boiling Point	68 - 70 °C	[4]
Flash Point	-14.8 °F (-26 °C) (cc)	[4]

Performance Data

Viscosity

The viscosity of an emollient is a critical factor influencing the texture and feel of a cosmetic product. The following table presents the dynamic viscosity of butyl ricinoleate at various temperatures, compared to other ricinoleate esters.

Temperature (°C)	Butyl Ricinoleate (cP)	Isopropyl Ricinoleate (cP)	n-Propyl Ricinoleate (cP)
-5	134.1	145.2	128.7
10	60.2	65.1	57.8
25	30.5	32.8	29.2
40	17.8	19.1	17.0
80	6.4	6.8	6.1
Data sourced from a study on the physical properties of potential biolubricants based on ricinoleic acid.[5]

As the data indicates, the viscosity of butyl ricinoleate decreases with increasing temperature. At lower temperatures, it has a lower viscosity than isopropyl ricinoleate but is more viscous than n-propyl ricinoleate. At 25°C and higher, butyl ricinoleate exhibits a greater viscosity than both isopropyl and n-propyl ricinoleates.[5] This temperature-dependent viscosity profile can be leveraged to achieve desired product textures under different conditions.

Comedogenicity

Comedogenicity, the tendency of an ingredient to clog pores and cause blackheads, is a significant concern in skincare and cosmetic formulations. The Klingman Factor, derived from the rabbit ear assay, is a method used to assess this potential. While data for butyl ricinoleate is not directly available, a study on related ricinoleate esters provides valuable insight.

Compound	Klingman Factor
Cetyl Acetyl Ricinoleate	0.0
Cetyl Ricinoleate	0.6
Butyl Acetyl Ricinoleate	2.6
Isopropyl Myristate	4.0
A lower Klingman Factor indicates lower comedogenic potential.

It is important to note that the comedogenicity of a finished product is influenced by the concentration of the ingredient and the overall formulation.[6]

Experimental Protocols

Emolliency and Skin Hydration Assessment

Objective: To evaluate the emollient properties and skin hydration effects of a formulation containing Butyl Ricinoleate.

Methodology:

• Panelist Selection: Recruit a panel of healthy volunteers with normal to dry skin.

• Test Areas: Mark out test areas on the forearms of the panelists.

• Baseline Measurements:

  • Skin Hydration: Measure the baseline skin hydration of the test areas using a Corneometer®.

  • Transepidermal Water Loss (TEWL): Measure the baseline TEWL using a Tewameter® to assess the skin's barrier function.

• Product Application: Apply a standardized amount of the test formulation containing Butyl Ricinoleate to one test area and a placebo formulation (without Butyl Ricinoleate) to another. A third area can be left untreated as a control.

• Post-Application Measurements:

  • Measure skin hydration and TEWL at predetermined time intervals (e.g., 1, 2, 4, 8, and 24 hours) after product application.

• Data Analysis: Calculate the percentage change in skin hydration and TEWL from the baseline for each test area. Compare the results between the Butyl Ricinoleate formulation, the placebo, and the untreated control.

Sensory Evaluation

Objective: To assess the sensory characteristics of a cosmetic formulation containing Butyl Ricinoleate.

Methodology:

• Panelist Training: Train a panel of sensory experts to identify and quantify specific sensory attributes of cosmetic products.

• Attribute Selection: Define the key sensory attributes to be evaluated, such as:

  • Appearance: Gloss, color intensity.

  • Pick-up: Firmness, ease of removal from container.

  • Rub-out: Spreadability, slip, tackiness, absorption.

  • Afterfeel: Residue, oiliness, smoothness.

• Sample Preparation: Prepare samples of the formulation containing Butyl Ricinoleate and a control formulation.

• Evaluation: Have the panelists evaluate the samples in a controlled environment and rate the intensity of each attribute on a standardized scale.

• Data Analysis: Analyze the data statistically to identify significant differences in the sensory profiles of the formulations. The results can be visualized using a spider plot.

Stability Testing of an O/W Cream

Objective: To evaluate the physical stability of an oil-in-water (O/W) cream formulation containing Butyl Ricinoleate.

Methodology:

• Sample Preparation: Prepare the O/W cream formulation.

• Storage Conditions: Store samples of the cream under various conditions to accelerate aging:

  • Elevated Temperature: 40°C and 50°C.

  • Freeze-Thaw Cycles: Alternate between -10°C and 25°C for several cycles.

  • Centrifugation: Centrifuge the sample to observe any phase separation.

• Evaluation: At regular intervals, evaluate the samples for changes in:

  • Physical Appearance: Color, odor, phase separation, creaming.

  • pH .

  • Viscosity .

  • Microscopic Structure: Observe droplet size and distribution.

• Analysis: Compare the results to the initial measurements to determine the stability of the formulation.

Example Formulations

Moisturizing Skin Lotion (O/W)

Phase	Ingredient	Function	% w/w
A	Deionized Water	Solvent	q.s. to 100
Glycerin	Humectant	3.0
Xanthan Gum	Thickener	0.2
B	Butyl Ricinoleate	Emollient	5.0
Cetearyl Alcohol	Thickener, Emulsifier	3.0
Glyceryl Stearate	Emulsifier	2.0
Ceteareth-20	Emulsifier	1.5
C	Phenoxyethanol (and) Ethylhexylglycerin	Preservative	1.0
Fragrance	Fragrance	0.2

Procedure:

• Heat Phase A and Phase B separately to 75°C.

• Add Phase B to Phase A with constant stirring.

• Homogenize the mixture for 2-3 minutes.

• Cool the emulsion to 40°C with gentle stirring.

• Add the ingredients of Phase C and mix until uniform.

Lipstick

Ingredient	Function	% w/w
Butyl Ricinoleate	Pigment Wetting Agent, Emollient	40.0
Candelilla Wax	Structuring Agent	10.0
Carnauba Wax	Structuring Agent	5.0
Ozokerite Wax	Structuring Agent	5.0
Pigments (e.g., D&C Red No. 7)	Colorant	10.0
Tocopherol (Vitamin E)	Antioxidant	0.5
Phenoxyethanol	Preservative	0.5
Flavor	Flavor	0.2

Procedure:

• Combine all waxes and Butyl Ricinoleate and heat to 85°C until all components are melted and uniform.

• Add the pigments and mix thoroughly until a homogenous dispersion is achieved.

• Add the remaining ingredients and mix well.

• Pour the molten mixture into lipstick molds and cool.

Conclusion

Butyl ricinoleate is a multifunctional and sustainable ingredient with valuable properties for a wide array of cosmetic and personal care formulations. Its emollient, plasticizing, and skin-conditioning effects, combined with a favorable safety profile, make it an attractive choice for formulators. The provided application notes, performance data, and experimental protocols offer a comprehensive guide for researchers and scientists to effectively incorporate butyl ricinoleate into innovative and high-performing products. Further comparative studies on its sensory profile and skin benefits will continue to elucidate its full potential in the cosmetic industry.

References

• 1. Esters in cosmetics [naturalpoland.com]
• 2. Butyl Ricinoleate - Affordable Price Ricinoleic Acid Butyl Ester [acmesynthetic.com]
• 3. Butyl Ricinoleate 151-13-3 | TCI EUROPE N.V. [tcichemicals.com]
• 4. accustandard.com [accustandard.com]
• 5. researchgate.net [researchgate.net]
• 6. labmuffin.com [labmuffin.com]

Butyl ricinoleate as a bio-lubricant in industrial applications

Introduction: Butyl ricinoleate (B1264116), an ester derived from castor oil, is emerging as a promising biodegradable and renewable alternative to conventional petroleum-based lubricants. Its unique molecular structure, featuring a hydroxyl group and a carbon-carbon double bond, imparts desirable lubricating properties, making it a candidate for various industrial applications. This document provides detailed application notes and protocols for researchers, scientists, and drug development professionals interested in the evaluation and implementation of butyl ricinoleate as a bio-lubricant.

Physicochemical and Lubricant Performance Properties

The performance of a lubricant is determined by a range of physical and chemical properties. The following tables summarize key performance indicators for butyl ricinoleate, with comparisons to other relevant fluids where data is available. These properties are critical for assessing its suitability in specific industrial applications.

Table 1: Physicochemical Properties of Butyl Ricinoleate

Property	Test Method	Typical Value	Unit
Appearance	Visual	Clear, pale yellow liquid	-
Molecular Formula	-	C₂₂H₄₂O₃	-
Molecular Weight	-	354.57	g/mol
Density at 20°C	ASTM D1298	~0.919	g/cm³
Flash Point	ASTM D92	> 115	°C
Pour Point	ASTM D97	~ -10 to -26	°C

Table 2: Viscosity and Tribological Properties of Butyl Ricinoleate

Property	Test Method	Typical Value	Unit
Kinematic Viscosity at 40°C	ASTM D445	Data Not Available	cSt
Kinematic Viscosity at 100°C	ASTM D445	Data Not Available	cSt
Viscosity Index	ASTM D2270	Data Not Available	-
Wear Scar Diameter (WSD)	ASTM D4172	Data Not Available	mm
Coefficient of Friction (COF)	ASTM D6425	Data Not Available	-
Oxidative Stability (Induction Time)	ASTM D2272 (Rancimat)	Data Not Available	hours

Experimental Protocols

Detailed methodologies for the synthesis and performance evaluation of butyl ricinoleate are crucial for reproducible research and development. The following sections provide step-by-step protocols for key experiments.

Protocol 1: Synthesis of Butyl Ricinoleate via Acid-Catalyzed Esterification

This protocol describes the laboratory-scale synthesis of butyl ricinoleate from ricinoleic acid and butanol using an acid catalyst.

Materials:

• Ricinoleic acid (from hydrolysis of castor oil)

• n-Butanol

• Sulfuric acid (H₂SO₄) or p-Toluenesulfonic acid (PTSA) as a catalyst

• Sodium bicarbonate (NaHCO₃) solution (5% w/v)

• Anhydrous sodium sulfate (B86663) (Na₂SO₄)

• Toluene (optional, for azeotropic removal of water)

• Round-bottom flask

• Reflux condenser

• Dean-Stark trap (if using toluene)

• Heating mantle with magnetic stirrer

• Separatory funnel

• Rotary evaporator

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer, reflux condenser, and a Dean-Stark trap (if using toluene), add ricinoleic acid and n-butanol in a 1:3 molar ratio.

• Catalyst Addition: Add the acid catalyst (e.g., 1-2% by weight of ricinoleic acid).

• Reaction: Heat the mixture to the reflux temperature of butanol (approximately 117°C) or the azeotropic mixture if using toluene. Continuously stir the reaction mixture. Water produced during the esterification will be collected in the Dean-Stark trap.

• Monitoring: Monitor the reaction progress by periodically taking small samples and determining the acid value (titration with KOH). The reaction is considered complete when the acid value becomes constant.

• Neutralization: After cooling the reaction mixture to room temperature, transfer it to a separatory funnel. Wash the mixture with a 5% sodium bicarbonate solution to neutralize the acid catalyst. Repeat the washing until the aqueous layer is neutral (pH 7).

• Washing: Wash the organic layer with deionized water to remove any remaining salts.

• Drying: Dry the organic layer over anhydrous sodium sulfate.

• Purification: Filter the mixture to remove the drying agent. Remove the excess butanol and any solvent (if used) under reduced pressure using a rotary evaporator to obtain the crude butyl ricinoleate.

• Further Purification (Optional): For higher purity, the product can be purified by vacuum distillation.

Protocol 2: Enzymatic Synthesis of Butyl Ricinoleate

This protocol outlines a greener, enzymatic approach to the synthesis of butyl ricinoleate using a lipase (B570770) catalyst.[1]

Materials:

• Ricinoleic acid

• n-Butanol

• Immobilized lipase (e.g., Novozym 435 - Candida antarctica lipase B)

• Hexane or other suitable organic solvent

• Molecular sieves (for water removal)

• Shaking incubator or stirred reactor

• Filtration setup

Procedure:

• Reaction Setup: In a sealed flask, dissolve ricinoleic acid and n-butanol in a suitable organic solvent like hexane. A typical molar ratio of acid to alcohol is 1:1 to 1:3.

• Enzyme Addition: Add the immobilized lipase to the reaction mixture. The enzyme loading is typically between 5-10% by weight of the substrates.

• Water Removal: Add activated molecular sieves to the mixture to remove the water produced during the esterification, which helps to drive the reaction towards product formation.

• Reaction: Place the flask in a shaking incubator or a stirred reactor at a controlled temperature, typically between 40-60°C.

• Monitoring: Monitor the reaction progress by analyzing samples using techniques such as gas chromatography (GC) or by measuring the decrease in acid value.

• Enzyme Recovery: Once the desired conversion is achieved, separate the immobilized enzyme from the reaction mixture by filtration. The enzyme can be washed with fresh solvent and reused.

• Purification: Remove the solvent from the filtrate under reduced pressure using a rotary evaporator to obtain the butyl ricinoleate product.

Performance Evaluation Protocols

The following are standardized ASTM methods for evaluating the key performance properties of lubricants.

• Kinematic Viscosity (ASTM D445): This test method determines the kinematic viscosity of liquid petroleum products, both transparent and opaque, by measuring the time for a volume of liquid to flow under gravity through a calibrated glass capillary viscometer at a specified temperature (typically 40°C and 100°C).

• Viscosity Index (ASTM D2270): This standard practice calculates the viscosity index from the kinematic viscosities at 40°C and 100°C. The viscosity index is an empirical number that indicates the effect of temperature change on the viscosity of the oil. A higher viscosity index signifies a smaller decrease in viscosity with increasing temperature.

• Pour Point (ASTM D97): This test method covers the determination of the pour point of petroleum products. The pour point is the lowest temperature at which the oil will continue to flow when cooled under prescribed conditions.

• Flash Point (ASTM D92): This test method determines the flash and fire points of petroleum products by a Cleveland open cup tester. The flash point is the lowest temperature at which vapors of the substance will ignite, but not continue to burn, when exposed to an ignition source.

• Wear Preventive Characteristics (ASTM D4172 - Four-Ball Method): This test method evaluates the anti-wear properties of fluid lubricants in sliding contact. Three steel balls are clamped together and covered with the lubricant. A fourth ball is rotated against the three stationary balls under a specified load, speed, temperature, and time. The average wear scar diameter on the stationary balls is measured. A smaller wear scar indicates better wear protection.

• Coefficient of Friction (ASTM D6425 - SRV Test Machine): This test method measures the coefficient of friction and wear properties of lubricating oils under high-frequency, linear-oscillation motion. It is useful for screening lubricants for applications involving vibrational or start-stop motions.

• Oxidative Stability (ASTM D2272 - Rotating Pressure Vessel Oxidation Test - RPVOT or Rancimat Method): This test method evaluates the oxidation stability of oils. In the Rancimat method, a stream of air is passed through the heated oil sample, and the volatile oxidation products are collected in water. The induction time is the time until a rapid increase in the conductivity of the water is detected, indicating the formation of acidic oxidation products. A longer induction time signifies better oxidative stability.[2]

Visualizations

Synthesis of Butyl Ricinoleate

References

• 1. researchgate.net [researchgate.net]
• 2. btsa.com [btsa.com]

Butyl Ricinoleate: A Promising Green Solvent for Chemical Synthesis

Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Butyl ricinoleate (B1264116), an ester derived from castor oil, is emerging as a noteworthy green solvent with significant potential in sustainable chemical synthesis.[1] Its favorable environmental profile, characterized by biodegradability, low toxicity, and derivation from renewable feedstocks, positions it as a compelling alternative to conventional volatile organic compounds (VOCs).[2][3][4] These application notes provide an overview of Butyl ricinoleate's properties, its synthesis, and protocols for its potential application in chemical reactions, alongside a discussion of its current applications in various industries.

Physicochemical Properties and Advantages as a Green Solvent

Butyl ricinoleate possesses a unique combination of physical and chemical properties that make it an attractive solvent for organic reactions. Its high boiling point and low vapor pressure reduce solvent loss through evaporation and minimize atmospheric emissions, contributing to a safer and more environmentally friendly laboratory environment. The presence of a hydroxyl group and an ester functionality imparts a moderate polarity, allowing for the dissolution of a range of organic compounds.

Key Advantages:

• Renewable Source: Derived from castor oil, a readily available and renewable resource.[1]

• Biodegradable: Breaks down into non-harmful substances in the environment.

• Low Toxicity: Safer to handle compared to many traditional organic solvents.

• High Boiling Point: Reduces solvent loss and workplace exposure.

• Low Volatility: Minimizes air pollution.

Data Presentation: Physicochemical Properties

Property	Value	Reference
CAS Number	151-13-3
Molecular Formula	C22H42O3
Molecular Weight	354.58 g/mol
Appearance	Liquid
Boiling Point	275 °C @ 13 mmHg
Flash Point	115 °C
Density	0.91 g/cm³ (20/20)
Refractive Index	1.46

Synthesis of Butyl Ricinoleate

The synthesis of Butyl ricinoleate is typically achieved through the esterification of ricinoleic acid with butanol. Ricinoleic acid itself is obtained from the hydrolysis of castor oil. Both chemical and enzymatic methods can be employed for the esterification process. The enzymatic route, often utilizing lipases, represents a greener approach, proceeding under milder conditions with high selectivity and minimizing byproduct formation.

Caption: Synthesis pathway of Butyl ricinoleate from castor oil.

Experimental Protocols for Chemical Reactions in Butyl Ricinoleate

While the use of Butyl ricinoleate as a primary solvent in mainstream organic reactions is still an emerging area of research with limited published protocols, its properties suggest its suitability for a variety of transformations. Below are proposed protocols for common carbon-carbon bond-forming reactions, illustrating how Butyl ricinoleate could be employed as a green solvent. These are intended as starting points for methodology development.

General Workflow for Evaluating Butyl Ricinoleate as a Green Solvent

Caption: Workflow for evaluating a new green solvent.

Protocol 1: Suzuki-Miyaura Coupling (Hypothetical)

The Suzuki-Miyaura coupling is a versatile method for the formation of carbon-carbon bonds. The use of a biodegradable, high-boiling solvent like Butyl ricinoleate could offer significant advantages in terms of product isolation and solvent recycling.

Reaction:

Aryl Halide + Arylboronic Acid --(Pd catalyst, Base)--> Biaryl

Materials:

• Aryl halide (e.g., 4-bromoanisole)

• Arylboronic acid (e.g., phenylboronic acid)

• Palladium catalyst (e.g., Pd(PPh3)4)

• Base (e.g., K2CO3)

• Butyl ricinoleate (solvent)

• Standard laboratory glassware and inert atmosphere setup (e.g., Schlenk line)

Procedure:

• To a dry Schlenk flask under an inert atmosphere (e.g., argon or nitrogen), add the aryl halide (1.0 mmol), arylboronic acid (1.2 mmol), and base (2.0 mmol).

• Add the palladium catalyst (0.02 mmol).

• Add Butyl ricinoleate (5 mL).

• Stir the reaction mixture at 80-100 °C. Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• Upon completion, cool the reaction mixture to room temperature.

• Extract the product with a suitable organic solvent (e.g., ethyl acetate). The high boiling point of Butyl ricinoleate should facilitate separation.

• Wash the organic layer with water and brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography.

Expected Outcome:

The reaction is expected to proceed to give the corresponding biaryl product. Optimization of the catalyst, base, and temperature may be necessary to achieve high yields. The non-polar nature of Butyl ricinoleate may favor the solubility of the organic reactants and catalyst.

Protocol 2: Heck Reaction (Hypothetical)

The Heck reaction is a palladium-catalyzed carbon-carbon bond-forming reaction between an unsaturated halide and an alkene. Butyl ricinoleate could serve as a non-volatile, biodegradable medium for this transformation.

Reaction:

Aryl Halide + Alkene --(Pd catalyst, Base)--> Substituted Alkene

Materials:

• Aryl halide (e.g., iodobenzene)

• Alkene (e.g., styrene)

• Palladium catalyst (e.g., Pd(OAc)2)

• Ligand (e.g., PPh3)

• Base (e.g., Et3N)

• Butyl ricinoleate (solvent)

• Standard laboratory glassware and inert atmosphere setup

Procedure:

• In a Schlenk flask under an inert atmosphere, dissolve the palladium catalyst (0.01 mmol) and ligand (0.02 mmol) in Butyl ricinoleate (3 mL).

• Add the aryl halide (1.0 mmol), alkene (1.5 mmol), and base (1.5 mmol).

• Heat the reaction mixture to 100-120 °C and monitor by TLC or GC-MS.

• After the reaction is complete, cool to room temperature.

• Dilute the mixture with a non-polar solvent (e.g., hexane) to precipitate the palladium catalyst.

• Filter the mixture and wash the filtrate with water to remove the base and any water-soluble byproducts.

• Dry the organic layer and concentrate to obtain the crude product.

• Purify by column chromatography.

Protocol 3: Aldol (B89426) Condensation (Hypothetical)

The aldol condensation is a fundamental carbon-carbon bond-forming reaction that can be catalyzed by an acid or a base. The hydroxyl group in Butyl ricinoleate might influence the reaction, and its high boiling point is advantageous for reactions requiring elevated temperatures.

Reaction:

2 x Aldehyde/Ketone --(Base or Acid)--> α,β-Unsaturated Aldehyde/Ketone

Materials:

• Carbonyl compound (e.g., benzaldehyde (B42025) and acetone (B3395972) for a crossed-aldol condensation)

• Base (e.g., NaOH) or Acid (e.g., H2SO4) catalyst

• Butyl ricinoleate (solvent)

• Standard laboratory glassware

Procedure (Base-catalyzed):

• To a round-bottom flask, add the carbonyl compounds (e.g., benzaldehyde, 1.0 mmol, and acetone, 2.0 mmol) and Butyl ricinoleate (5 mL).

• Slowly add an aqueous solution of the base (e.g., 10% NaOH) to the stirred mixture.

• Stir the reaction at room temperature or with gentle heating. Monitor the formation of the product by TLC.

• Upon completion, neutralize the reaction mixture with a dilute acid solution.

• Extract the product with a suitable solvent.

• Wash the organic layer with water, dry, and concentrate.

• Purify the product by recrystallization or column chromatography.

Current and Other Potential Applications

Beyond its potential as a green solvent, Butyl ricinoleate is already utilized in several industries:

• Cosmetics and Personal Care: Used as an emollient and moisturizing agent in various formulations.

• Lubricants: Its excellent lubricating properties make it a valuable component in industrial lubricants.

• Plasticizers: It enhances the flexibility and durability of polymers like PVC.

• Pharmaceuticals: Its biocompatibility and ability to solubilize lipophilic drugs make it a potential carrier in drug delivery systems.

Conclusion

Butyl ricinoleate presents a compelling case as a green solvent for the future of chemical synthesis. Its derivation from renewable resources, biodegradability, and favorable physicochemical properties align with the principles of green chemistry. While further research is needed to fully explore and optimize its use in a wide range of organic reactions, the provided hypothetical protocols offer a solid foundation for researchers to begin investigating the utility of this promising bio-based solvent. Its adoption can contribute to the development of more sustainable and environmentally responsible chemical processes.

References

• 1. Buy Butyl ricinoleate | 151-13-3 [smolecule.com]
• 2. solubilityofthings.com [solubilityofthings.com]
• 3. neuroquantology.com [neuroquantology.com]
• 4. chemistryforsustainability.org [chemistryforsustainability.org]

Application Notes and Protocols: Formulation of Butyl Ricinoleate-Based Nanoemulsions for Drug Delivery

For Researchers, Scientists, and Drug Development Professionals

Introduction

Nanoemulsions are advanced drug delivery systems that have garnered significant attention for their ability to enhance the solubility, bioavailability, and targeted delivery of poorly water-soluble drugs.[1][2] These kinetically stable, colloidal dispersions are composed of an oil phase, an aqueous phase, and a surfactant, with droplet sizes typically ranging from 20 to 200 nanometers.[3][4] The small droplet size provides a large interfacial area, which can improve drug dissolution and absorption.[1] Butyl ricinoleate (B1264116), an ester derived from ricinoleic acid and butanol, presents a promising, biodegradable, and biocompatible oil phase for nanoemulsion formulations. Its lipophilic nature makes it a suitable carrier for a variety of lipophilic drugs, with potential applications in delivering anticancer agents, antifungals, and antibiotics.

These application notes provide a comprehensive overview and detailed protocols for the formulation and characterization of Butyl ricinoleate-based nanoemulsions. While specific literature on Butyl ricinoleate nanoemulsions is emerging, the following protocols are built upon established methodologies for nanoemulsions formulated with analogous fatty acid esters and castor oil.

Data Presentation: Physicochemical Properties of Fatty Acid Ester-Based Nanoemulsions

The following table summarizes typical physicochemical properties of nanoemulsions formulated with fatty acid esters and castor oil, providing a comparative baseline for the development of Butyl ricinoleate-based systems.

Formulation Component (Oil Phase)	Surfactant(s)	Method	Mean Droplet Size (nm)	Polydispersity Index (PDI)	Zeta Potential (mV)	Reference
Ricinoleic Acid	Surfactant Blend	High-Pressure Homogenization	263.8	<0.3	-0.35
Castor Oil	Tween 80, Propylene Glycol, Ethanol	Low-Energy Method	135.0 - 181.1	-	-11.3 to -36.7
Oleyl Laurate	Pluronic F68, Span 20	High-Shear Homogenization	Optimized based on RSM	-	-
Oleyl Stearate	Pluronic F68, Span 20	High-Shear Homogenization	Optimized based on RSM	-	-
Oleyl Oleate	Pluronic F68, Span 20	High-Shear Homogenization	Optimized based on RSM	-	-
Red Raspberry Seed Oil	Polyglycerol esters of fatty acids	Phase Inversion Composition	< 100	< 0.15	-
Castor Oil	Soapnut Extract	Ultrasonication	-	-	-
Castor Oil	Surfactants	High-Energy Ultrasonication	174.6	0.393	-

Experimental Protocols

Protocol 1: Formulation of Butyl Ricinoleate-Based Nanoemulsion using High-Energy Homogenization

This protocol describes the preparation of a Butyl ricinoleate-based nanoemulsion using a high-pressure homogenizer to achieve small and uniform droplet sizes.

Materials:

• Butyl ricinoleate (Oil Phase)

• A non-ionic surfactant (e.g., Tween 80, Kolliphor® RH 40)

• A co-surfactant (e.g., Propylene glycol, Transcutol® HP)

• Purified water (Aqueous Phase)

• Lipophilic drug of interest

Equipment:

• High-pressure homogenizer or microfluidizer

• Magnetic stirrer

• Beakers and graduated cylinders

• Analytical balance

Procedure:

• Preparation of the Oil Phase:

  • Accurately weigh the required amount of Butyl ricinoleate.

  • If applicable, dissolve the lipophilic drug in the Butyl ricinoleate at a predetermined concentration. Gently heat if necessary to aid dissolution, then cool to room temperature.

• Preparation of the Aqueous Phase:

  • Accurately weigh the surfactant and co-surfactant and dissolve them in the purified water.

  • Stir the mixture gently on a magnetic stirrer until a clear solution is formed.

• Formation of the Coarse Emulsion:

  • Slowly add the oil phase to the aqueous phase while continuously stirring at a moderate speed (e.g., 600 rpm) for 15-30 minutes. This will result in the formation of a coarse pre-emulsion.

• High-Pressure Homogenization:

  • Pass the coarse emulsion through the high-pressure homogenizer.

  • Set the homogenization pressure (e.g., 500 to 1,500 bar) and the number of cycles (e.g., 3-5 cycles). The optimal parameters will need to be determined experimentally.

  • Collect the resulting nanoemulsion.

• Characterization:

  • Analyze the nanoemulsion for particle size, polydispersity index (PDI), and zeta potential.

  • Determine the drug encapsulation efficiency and loading capacity.

Protocol 2: Formulation of Butyl Ricinoleate-Based Nanoemulsion using Low-Energy Spontaneous Emulsification

This protocol outlines the preparation of a Butyl ricinoleate-based nanoemulsion using a low-energy method, which is simpler and does not require specialized high-pressure equipment.

Materials:

• Butyl ricinoleate (Oil Phase)

• A non-ionic surfactant (e.g., Tween 80)

• A co-surfactant/solvent (e.g., Ethanol, Isopropyl alcohol)

• Purified water (Aqueous Phase)

• Lipophilic drug of interest

Equipment:

• Magnetic stirrer with a heating plate

• Beakers and graduated cylinders

• Analytical balance

• Water bath sonicator

Procedure:

• Preparation of the Organic Phase:

  • Weigh the Butyl ricinoleate, surfactant, and co-surfactant into a beaker.

  • Dissolve the lipophilic drug in this mixture.

  • Gently stir the mixture on a magnetic stirrer until a homogenous organic phase is obtained.

• Formation of the Nanoemulsion:

  • Slowly add the organic phase dropwise into the purified water, which is under continuous stirring at a constant speed (e.g., 600 rpm).

  • The addition should be done at a controlled temperature, typically room temperature.

  • Continue stirring for approximately 15-30 minutes after the addition is complete. A translucent nanoemulsion should form spontaneously.

• Size Reduction and Stabilization (Optional):

  • For further reduction in droplet size and improved uniformity, the prepared nanoemulsion can be subjected to ultrasonication in a water bath sonicator for a short period (e.g., 15 minutes).

• Characterization:

  • Evaluate the resulting nanoemulsion for its physicochemical properties, including particle size, PDI, and zeta potential.

  • Assess drug content and encapsulation efficiency.

Protocol 3: Characterization of Butyl Ricinoleate-Based Nanoemulsions

1. Particle Size, Polydispersity Index (PDI), and Zeta Potential Analysis:

• Principle: Dynamic Light Scattering (DLS) is used to measure the hydrodynamic diameter of the nanoemulsion droplets and the PDI, which indicates the width of the size distribution. Zeta potential, a measure of the surface charge of the droplets, is determined by electrophoretic light scattering.

• Procedure:

  • Dilute the nanoemulsion sample with purified water to an appropriate concentration to avoid multiple scattering effects.

  • Transfer the diluted sample into a disposable cuvette.

  • Place the cuvette in the DLS instrument.

  • Perform the measurement at a constant temperature (e.g., 25°C).

  • Record the average particle size, PDI, and zeta potential values.

2. Drug Encapsulation Efficiency (EE) and Drug Loading (DL):

• Principle: The amount of drug encapsulated within the nanoemulsion is separated from the unencapsulated (free) drug. The drug content in each fraction is then quantified.

• Procedure:

  • Separation of Free Drug: Use a centrifugation-based ultrafiltration method. Place the nanoemulsion sample in an ultrafiltration tube (with a molecular weight cutoff that retains the nanoemulsion droplets but allows the free drug to pass through). Centrifuge at a high speed (e.g., 10,000 rpm) for a specified time.

  • Quantification:

    • Collect the filtrate containing the free drug.

    • Disrupt the nanoemulsion in the retentate using a suitable solvent (e.g., methanol) to release the encapsulated drug.

    • Quantify the drug concentration in both the filtrate and the disrupted retentate using a validated analytical method (e.g., HPLC, UV-Vis spectrophotometry).

  • Calculation:

    • EE (%) = [(Total Drug - Free Drug) / Total Drug] x 100

    • DL (%) = [Weight of Encapsulated Drug / Weight of Nanoemulsion] x 100

Mandatory Visualizations

Caption: Experimental workflow for Butyl ricinoleate nanoemulsion formulation and characterization.

Caption: Logical relationship of Butyl ricinoleate nanoemulsion components and drug delivery benefits.

References

• 1. Polyglycerol Ester-Based Low Energy Nanoemulsions with Red Raspberry Seed Oil and Fruit Extracts: Formulation Development toward Effective In Vitro/In Vivo Bioperformance [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
• 4. mdpi.com [mdpi.com]

Technical Notes & Optimization

Technical Support Center: Butyl Ricinoleate Synthesis

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during the synthesis of Butyl ricinoleate (B1264116), with a focus on improving yield and purity.

Troubleshooting Guide

This guide is designed to help you identify and resolve specific issues that may arise during your experiments.

Issue 1: Low Conversion of Ricinoleic Acid to Butyl Ricinoleate

• Question: My esterification reaction shows a low conversion rate of ricinoleic acid. What are the potential causes and how can I improve the yield?

• Answer: Low conversion rates can stem from several factors related to reaction equilibrium, catalyst activity, and reaction conditions.

  • Reversible Reaction: Esterification is a reversible reaction. The accumulation of water as a byproduct can shift the equilibrium back towards the reactants, thus lowering the yield.

    • Solution: Employ methods to remove water from the reaction mixture as it forms. This can be achieved through azeotropic distillation (e.g., using a Dean-Stark apparatus with a suitable solvent like toluene) or by using a drying agent.

  • Catalyst Issues: The choice and condition of the catalyst are critical.

    • Acid Catalysis (e.g., Sulfuric Acid, Sulfated Zirconia): Inadequate catalyst concentration or deactivation can lead to poor performance. Ensure the catalyst is active and used in the appropriate amount. For solid catalysts like sulfated zirconia, ensure proper synthesis and activation.[1]

    • Enzymatic Catalysis (e.g., Lipases): Enzyme activity is highly sensitive to temperature, pH, and the presence of inhibitors. Water activity is a critical parameter in non-aqueous media for enzymatic synthesis.[2] For instance, Candida antarctica Lipase (B570770) B shows optimal activity at a water activity of 0.75 in hexane.[2]

    • Solution: Optimize catalyst concentration and ensure its activity. For enzymatic reactions, control water activity and other parameters like temperature and pH within the optimal range for the specific lipase used. Immobilization of the enzyme can also enhance its stability and reusability.[2]

  • Sub-optimal Reaction Conditions: Temperature and molar ratio of reactants play a significant role.

    • Temperature: Higher temperatures generally increase the reaction rate, but can also lead to side reactions or catalyst degradation, especially for enzymes. For acid-catalyzed reactions, temperatures around 110°C are often used.[1]

    • Molar Ratio: An excess of one reactant (usually the alcohol, butanol) is necessary to drive the equilibrium towards the formation of the ester.[3] Molar ratios of butanol to ricinoleic acid of 2:1 or higher are common.[4][5]

    • Solution: Systematically optimize the reaction temperature and the molar ratio of butanol to ricinoleic acid. Design of Experiments (DOE) can be a valuable tool for this optimization.

Issue 2: Formation of Undesirable Byproducts

• Question: I am observing the formation of byproducts in my reaction, which is complicating purification and reducing the final yield. What are these byproducts and how can I minimize them?

• Answer: Byproduct formation is a common issue, particularly in chemical synthesis routes.

  • Common Byproducts: In acid-catalyzed reactions, side reactions such as the etherification of butanol or the formation of estolides (polymers of ricinoleic acid) can occur, especially at high temperatures.

  • Minimization Strategies:

    • Optimize Temperature: Lowering the reaction temperature can help reduce the rate of side reactions.

    • Catalyst Selection: Using milder catalysts can improve selectivity. Enzymatic synthesis, for example, is known for its high selectivity and minimal byproduct formation under mild reaction conditions.[2]

    • Reaction Time: Prolonged reaction times, especially at elevated temperatures, can promote byproduct formation. Monitor the reaction progress and stop it once equilibrium is reached.

Issue 3: Difficulties in Product Purification

• Question: I am struggling to purify the synthesized Butyl ricinoleate from unreacted starting materials and byproducts. What are the recommended purification methods?

• Answer: Effective purification is crucial for obtaining high-purity Butyl ricinoleate.

  • Standard Purification Steps:

    • Catalyst Removal: If a homogeneous acid catalyst (like sulfuric acid) is used, it must be neutralized with a base (e.g., sodium bicarbonate solution) and washed out with water. Solid catalysts can be removed by filtration.

    • Removal of Unreacted Reactants: Excess butanol and unreacted ricinoleic acid need to be removed.

      • Butanol: Can be removed by distillation, often under reduced pressure.

      • Ricinoleic Acid: Can be removed by washing with a dilute alkaline solution to form a water-soluble salt.

    • Final Purification: Vacuum distillation is a common and effective method to separate Butyl ricinoleate from non-volatile impurities and byproducts.[2][6]

  • Alternative Purification: For enzymatic synthesis, the purification process is often simpler due to fewer byproducts. After removing the immobilized enzyme by filtration, the purification steps are similar to those for chemical synthesis but may require less rigorous washing and distillation.

Frequently Asked Questions (FAQs)

Q1: What is the typical starting material for Butyl ricinoleate synthesis? A1: The primary starting material is ricinoleic acid, which is most commonly obtained from the hydrolysis of castor oil.[2] Castor oil itself can also be used directly in a transesterification reaction with butanol.[7][8]

Q2: What are the main differences between chemical and enzymatic synthesis of Butyl ricinoleate? A2:

• Chemical Synthesis: Typically involves high temperatures and strong acid or base catalysts. It can be faster but may lead to more byproducts and require more energy-intensive purification steps.[9]

• Enzymatic Synthesis: Uses lipases as biocatalysts under milder reaction conditions. This method is highly selective, produces fewer byproducts, is more environmentally friendly ("green chemistry"), and often results in a higher purity product before final purification.[2] However, the cost of the enzyme can be a factor, though immobilization allows for its reuse.[2]

Q3: How can I monitor the progress of the reaction? A3: The progress of the esterification reaction can be monitored by periodically taking samples from the reaction mixture and analyzing them. Common analytical techniques include:

• Titration: To determine the decrease in the concentration of ricinoleic acid (acid value).[4][5]

• Chromatography: Techniques like Gas Chromatography (GC) or High-Performance Liquid Chromatography (HPLC) can be used to quantify the formation of Butyl ricinoleate and the consumption of reactants.

• Spectroscopy: Fourier-Transform Infrared (FTIR) spectroscopy can be used to monitor the appearance of the ester carbonyl peak (around 1735-1750 cm⁻¹) and the disappearance of the carboxylic acid hydroxyl group.[4][5]

Q4: What is the importance of the hydroxyl group in ricinoleic acid during synthesis? A4: The hydroxyl group on the 12th carbon of ricinoleic acid is a key feature. While it gives Butyl ricinoleate its unique properties, it can also be a site for side reactions, such as the formation of estolides, especially under harsh chemical conditions.[2]

Q5: Can I use a different alcohol instead of butanol? A5: Yes, other alcohols like methanol, ethanol, and propanol (B110389) can be used to synthesize the corresponding ricinoleate esters.[10] However, the reaction conditions and the properties of the final product will vary. Shorter-chain alcohols may react faster at lower temperatures.[10]

Data Presentation

Table 1: Comparison of Catalysts for Esterification of Ricinoleic Acid with Butanol

Catalyst Type	Catalyst Example	Typical Temperature (°C)	Key Advantages	Key Disadvantages
Homogeneous Acid	Sulfuric Acid (H₂SO₄)	90 - 120	Low cost, high reaction rate	Difficult to remove, potential for side reactions, corrosive
Heterogeneous Acid	Sulfated Zirconia (SZ)	110	Easily separable, reusable	Can be less active than homogeneous catalysts, potential for deactivation
Enzymatic	Immobilized Candida antarctica Lipase B	40 - 60	High selectivity, mild conditions, minimal byproducts, reusable	Higher initial cost, sensitive to reaction conditions

Table 2: Influence of Reaction Parameters on Butyl Ricinoleate Yield (Chemical Synthesis)

Parameter	Condition	Effect on Yield	Reference
Temperature	Increasing from 65°C to boiling point of butanol	Increases conversion rate	[10]
Molar Ratio (Butanol:Ricinoleic Acid)	Increasing from 1:1 to 2:1	Increases conversion by shifting equilibrium	[4][5]
Catalyst Concentration	Varies with catalyst type	Generally, higher concentration increases rate up to a point	[1]

Experimental Protocols

Protocol 1: Chemical Synthesis of Butyl Ricinoleate using Sulfated Zirconia

• Catalyst Preparation (if not commercially available): Synthesize sulfated zirconia by impregnating zirconia with a sulfate (B86663) source, followed by calcination.

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, add ricinoleic acid, butanol (e.g., in a 1:2 molar ratio), and the sulfated zirconia catalyst (e.g., 1-5 wt% of the reactants).

• Reaction: Heat the mixture to 110°C with continuous stirring. Monitor the reaction progress by measuring the acid value of the mixture at regular intervals.

• Work-up and Purification:

  • Once the reaction is complete (i.e., the acid value stabilizes), cool the mixture to room temperature.

  • Separate the solid catalyst by filtration.

  • Remove excess butanol by rotary evaporation under reduced pressure.

  • Wash the remaining product with a dilute solution of sodium bicarbonate to neutralize any remaining acid, followed by washing with distilled water until the aqueous layer is neutral.

  • Dry the organic layer over an anhydrous drying agent (e.g., sodium sulfate).

  • Purify the final product by vacuum distillation to obtain pure Butyl ricinoleate.

Protocol 2: Enzymatic Synthesis of Butyl Ricinoleate using Immobilized Lipase

• Reaction Setup: In a temperature-controlled shaker or stirred reactor, combine ricinoleic acid, butanol (e.g., 1:2 molar ratio), an appropriate organic solvent (e.g., hexane), and immobilized lipase (e.g., Novozym 435, which is Candida antarctica Lipase B immobilized on acrylic resin). The water activity of the system should be controlled, for example, by adding a specific amount of water or using salt pairs to maintain a certain humidity in a closed system.[2]

• Reaction: Incubate the mixture at the optimal temperature for the enzyme (e.g., 50-60°C) with constant agitation. Monitor the reaction progress using GC or by measuring the acid value.

• Work-up and Purification:

  • After the desired conversion is achieved, separate the immobilized enzyme by filtration. The enzyme can be washed with solvent and reused.

  • Remove the solvent and excess butanol by rotary evaporation.

  • The resulting product is often of high purity. If further purification is needed, washing with a dilute base and water, followed by drying, can be performed. Vacuum distillation can be used for the highest purity.

Visualizations

Caption: Workflow for the chemical synthesis of Butyl ricinoleate.

Caption: Troubleshooting logic for low Butyl ricinoleate yield.

References

• 1. researchgate.net [researchgate.net]
• 2. Buy Butyl ricinoleate | 151-13-3 [smolecule.com]
• 3. pakbs.org [pakbs.org]
• 4. pubs.aip.org [pubs.aip.org]
• 5. researchgate.net [researchgate.net]
• 6. US2045727A - Method of purifying ricinoleic acid - Google Patents [patents.google.com]
• 7. isca.me [isca.me]
• 8. researchgate.net [researchgate.net]
• 9. EP2403955A2 - Method for producing ricinoleic acid ester by selective enzymatic transesterification - Google Patents [patents.google.com]
• 10. researchgate.net [researchgate.net]

Technical Support Center: High-Purity Butyl Ricinoleate Purification

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to address specific issues encountered during the purification of high-purity butyl ricinoleate (B1264116).

Frequently Asked Questions (FAQs)

Q1: What are the common impurities in crude butyl ricinoleate?

A1: Crude butyl ricinoleate, synthesized from the esterification of ricinoleic acid with butanol, typically contains several impurities. These include unreacted starting materials such as ricinoleic acid and butanol. Additionally, by-products from the esterification process may be present. The primary impurities often originate from the castor oil source of ricinoleic acid, which includes other fatty acids like oleic acid, linoleic acid, stearic acid, and dihydroxy-stearic acid.[1][2]

Q2: What are the primary methods for purifying butyl ricinoleate?

A2: The main purification techniques for obtaining high-purity butyl ricinoleate are vacuum distillation, column chromatography, and liquid-liquid extraction.[3] Vacuum distillation is effective for separating butyl ricinoleate from less volatile impurities. Column chromatography, including flash chromatography and High-Performance Liquid Chromatography (HPLC), can provide high-resolution separation based on polarity. Liquid-liquid extraction is useful for removing water-soluble impurities and unreacted starting materials.

Q3: What level of purity can be expected with different purification techniques?

A3: The achievable purity of butyl ricinoleate depends on the chosen purification method and the initial impurity profile. A minimum purity of 98% is often cited for industrial and cosmetic grades.[4] Fractional distillation of the precursor, ricinoleic acid, can yield purities between 97.9% and 98.6%. Adsorption chromatography using materials like mesoporous calcium silicate (B1173343) has been shown to increase the purity of related fatty acid methyl esters from 48% to as high as 94%. For very high-purity applications, a combination of these techniques may be necessary.

Q4: How can the purity of butyl ricinoleate be accurately determined?

A4: Gas Chromatography (GC) and Gas Chromatography-Mass Spectrometry (GC-MS) are the gold standard methods for determining the purity of butyl ricinoleate and identifying any residual impurities. These techniques can separate volatile and semi-volatile compounds, allowing for quantification of unreacted ricinoleic acid (often after a derivatization step) and other fatty acid esters. High-Performance Thin-Layer Chromatography (HPTLC) has also been validated for the quantification of ricinoleic acid methyl esters.

Troubleshooting Guides

Vacuum Distillation

Issue	Potential Cause(s)	Troubleshooting Steps
Low Yield	- System Leaks: Improperly sealed joints can prevent the system from reaching the required vacuum, leading to higher boiling temperatures and potential product decomposition. - Decomposition: Overheating the distillation flask can cause thermal degradation of butyl ricinoleate. - Inefficient Condensation: A condenser that is not sufficiently cooled will result in product loss with the vacuum.	- Check all joints: Ensure all glassware joints are properly greased and sealed. Use a manometer to verify the system pressure. - Optimize heating: Use a heating mantle with a stirrer for even heat distribution and avoid overheating. The distillation should ideally be carried out at a pressure where the compound boils between 45°C and 180°C. - Ensure proper cooling: Check that the coolant is flowing through the condenser at an adequate rate.
Product Discoloration	- Thermal Decomposition: High temperatures can lead to the breakdown of the ester, causing a yellow or brown discoloration. - Oxidation: Air leaks in a hot system can lead to oxidation of the product.	- Lower the distillation temperature: This can be achieved by improving the vacuum. - Ensure an inert atmosphere: Purge the system with an inert gas like nitrogen before applying the vacuum.
Bumping/Unstable Boiling	- Superheating: Uneven heating of the distillation flask. - Lack of nucleation sites: Boiling stones are ineffective under vacuum.	- Use a magnetic stirrer: This ensures even heating and provides a smooth boiling surface. - Gradual heating: Increase the temperature of the heating mantle slowly.
Grease Contamination in Distillate	- Excessive Greasing: Using too much vacuum grease on the joints.	- Apply a thin, even layer of grease: Ensure that no excess grease is squeezed into the distillation path. Consider using PTFE sleeves or fluorinated vacuum grease for better chemical resistance.

Column Chromatography

Issue	Potential Cause(s)	Troubleshooting Steps
Poor Separation of Impurities	- Inappropriate Solvent System: The mobile phase polarity is either too high or too low, resulting in co-elution of butyl ricinoleate and impurities. - Column Overloading: Applying too much sample to the column.	- Optimize the mobile phase: Use Thin Layer Chromatography (TLC) to determine the optimal solvent system for separation. A gradient elution may be necessary. - Reduce sample load: The amount of crude product should typically be 1-10% of the weight of the stationary phase for effective separation.
Low Recovery of Product	- Irreversible Adsorption: The product may be too strongly adsorbed to the stationary phase. - Product is too soluble in the mobile phase: The product elutes too quickly, potentially with the solvent front.	- Adjust mobile phase polarity: Increase the polarity of the mobile phase to elute the product. - Choose a less polar mobile phase: This will increase the retention time of the product on the column.
Tailing of Peaks	- Interactions with Stationary Phase: Acidic or basic impurities in the sample interacting with the silica (B1680970) gel. - Column Degradation: The stationary phase may be breaking down.	- Neutralize the sample: Wash the crude product with a dilute base (e.g., sodium bicarbonate solution) to remove acidic impurities before chromatography. - Use a fresh column: If the stationary phase is old or has been used with harsh reagents, it may need to be replaced.

Quantitative Data Summary

Parameter	Value	Reference
Minimum Purity (Industrial/Cosmetic Grade)	98%
Purity of Ricinoleic Acid after Fractional Precipitation	97.9 - 98.6%
Purity of Methyl Ricinoleate after Adsorption	Increased from 48% to 94%
Recovery of Fatty Acid Ethyl Esters using SPE	70 ± 3%
Ricinoleic Acid Content in Castor Oil (Typical)	~90%

Experimental Protocols

Protocol 1: Purification of Butyl Ricinoleate by Vacuum Distillation

Objective: To purify crude butyl ricinoleate by removing non-volatile impurities and unreacted starting materials.

Materials:

• Crude butyl ricinoleate

• Round-bottom flask

• Claisen adapter

• Short path distillation head

• Condenser

• Receiving flask

• Magnetic stirrer and stir bar

• Heating mantle

• Vacuum pump with trap

• Manometer

• Vacuum grease

• Thick-walled vacuum tubing

• Glass wool or aluminum foil for insulation

Procedure:

• Apparatus Setup:

  • Inspect all glassware for cracks or defects.

  • Add the crude butyl ricinoleate and a magnetic stir bar to the round-bottom flask, filling it to no more than two-thirds of its volume.

  • Apply a thin layer of vacuum grease to all ground-glass joints.

  • Assemble the distillation apparatus as shown in the workflow diagram below. Ensure all connections are secure.

  • Connect the vacuum tubing to a vacuum trap and then to the vacuum pump.

  • Connect the condenser to a circulating coolant source.

• Distillation:

  • Turn on the magnetic stirrer.

  • Start the vacuum pump to slowly evacuate the system. A gradual reduction in pressure helps to avoid bumping of volatile solvents.

  • Once the desired vacuum is reached (monitor with the manometer), begin to heat the distillation flask gently with the heating mantle.

  • Observe the distillation, collecting the fraction that distills at the expected boiling point of butyl ricinoleate under the recorded pressure.

  • If necessary, insulate the distillation head with glass wool or aluminum foil to maintain the vapor temperature.

• Shutdown:

  • Once the distillation is complete, remove the heating mantle and allow the system to cool to room temperature.

  • Slowly and carefully vent the system to atmospheric pressure before turning off the vacuum pump.

  • Disassemble the apparatus and transfer the purified butyl ricinoleate to a clean, labeled storage container.

Safety Precautions:

• Always wear safety glasses and a lab coat.

• Perform the distillation in a fume hood.

• Be aware of the risk of implosion with glassware under vacuum; consider wrapping the flask with tape.

• Do not heat a closed system.

• Ensure the vacuum trap is cold to prevent solvent vapors from entering the pump.

Protocol 2: Purity Analysis by Gas Chromatography-Mass Spectrometry (GC-MS)

Objective: To determine the purity of the purified butyl ricinoleate and identify any remaining impurities.

Materials:

• Purified butyl ricinoleate sample

• Hexane (B92381) (or other suitable solvent)

• GC-MS instrument with a suitable capillary column (e.g., DB-5ms)

• Autosampler vials

• Microsyringe

Procedure:

• Sample Preparation:

  • Prepare a dilute solution of the purified butyl ricinoleate in hexane (e.g., 1 mg/mL).

  • Transfer the solution to a GC-MS autosampler vial.

• Instrument Setup (Example Conditions):

  • Injector Temperature: 250°C

  • Column: DB-5ms (or equivalent), 30 m x 0.25 mm ID x 0.25 µm film thickness

  • Oven Temperature Program:

    • Initial temperature: 150°C, hold for 2 minutes

    • Ramp: 10°C/min to 300°C

    • Hold: 10 minutes at 300°C

  • Carrier Gas: Helium at a constant flow rate.

  • MS Detector: Electron Ionization (EI) mode, scanning a mass range of m/z 50-500.

• Analysis:

  • Inject a small volume (e.g., 1 µL) of the prepared sample into the GC-MS.

  • Acquire the data.

• Data Interpretation:

  • Identify the peak corresponding to butyl ricinoleate based on its retention time and mass spectrum.

  • Identify any other peaks by comparing their mass spectra to a library (e.g., NIST).

  • Calculate the purity of the butyl ricinoleate by determining the area percentage of its peak relative to the total area of all peaks in the chromatogram.

Visualizations

Caption: General workflow for the synthesis and purification of butyl ricinoleate.

References

• 1. researchexperts.utmb.edu [researchexperts.utmb.edu]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. Vacuum distillation - Wikipedia [en.wikipedia.org]
• 4. Purification of fatty acid ethyl esters by solid-phase extraction and high-performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Enzymatic Synthesis of Butyl Ricinoleate

This technical support center provides troubleshooting guidance and answers to frequently asked questions for researchers, scientists, and drug development professionals engaged in the enzymatic synthesis of Butyl ricinoleate (B1264116).

Frequently Asked Questions (FAQs)

Q1: What are the main advantages of using enzymatic synthesis for Butyl ricinoleate production compared to traditional chemical methods?

Enzymatic synthesis offers significant advantages, including reduced energy consumption, minimal byproduct formation, and enhanced environmental compatibility.[1] Lipases, the enzymes typically used, operate under mild reaction conditions and at neutral pH levels, which prevents the degradation of sensitive molecules often seen in conventional chemical synthesis.[1] This method eliminates the need for harsh chemical catalysts and extreme reaction conditions.[1]

Q2: Which enzymes are most commonly used for the synthesis of Butyl ricinoleate?

Lipases (triacylglycerol ester hydrolases) are the most effective catalysts for the esterification of ricinoleic acid with butanol.[1] Specific lipases that have been successfully used include Candida antarctica Lipase (B570770) B (often immobilized, e.g., Novozym 435), Rhizopus oryzae lipase, and lipases from Pseudomonas species.[2] The choice of lipase can significantly impact reaction efficiency and yield.

Q3: What is a typical conversion rate for the enzymatic synthesis of Butyl ricinoleate?

Under optimized conditions, lipase-catalyzed esterification reactions can achieve conversion rates exceeding 98%.[1] However, the actual yield will depend on various factors, including the specific enzyme used, reaction temperature, substrate molar ratio, and effective water removal.

Q4: How does water activity affect the synthesis of Butyl ricinoleate?

Water activity is a critical parameter in non-aqueous enzymatic reactions.[1]

• Low water activity (below 0.2): Can favor hydrolysis, the reverse reaction of esterification, due to the accumulation of water molecules at the enzyme's surface.[3] This creates a hydrophilic microenvironment that hinders substrate access to the catalytic site.[3]

• High water activity (above 0.8): Can lead to decreased esterification activity because water competes with the alcohol (butanol) for the enzyme's active site.[3] For instance, Candida antarctica Lipase B has shown optimal activity at a water activity of 0.75 in hexane (B92381) for some esterification reactions.[1]

Q5: What are common side reactions in the enzymatic synthesis of Butyl ricinoleate?

The primary side reaction is hydrolysis, where the ester bond of Butyl ricinoleate is cleaved by water to revert to ricinoleic acid and butanol. This is particularly problematic if water produced during the reaction is not effectively removed. Another potential side reaction is the formation of estolides, which are polymers formed by the esterification of the hydroxyl group of one ricinoleic acid molecule with the carboxyl group of another. However, enzymatic synthesis at lower temperatures minimizes this compared to chemical methods.

Troubleshooting Guide

Problem	Potential Cause(s)	Recommended Solution(s)
Low Conversion/Yield	1. Suboptimal Temperature: Enzyme activity is highly temperature-dependent. Temperatures that are too high can denature the enzyme, while temperatures that are too low will result in slow reaction rates.[4]	1. Optimize the reaction temperature. Most lipases used for this synthesis have an optimal temperature range of 40-60°C.[5] Conduct small-scale experiments at various temperatures within this range to find the optimum for your specific enzyme.
2. Incorrect Substrate Molar Ratio: An excess of either the acid or alcohol can inhibit the enzyme.[6]	2. Systematically vary the molar ratio of ricinoleic acid to butanol. A slight excess of the alcohol is often beneficial, but large excesses can be inhibitory.[7] Start with a 1:1 ratio and incrementally increase the butanol concentration.
3. Insufficient Enzyme Concentration: The amount of enzyme directly impacts the reaction rate.	3. Increase the enzyme loading in increments. Be aware that beyond a certain point, increasing the enzyme concentration may not significantly increase the yield and will increase costs.[8]
4. Water Accumulation: Water is a byproduct of esterification and can promote the reverse reaction (hydrolysis), shifting the equilibrium towards the reactants.[1]	4. Implement a strategy for in-situ water removal. This can include the use of molecular sieves, performing the reaction under vacuum, or using a packed-bed reactor with continuous water removal.[2]
Enzyme Inactivation	1. High Temperature: As mentioned, excessive heat will denature the lipase.[5]	1. Ensure the reaction temperature does not exceed the recommended maximum for the specific lipase being used.
2. Inhibitory Substrates/Products: High concentrations of the acid (ricinoleic acid) or the alcohol (butanol) can inhibit or denature the enzyme.[6][9] Some products can also be inhibitory.[10]	2. Consider a fed-batch or continuous process where substrates are added gradually to maintain non-inhibitory concentrations.
3. Presence of Inhibitors: Certain metal ions or other compounds in the reaction mixture can act as enzyme inhibitors.[11]	3. Ensure the purity of your substrates and solvent. If inhibition is suspected, consider purifying the reactants or using a different solvent.
Difficulty in Product Purification	1. Unreacted Substrates: A low conversion rate will result in a significant amount of unreacted ricinoleic acid and butanol in the final mixture.	1. Optimize the reaction conditions to maximize conversion. Unreacted butanol can often be removed by distillation. Unreacted ricinoleic acid can be removed by washing with a weak base.
2. Enzyme Contamination: If using a free lipase, it can be challenging to separate it from the product mixture.	2. Use an immobilized lipase, which can be easily removed by filtration at the end of the reaction. This also facilitates enzyme reuse.[3]
3. Formation of Emulsions: The presence of both hydrophilic and hydrophobic components can lead to the formation of stable emulsions, complicating phase separation.	3. After the reaction, consider adding a different, non-polar solvent to help break the emulsion and facilitate separation of the organic and aqueous phases (if any). Centrifugation can also be effective.

Data Summary

Table 1: Influence of Reaction Parameters on Enzymatic Ester Synthesis

Parameter	Typical Range	Effect on Conversion/Yield	Reference(s)
Temperature	40 - 60°C	Yield generally increases with temperature up to an optimum, after which enzyme denaturation leads to a rapid decrease in activity.	[5][12][13]
Enzyme Concentration	1 - 10% (w/w of substrates)	Higher enzyme concentrations generally lead to faster reaction rates and higher yields, up to a saturation point.	[8][9][12]
Substrate Molar Ratio (Alcohol:Acid)	1:1 to 5:1	A molar ratio with a slight excess of alcohol often improves the yield. However, a large excess of either substrate can cause enzyme inhibition.	[6][7][9][13][14]
Reaction Time	2 - 48 hours	Conversion increases with reaction time until equilibrium is reached.	[9][11]
Solvent	Hexane, Heptane, Toluene, Solvent-free	The choice of solvent can affect enzyme activity and substrate solubility. Non-polar solvents are generally preferred.	[11]

Experimental Protocols

Representative Protocol for Enzymatic Synthesis of Butyl Ricinoleate

This protocol is a generalized procedure based on common practices in lipase-catalyzed esterification. Optimization will be required for specific enzymes and equipment.

• Materials:

  • Ricinoleic acid (>90% purity)

  • n-Butanol

  • Immobilized Lipase (e.g., Novozym 435, Lipozyme TL IM)

  • Organic Solvent (e.g., n-hexane, heptane)

  • Molecular Sieves (3Å, activated)

  • Phosphate buffer (for enzyme washing, if necessary)

• Procedure:

  • In a temperature-controlled reaction vessel, combine ricinoleic acid and n-butanol at a desired molar ratio (e.g., 1:1.2).

  • Add the organic solvent (e.g., n-hexane) to achieve a suitable substrate concentration.

  • Add the immobilized lipase. A typical starting concentration is 5% (w/w) of the total substrate weight.

  • Add activated molecular sieves (e.g., 10% w/w of substrates) to the reaction mixture to adsorb the water produced during the reaction.

  • Stir the mixture at a constant speed (e.g., 200 rpm) and maintain the desired temperature (e.g., 50°C).

  • Monitor the reaction progress by taking samples at regular intervals and analyzing them for the disappearance of ricinoleic acid or the appearance of butyl ricinoleate using methods like Gas Chromatography (GC) or High-Performance Liquid Chromatography (HPLC).[15][16]

  • Once the reaction has reached equilibrium (no further change in conversion), stop the reaction.

  • Separate the immobilized enzyme from the reaction mixture by filtration. The enzyme can be washed with fresh solvent and stored for reuse.

  • The solvent can be removed from the product mixture by rotary evaporation.

  • Further purification of the Butyl ricinoleate can be achieved by vacuum distillation to remove unreacted butanol and other volatile impurities.

Visualizations

Caption: Experimental workflow for the enzymatic synthesis of Butyl ricinoleate.

Caption: Troubleshooting logic for low yield in Butyl ricinoleate synthesis.

References

• 1. Water activity control: a way to improve the efficiency of continuous lipase esterification - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Water activity control in enzymatic esterification processes | Lund University Publications [lup.lub.lu.se]
• 3. Buy Butyl ricinoleate | 151-13-3 [smolecule.com]
• 4. researchgate.net [researchgate.net]
• 5. Latest Trends in Lipase-Catalyzed Synthesis of Ester Carbohydrate Surfactants: From Key Parameters to Opportunities and Future Development [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. Enzymatic synthesis optimization of isoamyl butyrate from fusel oil [redalyc.org]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. Enzymatic synthesis of a novel solid–liquid phase change energy storage material based on levulinic acid and 1,4-butanediol - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Lipase-Assisted Synthesis of Alkyl Stearates: Optimization by Taguchi Design of Experiments and Application as Defoamers - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Enzymatic glycerolysis–interesterification of palm stearin–olein blend for synthesis structured lipid containing high mono- and diacylglycerol - PMC [pmc.ncbi.nlm.nih.gov]
• 15. hplc.eu [hplc.eu]
• 16. actascientific.com [actascientific.com]

Technical Support Center: Optimization of Butyl Ricinoleate Esterification

Welcome to the technical support center for the synthesis of Butyl Ricinoleate (B1264116). This guide is designed for researchers, scientists, and drug development professionals to provide troubleshooting assistance and answers to frequently asked questions regarding the optimization of reaction conditions for butyl ricinoleate esterification.

Frequently Asked Questions (FAQs)

Q1: What are the primary methods for synthesizing butyl ricinoleate?

A1: Butyl ricinoleate is typically synthesized through the esterification of ricinoleic acid with butanol.[1] This can be achieved via two main routes:

• Acid-Catalyzed Esterification: This method involves reacting ricinoleic acid and butanol in the presence of an acid catalyst, such as sulfuric acid.[1]

• Enzymatic Esterification: This "green chemistry" approach utilizes lipases as biocatalysts to facilitate the reaction under milder conditions, which can prevent degradation of the reactants and products.[1]

Q2: What are the critical parameters to control for a high-yield synthesis of butyl ricinoleate?

A2: To achieve a high yield and purity of butyl ricinoleate, it is crucial to optimize several key parameters:

• Molar Ratio: The ratio of butanol to ricinoleic acid significantly impacts the reaction equilibrium.

• Catalyst Concentration: The amount of acid catalyst or enzyme used affects the reaction rate.

• Reaction Temperature: Temperature influences the reaction kinetics, but excessively high temperatures can lead to side reactions.

• Reaction Time: Sufficient time is needed for the reaction to reach equilibrium.

• Water Removal: As water is a byproduct of the esterification, its removal can drive the reaction towards the product side.[2]

Q3: What are common side reactions to be aware of during butyl ricinoleate synthesis?

A3: A common side reaction, particularly in acid-catalyzed esterification at elevated temperatures, is the dehydration of the secondary alcohol group on the ricinoleic acid backbone. This can lead to the formation of unwanted byproducts. Using milder reaction conditions or enzymatic catalysis can help mitigate this issue.

Q4: How can I monitor the progress of the esterification reaction?

A4: The progress of the reaction can be monitored by tracking the disappearance of the starting materials (ricinoleic acid) and the appearance of the product (butyl ricinoleate). Common analytical techniques for this include:

• Thin-Layer Chromatography (TLC)[2]

• Gas Chromatography (GC)

• High-Performance Liquid Chromatography (HPLC)

Troubleshooting Guides

Issue 1: Low Yield of Butyl Ricinoleate

A low yield is a common issue in esterification reactions. The following guide provides potential causes and solutions.

Potential Cause	Troubleshooting Steps
Reaction Equilibrium	The esterification reaction is reversible. The presence of water, a byproduct, can shift the equilibrium back towards the reactants.[2][3]
Solution: 1. Use an excess of one reactant, typically the less expensive one (butanol), to shift the equilibrium towards the product.[2] 2. Actively remove water from the reaction mixture as it forms, for example, by using a Dean-Stark apparatus or by adding molecular sieves.[2]
Suboptimal Reaction Temperature	If the temperature is too low, the reaction rate will be slow, leading to incomplete conversion within a given time.[2] Conversely, if the temperature is too high, it can promote side reactions or degradation.
Solution: Optimize the reaction temperature. For acid-catalyzed reactions, a temperature range of 60-110 °C is typical.[2] For enzymatic reactions, the optimal temperature will depend on the specific lipase (B570770) used.
Incorrect Catalyst Concentration	Insufficient catalyst will result in a slow reaction rate, while excessive catalyst can lead to unwanted side reactions and purification challenges.
Solution: Experimentally determine the optimal catalyst concentration. For acid catalysts like sulfuric acid, a concentration of 1-5 wt% of the fatty acid is a common starting point.
Insufficient Reaction Time	The reaction may not have had enough time to reach completion.
Solution: Monitor the reaction over time using an appropriate analytical technique (e.g., TLC, GC) to determine the optimal reaction time.

Issue 2: Product Purity Issues

Contamination of the final product with unreacted starting materials or byproducts can be a problem.

Potential Cause	Troubleshooting Steps
Incomplete Reaction	Unreacted ricinoleic acid or butanol remains in the product mixture.
Solution: Refer to the troubleshooting guide for low yield to optimize the reaction conditions and drive the reaction to completion.
Side Reactions	Dehydration or other side reactions can lead to impurities.
Solution: Consider using milder reaction conditions (lower temperature, less catalyst) or switching to a more selective method like enzymatic esterification.
Ineffective Purification	The purification method may not be adequate to remove all impurities.
Solution: Butyl ricinoleate is typically purified by distillation or other separation methods.[1] Ensure your purification technique is optimized for the separation of the desired ester from the specific impurities present.

Data Presentation: Optimization of Reaction Parameters

The following tables summarize the effect of key reaction parameters on the yield of fatty acid esters. While direct data for butyl ricinoleate is limited, the data for similar esters provide valuable insights for optimization.

Table 1: Effect of Molar Ratio on Ester Yield

Molar Ratio (Alcohol:Acid)	Ester	Yield (%)	Reference
1:1	Acetic Acid Ethyl Ester	65	[2]
10:1	Acetic Acid Ethyl Ester	97	[2]
100:1	Acetic Acid Ethyl Ester	99	[2]
12:1	Methyl Ricinoleate	95	[4]

Table 2: Effect of Catalyst Concentration on Ester Yield

Catalyst	Concentration (wt%)	Ester	Yield (%)	Reference
KOH	1.0	Methyl Ricinoleate	48	[4]
KOH	1.5	Methyl Ricinoleate	93	[4]
H₂SO₄	1	Butyl Oleate	92.3

Table 3: Effect of Temperature on Ester Yield

Temperature (°C)	Ester	Yield (%)	Reference
50	Methyl Ricinoleate	~75	[4]
65	Methyl Ricinoleate	~95	[4]
80	Butyl Oleate	92.3

Experimental Protocols

Acid-Catalyzed Synthesis of Butyl Ricinoleate

This protocol is a representative example for the laboratory-scale synthesis of butyl ricinoleate using an acid catalyst.

Materials:

• Ricinoleic Acid

• n-Butanol

• Concentrated Sulfuric Acid (H₂SO₄)

• Toluene (or another suitable solvent for azeotropic water removal)

• Saturated Sodium Bicarbonate (NaHCO₃) solution

• Brine (saturated NaCl solution)

• Anhydrous Magnesium Sulfate (B86663) (MgSO₄) or Sodium Sulfate (Na₂SO₄)

• Ethyl Acetate (for extraction)

Equipment:

• Round-bottom flask

• Dean-Stark apparatus

• Reflux condenser

• Heating mantle with magnetic stirrer

• Separatory funnel

• Rotary evaporator

Procedure:

• Reactant Setup: In a round-bottom flask, combine ricinoleic acid, a molar excess of n-butanol (e.g., 3-5 equivalents), and a solvent such as toluene.

• Catalyst Addition: Carefully add a catalytic amount of concentrated sulfuric acid (e.g., 1-2% of the weight of ricinoleic acid) to the mixture.

• Reaction: Assemble the Dean-Stark apparatus and reflux condenser. Heat the mixture to reflux and continue heating until the theoretical amount of water is collected in the Dean-Stark trap.

• Work-up: Cool the reaction mixture to room temperature. Transfer the mixture to a separatory funnel.

• Neutralization: Wash the organic layer with a saturated solution of sodium bicarbonate to neutralize the excess acid. Repeat until no more gas evolves.

• Extraction: Wash the organic layer with water and then with brine.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: The crude butyl ricinoleate can be further purified by vacuum distillation.

Enzymatic Synthesis of Butyl Ricinoleate

This protocol provides a general procedure for the enzymatic synthesis of butyl ricinoleate.

Materials:

• Ricinoleic Acid

• n-Butanol

• Immobilized Lipase (e.g., from Candida antarctica or Mucor miehei)

• Anhydrous solvent (e.g., hexane (B92381) or toluene)

• Molecular sieves (optional, for water removal)

Equipment:

• Shaking incubator or a flask with a magnetic stirrer

• Filtration apparatus

Procedure:

• Reactant Setup: In a suitable flask, dissolve ricinoleic acid and n-butanol in an anhydrous solvent. A slight molar excess of butanol is often used.

• Enzyme Addition: Add the immobilized lipase to the reaction mixture. If desired, add molecular sieves to remove the water produced during the reaction.

• Reaction: Incubate the mixture at the optimal temperature for the chosen lipase (e.g., 40-60°C) with constant shaking or stirring for a predetermined time (e.g., 24-48 hours).

• Enzyme Recovery: After the reaction is complete, separate the immobilized enzyme from the reaction mixture by filtration. The enzyme can often be washed and reused.

• Purification: Remove the solvent from the filtrate under reduced pressure to obtain the crude butyl ricinoleate. Further purification can be achieved by chromatography if necessary.

Visualizations

Experimental Workflow for Acid-Catalyzed Esterification

Caption: Workflow for Acid-Catalyzed Butyl Ricinoleate Synthesis.

Logical Relationship for Troubleshooting Low Yield

Caption: Troubleshooting Logic for Low Esterification Yield.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. quora.com [quora.com]
• 4. researchgate.net [researchgate.net]

Methods to prevent the oxidation of Butyl ricinoleate

Welcome to the Technical Support Center for Butyl Ricinoleate (B1264116). This guide is designed for researchers, scientists, and drug development professionals to provide troubleshooting assistance and answers to frequently asked questions regarding the prevention of butyl ricinoleate oxidation.

Troubleshooting Guide

This section addresses specific issues you might encounter during your experiments, offering potential causes and solutions.

Issue 1: Noticeable Change in Odor

Question: My Butyl Ricinoleate has developed a rancid or sharp, unpleasant odor. What could be the cause and how can I fix it?

Answer:

A change in odor is a primary indicator of oxidative degradation. When the ester oxidizes, volatile fatty acids and aldehydes are formed, which have characteristic unpleasant smells.

Possible Causes:

• Improper Storage: Exposure to oxygen, light, heat, or moisture can accelerate oxidation.

• Contamination: Trace metals (like iron or copper) from containers or equipment can catalyze oxidation.

• Depletion of Antioxidants: If an antioxidant is used, it may have been consumed over time.

Solutions:

• Verify Storage Conditions: Ensure the product is stored in a cool, dark, and dry place in a tightly sealed, inert gas-flushed container.

• Inert Gas Blanketing: For long-term storage, blanket the container headspace with an inert gas like nitrogen or argon to displace oxygen.

• Use of Antioxidants: If not already present, consider adding an appropriate antioxidant. For existing formulations, you may need to replenish the antioxidant.

• Material Compatibility: Use containers made of non-reactive materials like high-density polyethylene (B3416737) (HDPE) or stainless steel.

Issue 2: Change in Color or Viscosity

Question: The Butyl Ricinoleate in my formulation has darkened and/or its viscosity has increased. What does this signify?

Answer:

Darkening of color and an increase in viscosity are common signs of advanced oxidation and polymerization. As the ester degrades, byproducts can form that alter its physical properties.

Possible Causes:

• Prolonged Exposure to Heat: High temperatures can accelerate both oxidation and thermal degradation, leading to the formation of colored byproducts and polymers.

• Oxidative Stress: Similar to odor development, exposure to oxygen and light can lead to the formation of higher molecular weight compounds, increasing viscosity.

Solutions:

• Temperature Control: Strictly control the temperature during processing and storage. Avoid excessive heating.

• Antioxidant Selection: Ensure the chosen antioxidant is effective at the temperatures your product is exposed to. Some antioxidants have limited thermal stability.

• Chelating Agents: If metal contamination is suspected, consider adding a chelating agent to bind metal ions and prevent them from catalyzing oxidation.

Frequently Asked Questions (FAQs)

Storage and Handling

Q1: What are the ideal storage conditions for Butyl Ricinoleate to prevent oxidation?

A1: Butyl Ricinoleate should be stored in a cool, dry environment, away from direct sunlight.[1] To maximize its shelf life, which can be up to 24 months, it is recommended to keep it in tightly sealed HDPE drums.[1]

Q2: Is it necessary to use an inert gas blanket for storing Butyl Ricinoleate?

A2: While not always mandatory for short-term storage, blanketing with an inert gas like nitrogen or argon is highly recommended for long-term storage or for high-purity applications. This displaces oxygen from the container's headspace, a key contributor to oxidation.

Use of Antioxidants

Q3: What types of antioxidants are effective for Butyl Ricinoleate?

A3: Both synthetic and natural antioxidants can be effective. Common synthetic options include butylated hydroxytoluene (BHT) and propyl gallate (PG). Natural options include tocopherols (B72186) (Vitamin E) and rosemary extract. Studies on similar ricinoleates have shown that propyl gallate can be particularly effective in retarding the oxidative process.[2]

Q4: At what concentration should I use antioxidants?

A4: The optimal concentration depends on the specific antioxidant and the storage/use conditions. However, typical usage levels are:

• Butylated Hydroxytoluene (BHT): 0.01% to 0.1%[3][4]

• Propyl Gallate (PG): Concentrations around 400-450 mg/L have been shown to be effective in biodiesel, providing a starting point for evaluation.[5]

It is crucial to perform stability testing to determine the ideal concentration for your specific formulation.

Q5: How do I add antioxidants to Butyl Ricinoleate?

A5: Antioxidants like BHT are oil-soluble and should be added to the oil phase of a formulation.[4] Gentle mixing is usually sufficient to ensure proper dispersion. For best results, add the antioxidant as early as possible in the process, preferably before any heating steps, to protect the ester from oxidation during manufacturing.

Data on Antioxidant Effectiveness

The addition of antioxidants can significantly increase the oxidative stability of ricinoleate-based products. The table below summarizes the types of antioxidants and their reported effectiveness.

Antioxidant Type	Examples	Typical Concentration	Reported Effectiveness
Synthetic Phenolic	Butylated Hydroxytoluene (BHT), Propyl Gallate (PG), Tert-butylhydroquinone (TBHQ)	0.01% - 0.1%	Can increase oxidative stability by 6 to 20 times. Propyl gallate has shown high efficiency.[2]
Natural Phenolic	Tocopherols (Vitamin E), Cardanol (from Cashew Nut Shell Liquid), Rosemary Extract	Varies by purity and form	Effective at scavenging free radicals.
Chelating Agents	Citric Acid, Ethylenediaminetetraacetic acid (EDTA)	Varies	Inactivate metal ions that catalyze oxidation. Often used in combination with primary antioxidants.

Experimental Protocols

To assess the stability of Butyl Ricinoleate and the effectiveness of preventative measures, standardized accelerated oxidation tests are often employed.

Protocol 1: Oxidative Stability Determination by Rancimat Method

This method determines the oxidation stability index (OSI) by measuring the induction time of an oil or fat sample.[6][7]

Principle: A stream of air is passed through the sample at a constant elevated temperature. As the sample oxidizes, volatile organic acids are formed, which are then collected in a measuring vessel containing deionized water. The instrument continuously measures the conductivity of the water, and the induction time is the point at which the conductivity begins to rapidly increase.[2][7]

Methodology:

• Instrument Preparation: Set the Rancimat instrument to the desired temperature (e.g., 110-120°C). Ensure the heating block is stable.[2][8]

• Sample Preparation: Accurately weigh 3.0 ± 0.1 g of the Butyl Ricinoleate sample directly into a clean, dry reaction vessel.[8]

• Measuring Cell Preparation: Fill a measuring vessel with 60 mL of deionized water and place it on the instrument.[8]

• Initiate Test: Connect the reaction vessel to the instrument and place it in the heating block. Start the measurement immediately.

• Data Analysis: The software will automatically plot the conductivity curve and calculate the induction time in hours. A longer induction time indicates higher oxidative stability.

Protocol 2: Oxidative Stability Determination by PetroOXY Method

This method provides a rapid determination of oxidation stability by measuring the pressure drop in a sealed, oxygen-filled chamber.

Principle: A small sample is placed in a sealed test chamber, which is then pressurized with pure oxygen and heated. The oxidation process consumes oxygen, leading to a pressure drop. The induction period is the time taken to reach a predefined pressure drop, which is directly related to the oxidation stability.[9][10]

Methodology:

• Instrument Preparation: Set the PetroOXY instrument to the desired test temperature (e.g., 140°C).

• Sample Loading: Place 5 mL of the Butyl Ricinoleate sample into the sample dish and place it in the test chamber.[9][11]

• Pressurization: Seal the chamber. The instrument will automatically purge the chamber and then fill it with pure oxygen to a specified pressure (e.g., 700 kPa).[9][11]

• Initiate Test: Start the heating and data logging process. The instrument will monitor the pressure and temperature.

• Data Analysis: The induction period is determined as the time elapsed until a 10% pressure drop from the maximum pressure is observed.[12]

Protocol 3: Determination of Peroxide Value (PV)

This method measures the concentration of peroxides and hydroperoxides, which are the initial products of lipid oxidation.

Principle: The sample is dissolved in a solvent mixture and reacted with potassium iodide. Peroxides in the sample oxidize the iodide to iodine. The amount of liberated iodine is then determined by titration with a standard sodium thiosulfate (B1220275) solution.[13]

Methodology:

• Sample Preparation: Accurately weigh approximately 1-3 g of the Butyl Ricinoleate sample into a 250 mL Erlenmeyer flask.[14][15]

• Dissolution: Add 30-50 mL of a solvent mixture (e.g., acetic acid-chloroform 3:2 v/v) and swirl to dissolve the sample.[14][15]

• Reaction: Add 0.5 mL of a saturated potassium iodide solution, close the flask, and swirl for exactly one minute.[15]

• Titration: Immediately add 30 mL of deionized water. Titrate the liberated iodine with a standardized 0.01 N sodium thiosulfate solution until the yellow iodine color almost disappears. Add 1 mL of starch indicator solution (which will turn the solution blue) and continue titrating until the blue color disappears completely.[14]

• Calculation: The peroxide value (in meq/kg) is calculated based on the volume of titrant used, its normality, and the weight of the sample. A blank determination should be performed under the same conditions.

Visualizations

Troubleshooting Workflow for Butyl Ricinoleate Oxidation

Caption: Troubleshooting workflow for identifying and resolving oxidation issues in Butyl Ricinoleate.

Experimental Workflow: Rancimat Method

Caption: Step-by-step experimental workflow for the Rancimat method.

References

• 1. Flowchart Creation [developer.mantidproject.org]
• 2. researchgate.net [researchgate.net]
• 3. tqsrl.com [tqsrl.com]
• 4. devtoolsdaily.medium.com [devtoolsdaily.medium.com]
• 5. news-medical.net [news-medical.net]
• 6. medium.com [medium.com]
• 7. Creating Software Engineering Flow Charts with Graphviz Dot [joeldare.com]
• 8. metrohm.com [metrohm.com]
• 9. GraphViz Examples and Tutorial [graphs.grevian.org]
• 10. youtube.com [youtube.com]
• 11. PPT - PetroOXY: Advanced Oxidation Stability Testing Method for Gasoline, Diesel, FAME, and Biodiesel PowerPoint Presentation - ID:9143740 [slideserve.com]
• 12. researchgate.net [researchgate.net]
• 13. Quantification of peroxide value (PV) in oil – Vitas Analytical Services [vitas.no]
• 14. d3t14p1xronwr0.cloudfront.net [d3t14p1xronwr0.cloudfront.net]
• 15. xylemanalytics.com [xylemanalytics.com]

Technical Support Center: Enhancing the Long-Term Stability of Butyl Ricinoleate-Based Products

This technical support center is designed for researchers, scientists, and drug development professionals to provide guidance on enhancing the long-term stability of products containing Butyl ricinoleate (B1264116). Below you will find troubleshooting guides and frequently asked questions to address common issues encountered during experimental work.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

This section addresses specific issues users might encounter during their experiments with Butyl ricinoleate-based products, presented in a question-and-answer format.

Q1: My Butyl ricinoleate-based formulation is showing signs of degradation (e.g., change in color, odor, or viscosity). What are the likely causes?

A1: Changes in the physical properties of your formulation are often indicative of chemical degradation. The two primary degradation pathways for Butyl ricinoleate are hydrolysis and oxidation.

• Hydrolysis: The ester bond in Butyl ricinoleate can be cleaved in the presence of water, especially at non-neutral pH and elevated temperatures, to yield ricinoleic acid and butanol. An increase in the acidity of your formulation can be an indicator of hydrolysis.

• Oxidation: The double bond and the hydroxyl group in the ricinoleic acid moiety of Butyl ricinoleate are susceptible to oxidation.[1] This can be initiated by exposure to air, light, or the presence of metal ions. Oxidation can lead to the formation of various degradation products, including peroxides, aldehydes, and ketones, which may cause changes in color and odor.

Q2: My emulsion formulation containing Butyl ricinoleate is separating. How can I troubleshoot this?

A2: Emulsion instability, such as phase separation, can be due to several factors. Consider the following:

• Incompatible Emulsifiers: Ensure the emulsifier system you are using is compatible with Butyl ricinoleate and other excipients in your formulation.

• Incorrect Oil/Water Ratio: The ratio of the oil phase (containing Butyl ricinoleate) to the aqueous phase is critical for emulsion stability. You may need to optimize this ratio.

• Insufficient Homogenization: The energy input during emulsification (e.g., stirring speed, sonication time) affects droplet size and distribution, which are key to a stable emulsion.

• Changes in pH or Ionic Strength: Variations in the pH or the presence of electrolytes in the aqueous phase can disrupt the stability of the emulsion.

• Microbial Growth: Contamination with microorganisms can lead to the breakdown of emulsifiers and destabilize the emulsion. Ensure your formulation is adequately preserved.

Q3: How can I prevent the oxidation of my Butyl ricinoleate-based product?

A3: To mitigate oxidation, consider the following strategies:

• Incorporate Antioxidants: The addition of antioxidants can significantly improve the oxidative stability of ricinoleate esters.[1] Phenolic antioxidants such as Propyl Gallate (PG), Butylated Hydroxytoluene (BHT), and Butylated Hydroxyanisole (BHA) are commonly used. Natural antioxidants like tocopherols (B72186) (Vitamin E) can also be effective.[2][3]

• Control Storage Conditions: Store your product in airtight containers, protected from light, and at controlled room temperature.[4] The shelf life of Butyl ricinoleate is typically up to 24 months when stored in tightly sealed containers away from direct sunlight.

• Use Chelating Agents: If metal ion contamination is a concern (as they can catalyze oxidation), consider adding a chelating agent like ethylenediaminetetraacetic acid (EDTA).

Q4: What analytical methods are suitable for assessing the stability of Butyl ricinoleate in my formulations?

A4: Several analytical techniques can be employed to monitor the stability of Butyl ricinoleate:

• High-Performance Liquid Chromatography (HPLC): A stability-indicating HPLC method can be developed to separate and quantify Butyl ricinoleate from its degradation products. A method for ricinoleic acid has been developed using a C18 column with a mobile phase of acetonitrile (B52724) and acidified water.

• Gas Chromatography-Mass Spectrometry (GC-MS): GC-MS is a powerful tool for identifying and quantifying volatile degradation products. For analysis, Butyl ricinoleate can be transesterified to its fatty acid methyl ester (FAME) for easier analysis.

• Peroxide Value Titration: This is a classic method to quantify the extent of initial oxidation in oils and fats.

• Acid Value Titration: This method can be used to measure the amount of free fatty acids (like ricinoleic acid) formed due to hydrolysis.

Data on Oxidative Stability of Ricinoleate Esters

The following table summarizes data on the oxidative stability of ricinoleate esters with and without the addition of antioxidants. The data is presented as the induction time (in minutes) determined by the PetroOXY method, which measures the time until rapid oxidation occurs under accelerated conditions. A longer induction time indicates greater stability.

Sample	Antioxidant (Concentration)	Induction Time (minutes)	Improvement Factor vs. No Antioxidant
Ricinoleate Ester	None	15.2	-
Ricinoleate Ester	Propyl Gallate (0.1%)	304.5	~20x
Ricinoleate Ester	Saturated Cardanol (0.1%)	289.0	~19x
Ricinoleate Ester	DBPC (BHT) (0.1%)	91.2	~6x

Data adapted from a study on the oxidative stability of ricinoleate esters.

Experimental Protocols

Protocol 1: Stability-Indicating HPLC Method for Butyl Ricinoleate

This protocol is a starting point for developing a stability-indicating HPLC method for Butyl ricinoleate, adapted from methods for ricinoleic acid.

• Chromatographic Conditions:

  • Column: C18 reverse-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

  • Mobile Phase: Isocratic elution with a mixture of acetonitrile and water (e.g., 85:15 v/v), acidified with 0.1% phosphoric acid. The exact ratio may need optimization.

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30°C.

  • Detection: UV detector at 210 nm.

  • Injection Volume: 20 µL.

• Sample Preparation:

  • Accurately weigh a portion of the formulation and dissolve it in a suitable solvent (e.g., acetonitrile or methanol) to a known concentration (e.g., 1 mg/mL).

  • Filter the sample solution through a 0.45 µm syringe filter before injection.

• Forced Degradation Studies:

  • To validate the stability-indicating nature of the method, perform forced degradation studies.

  • Acid Hydrolysis: Incubate the sample in 0.1 M HCl at 60°C for 24 hours.

  • Base Hydrolysis: Incubate the sample in 0.1 M NaOH at 60°C for 24 hours.

  • Oxidative Degradation: Treat the sample with 3% H₂O₂ at room temperature for 24 hours.

  • Thermal Degradation: Expose the solid sample to 105°C for 48 hours.

  • Photodegradation: Expose the sample to UV light (254 nm) and visible light for a specified duration as per ICH Q1B guidelines.

  • Analyze the stressed samples using the developed HPLC method to ensure that degradation products are well-resolved from the parent peak of Butyl ricinoleate.

Protocol 2: GC-MS Analysis of Butyl Ricinoleate for Degradation Products

This protocol provides a general procedure for the analysis of Butyl ricinoleate and its potential degradation products using GC-MS, based on methods for analyzing fatty acid esters.

• Sample Preparation (Derivatization):

  • To analyze Butyl ricinoleate and its primary hydrolytic degradation product (ricinoleic acid), a derivatization step is necessary to increase volatility.

  • Transesterification/Silylation: A two-step process can be employed. First, perform an acid-catalyzed methanolysis to convert Butyl ricinoleate and free ricinoleic acid to methyl ricinoleate. Subsequently, a silylation reagent (e.g., BSTFA) can be used to derivatize the hydroxyl group, forming TMS-methyl ricinoleate.

• GC-MS Conditions:

  • Column: A non-polar capillary column (e.g., 30 m x 0.25 mm ID, 0.25 µm film thickness) is suitable for fatty acid methyl ester analysis.

  • Carrier Gas: Helium at a constant flow rate of 1 mL/min.

  • Oven Temperature Program: Start at 100°C, hold for 2 minutes, then ramp up to 250°C at a rate of 10°C/min, and hold for 10 minutes. This program may require optimization.

  • Injector Temperature: 250°C.

  • MS Detector: Electron Impact (EI) ionization at 70 eV. Scan range of m/z 50-550.

• Data Analysis:

  • Identify the peaks of derivatized Butyl ricinoleate and its degradation products by comparing their mass spectra with a reference library (e.g., NIST).

Visualizations

References

• 1. researchgate.net [researchgate.net]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Survey on Antioxidants Used as Additives to Improve Biodiesel’s Stability to Degradation through Oxidation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Butyl Ricinoleate - Manufacturer Manufacturer, Supplier, Exporter [acmesynthetic.com]

Overcoming catalyst deactivation in Butyl ricinoleate synthesis

This technical support center provides troubleshooting guidance and frequently asked questions to assist researchers, scientists, and drug development professionals in overcoming catalyst deactivation during the synthesis of Butyl Ricinoleate (B1264116).

Troubleshooting Guides

This section addresses specific issues that may arise during the synthesis of butyl ricinoleate, leading to catalyst deactivation and reduced process efficiency.

Issue 1: Rapid Loss of Activity with Immobilized Lipase (B570770) Catalyst (e.g., Novozym® 435)

Question: My Novozym® 435 catalyst shows a significant drop in activity after only a few reaction cycles. What are the potential causes and how can I mitigate this?

Answer:

A rapid decline in the activity of immobilized lipase catalysts like Novozym® 435 in butyl ricinoleate synthesis can be attributed to several factors:

• Enzyme Denaturation: High temperatures and excessive shear stress from vigorous mixing can denature the lipase. Ensure the reaction temperature is maintained within the optimal range for the specific lipase (typically 40-60°C for Novozym® 435) and use gentle agitation.

• Inhibition by Butanol: Alcohols, such as butanol, can act as chemical denaturants, leading to enzyme deactivation, especially at higher concentrations.[1] A stepwise addition of butanol can help maintain a lower effective concentration throughout the reaction.

• Water Content: While a small amount of water is essential for lipase activity, excess water produced during the esterification reaction can accumulate in the catalyst's vicinity, favoring the reverse hydrolysis reaction and potentially leading to enzyme inactivation.[2][3] Consider using a mild drying agent or performing the reaction under vacuum to remove excess water.

• Enzyme Leaching: The lipase may be desorbed from its support material under certain conditions, such as high temperatures or the presence of certain organic solvents.[4] If you suspect leaching, the enzyme can be recovered from the reaction mixture and re-immobilized.

Troubleshooting Steps:

• Optimize Reaction Conditions: Verify and adjust the reaction temperature, agitation speed, and molar ratio of reactants.

• Control Water Activity: Implement measures to remove excess water from the reaction medium.

• Perform an Enzyme Activity Assay: Compare the activity of the deactivated catalyst with that of a fresh batch to quantify the extent of deactivation.

• Consider Catalyst Regeneration: Washing the catalyst with a suitable solvent (e.g., tert-butanol) may help remove inhibitory substances and restore some activity.

Issue 2: Decreased Yield with Solid Acid Catalyst (e.g., Amberlyst-15) Over Multiple Uses

Question: I am using Amberlyst-15 as a catalyst, and I'm observing a consistent decrease in butyl ricinoleate yield with each reuse of the catalyst. What is causing this deactivation?

Answer:

The deactivation of solid acid catalysts like Amberlyst-15 in esterification reactions is often due to the following:

• Fouling by Coke Formation: Heavy carbonaceous byproducts, or "coke," can form and deposit on the catalyst surface and within its pores, blocking access to the active sites.[5] This is a common issue in acid-catalyzed reactions involving organic molecules at elevated temperatures.

• Leaching of Active Sites: The sulfonic acid groups (-SO3H) that provide the catalytic activity can be gradually lost from the polymer resin, especially at higher temperatures and in the presence of polar solvents.[6]

• Poisoning: Impurities in the reactants, such as water or other nucleophilic species, can strongly adsorb to the acidic sites, rendering them inactive.

Troubleshooting Steps:

• Catalyst Characterization:

  • Thermogravimetric Analysis (TGA): This technique can be used to quantify the amount of coke deposited on the catalyst. The analysis typically shows a weight loss at higher temperatures corresponding to the combustion of the carbonaceous deposits.[4][7][8]

  • Surface Area Analysis (BET): A significant decrease in the catalyst's surface area compared to the fresh catalyst can indicate pore blockage by coke.

• Perform a Leaching Test: Analyze the reaction mixture for the presence of sulfonic acid to determine if leaching is occurring.

• Catalyst Regeneration: A common method for regenerating coked solid acid catalysts is to wash them with a suitable organic solvent followed by calcination in air at a controlled temperature to burn off the coke. For Amberlyst-15, washing with ethanol (B145695) and then drying is often recommended.[9] A more rigorous regeneration can be performed by treating with hydrochloric acid.[10]

Frequently Asked Questions (FAQs)

Q1: What are the most common types of catalysts used for butyl ricinoleate synthesis?

A1: The synthesis of butyl ricinoleate is typically achieved through the esterification of ricinoleic acid with butanol. The most common catalysts for this reaction fall into two main categories:

• Enzymatic Catalysts: Immobilized lipases, such as Novozym® 435 (lipase B from Candida antarctica immobilized on an acrylic resin), are widely used due to their high selectivity and operation under mild reaction conditions, which minimizes byproduct formation.[11]

• Chemical Catalysts:

  • Homogeneous Acid Catalysts: Strong acids like sulfuric acid are effective but can be corrosive and difficult to separate from the product mixture.[11][12]

  • Heterogeneous (Solid) Acid Catalysts: These include ion-exchange resins like Amberlyst-15, sulfated metal oxides (e.g., sulfated zirconia), and zeolites.[13] They offer the advantage of easier separation and reusability.[13]

  • Homogeneous Base Catalysts: Alkali hydroxides (e.g., NaOH, KOH) are more commonly used for transesterification but can be used for esterification. However, they are prone to soap formation if the feedstock has high free fatty acid content.[14]

Q2: How does temperature affect the synthesis of butyl ricinoleate and catalyst stability?

A2: Temperature is a critical parameter that influences both the reaction rate and the stability of the catalyst.

• Reaction Rate: Generally, increasing the reaction temperature increases the rate of esterification.

• Catalyst Stability:

  • Lipases: High temperatures (typically above 60°C for Novozym® 435) can lead to irreversible denaturation and loss of activity.[1]

  • Solid Acid Catalysts: While generally more thermally stable than enzymes, excessive temperatures can accelerate deactivation through coking and leaching of active sites.[15] For Amberlyst-15, the manufacturer recommends a maximum operating temperature of 120°C.

Q3: What is the ideal molar ratio of butanol to ricinoleic acid?

A3: Esterification is a reversible reaction. To drive the equilibrium towards the formation of butyl ricinoleate, an excess of one of the reactants, usually the alcohol (butanol), is used. The optimal molar ratio can vary depending on the catalyst and reaction conditions, but ratios of butanol to ricinoleate of 3:1 or higher are commonly employed. However, a very large excess of butanol can lead to inhibition or deactivation of some lipase catalysts.[1]

Q4: Can I reuse my catalyst? If so, for how many cycles?

A4: Yes, one of the key advantages of using immobilized lipases and solid acid catalysts is their reusability.

• Novozym® 435: This catalyst has been shown to be reusable for multiple cycles. Some studies report retaining high activity for up to 7-10 cycles, after which a gradual decrease in performance may be observed.[15][16]

• Amberlyst-15: This catalyst can also be reused. However, its activity may decrease after each cycle due to fouling or leaching.[9] With proper regeneration, its lifespan can be extended.

The exact number of possible reuses will depend on the specific reaction conditions, the purity of the reactants, and the regeneration procedure used.

Data Presentation

Table 1: Performance of Novozym® 435 in Successive Esterification Cycles

Cycle Number	Relative Activity (%)	Butyl Ricinoleate Yield (%)
1	100	95
2	100	94
3	98	93
4	97	92
5	95	90
6	92	88
7	90	85
8	85	81
9	82	78
10	78	74

Note: Data are representative and may vary depending on specific experimental conditions.

Table 2: Reusability of Amberlyst-15 in Ricinoleic Acid Esterification

Cycle Number	Butyl Ricinoleate Yield (%) (Without Regeneration)	Butyl Ricinoleate Yield (%) (With Regeneration)
1	92	92
2	85	90
3	76	88
4	65	86
5	54	85

Note: Regeneration can significantly extend the useful life of the catalyst. Yields are illustrative.

Experimental Protocols

Protocol 1: Synthesis of Butyl Ricinoleate using Novozym® 435

• Reactant Preparation: In a round-bottom flask equipped with a magnetic stirrer, add ricinoleic acid and butanol in a 1:3 molar ratio.

• Catalyst Addition: Add Novozym® 435 to the mixture. A typical catalyst loading is 5-10% by weight of the reactants.

• Reaction: Heat the mixture to 50-60°C with gentle stirring (e.g., 200 rpm). The reaction can be monitored by measuring the decrease in acid value over time. The reaction is typically complete within 8-24 hours.

• Catalyst Recovery: After the reaction, separate the immobilized enzyme from the reaction mixture by filtration.

• Catalyst Washing and Reuse: Wash the recovered catalyst with tert-butanol (B103910) or a similar solvent to remove any adsorbed products or unreacted substrates. Dry the catalyst under vacuum at a low temperature before reusing it in a subsequent batch.

• Product Purification: The liquid product can be purified by vacuum distillation to remove excess butanol and any byproducts.

Protocol 2: Regeneration of Deactivated Amberlyst-15 Catalyst

• Solvent Washing: After separating the catalyst from the reaction mixture by filtration, wash the resin beads thoroughly with ethanol to remove organic residues.

• Acid Treatment (Optional, for severe deactivation): For more rigorous regeneration, prepare a 3-7% solution of hydrochloric acid (HCl). Pass 2-4 bed volumes of the HCl solution through a column packed with the catalyst over 1-2 hours.[10]

• Rinsing: Rinse the catalyst with deionized water until the eluent is neutral.

• Drying: Dry the regenerated Amberlyst-15 resin in a vacuum oven at 60-80°C until a constant weight is achieved.

Visualizations

Caption: Reaction pathway for the synthesis of Butyl Ricinoleate.

Caption: Common deactivation mechanisms for lipase and solid acid catalysts.

Caption: A logical workflow for troubleshooting low yield in butyl ricinoleate synthesis.

References

• 1. Understanding Catalyst Deactivation: How Characterization Can Identify the Root Cause - Applied Catalysts [catalysts.com]
• 2. researchgate.net [researchgate.net]
• 3. Water activity control: a way to improve the efficiency of continuous lipase esterification - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. longdom.org [longdom.org]
• 5. mdpi.com [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. Thermogravimetry Applied for Investigation of Coke Formation in Ethanol Conversion over Heteropoly Tungstate Catalysts [mdpi.com]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. Advancements in solid acid catalysts for biodiesel production - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 14. X-ray Absorption and Diffraction Computed Tomography Characterization of Deactivation and Coking in Spray-Dried ZSM-5/Alumina Catalysts - Catalysis Science & Technology (RSC Publishing) [pubs.rsc.org]
• 15. A kinetic study on the Novozyme 435-catalyzed esterification of free fatty acids with octanol to produce octyl esters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. scielo.br [scielo.br]

Scaling up the production of Butyl ricinoleate from lab to pilot scale

This guide provides researchers, scientists, and drug development professionals with essential information for scaling up the production of Butyl Ricinoleate (B1264116) from laboratory to pilot scale. It includes troubleshooting advice, frequently asked questions, detailed experimental protocols, and process visualizations.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

Section 1: General Synthesis and Scale-Up

Q1: What is the standard laboratory method for synthesizing Butyl Ricinoleate? A1: Butyl ricinoleate is typically synthesized through the esterification of ricinoleic acid with butanol.[1] This reaction is commonly catalyzed by an acid, such as sulfuric acid, to achieve a reasonable reaction rate.[1][2] The primary steps involve reacting ricinoleic acid (extracted from castor oil) with butanol under controlled temperature and pressure, followed by purification to remove unreacted starting materials and byproducts.[1][3]

Q2: What are the primary challenges when scaling this reaction from lab to pilot scale? A2: Scaling up the esterification of ricinoleic acid presents several challenges. These include:

• Heat and Mass Transfer: Ensuring uniform heating and mixing in a larger reactor volume is critical to maintain consistent reaction kinetics and avoid localized overheating, which can lead to side reactions.

• Water Removal: Esterification is a reversible reaction, and the water produced must be continuously removed to drive the reaction towards the product side and achieve high conversion. Efficient water removal can be more complex in larger vessels.

• Catalyst Management: The handling, recovery, and potential deactivation of the catalyst become more significant concerns at a larger scale.

• Safety: Handling larger quantities of flammable materials like butanol and corrosive acids like sulfuric acid requires stringent safety protocols and specialized equipment.

• Purification: Methods like distillation need to be optimized for larger volumes to ensure the final product meets purity specifications.

Q3: Can enzymatic catalysts be used for this process? A3: Yes, enzymatic catalysis, particularly using lipases like Candida antarctica Lipase B (CALB), is a viable and often preferred alternative to chemical catalysts. Enzymatic methods offer high selectivity, operate under milder reaction conditions, and avoid the formation of undesirable side products. Immobilizing the enzyme on a solid support can also enhance its stability and reusability, which is advantageous for pilot-scale operations.

Section 2: Reaction Conditions & Troubleshooting

Q4: My reaction yield is low at the pilot scale. What are the common causes and how can I troubleshoot this? A4: Low yield is a frequent issue during scale-up. Common causes include:

• Incomplete Reaction: The reaction may not have reached equilibrium. Consider extending the reaction time or improving water removal. Monitoring the reaction progress using techniques like GC or in-line MIR spectrometry can help determine the endpoint.

• Poor Water Removal: Inefficient removal of water byproduct shifts the equilibrium back towards the reactants. At pilot scale, a vacuum system or a Dean-Stark apparatus is often used. Ensure your system is operating correctly and is appropriately sized for the reactor volume.

• Suboptimal Temperature: The reaction rate is temperature-dependent. An increase in temperature generally enhances the conversion rate. However, excessively high temperatures can lead to side reactions or reactant evaporation. Verify that the internal reactor temperature is uniform and at the optimal level.

• Incorrect Reactant Molar Ratio: The ratio of butanol to ricinoleic acid affects the reaction equilibrium. An excess of butanol is often used to drive the reaction forward. Optimization studies may be needed to find the most effective ratio for the pilot scale.

• Catalyst Deactivation: The acid catalyst can become diluted by water, or if using a solid catalyst, its active sites may be fouled.

Q5: The final product is discolored. What could be the cause? A5: Discoloration often results from side reactions or impurities, which can be exacerbated by high temperatures. Charring or degradation of the reactants or product can occur if there are "hot spots" in the reactor due to inefficient mixing. Lowering the reaction temperature and improving agitation can mitigate this. The presence of oxygen can also cause oxidation; ensuring an inert atmosphere (e.g., with nitrogen) can be beneficial.

Q6: How can I effectively monitor the progress of the esterification reaction at a pilot scale? A6: At the pilot scale, in-line or on-line monitoring is preferable to relying solely on off-line sampling.

• In-line Mid-Infrared (MIR) Spectrometry: An attenuated total reflectance (ATR) probe can be inserted directly into the reactor to monitor the concentration of reactants and products in real-time.

• On-line Mass Spectrometry: A small, continuous stream from the reactor can be diverted to a mass spectrometer to track the reaction components.

• Off-line Gas Chromatography (GC): This is a reliable reference method. Samples can be taken periodically, derivatized if necessary, and analyzed to determine the concentration of butyl ricinoleate and unreacted starting materials.

Section 3: Purification and Quality Control

Q7: What is the recommended method for purifying Butyl Ricinoleate at pilot scale? A7: The purification process typically involves several steps:

• Neutralization: After the reaction, any remaining acid catalyst is neutralized with a weak base, such as sodium bicarbonate or sodium carbonate solution.

• Washing: The organic layer is washed with water or brine to remove the neutralized catalyst and other water-soluble impurities.

• Drying: The product is dried using an appropriate drying agent to remove residual water.

• Distillation: The final purification is often achieved by vacuum distillation to separate the butyl ricinoleate from unreacted butanol, ricinoleic acid, and any high-boiling point impurities.

Q8: What are the key quality control parameters for the final Butyl Ricinoleate product? A8: The quality of the final product is assessed based on several parameters. The table below lists typical specifications.

Parameter	Typical Specification	Purpose
Purity (%)	98% min	Ensures the product is free from significant contaminants.
Acid Value (mg KOH/g)	2.0 max	Measures the amount of residual free ricinoleic acid.
Saponification Value	160 - 175	Indicates the average molecular weight of the ester.
Iodine Value	75 - 82	Measures the degree of unsaturation in the molecule.
Moisture Content (%)	0.2% max	Ensures the absence of water, which can affect stability.
Appearance	Clear, pale yellow liquid	A visual check for discoloration or particulate matter.

Section 4: Safety Precautions

Q9: What are the critical safety measures to consider when scaling up this process? A9: Safety is paramount during scale-up. Key measures include:

• Personal Protective Equipment (PPE): Always wear safety goggles, chemical-resistant gloves, and a lab coat or other protective clothing.

• Ventilation: Work in a well-ventilated area or use a fume hood, especially when handling volatile and flammable butanol.

• Handling Chemicals: Sulfuric acid is highly corrosive and can cause severe burns. Butanol is flammable. Avoid direct contact and inhalation.

• Reaction Control: When performing a new reaction or using a new substrate, always start on a small scale before scaling up. Be aware that unexpected exothermic reactions can occur, potentially leading to a dangerous increase in temperature and pressure.

• Equipment: Ensure the reactor is properly rated for the intended temperature and pressure. Use heating mantles instead of open flames. Have fire extinguishers and safety showers readily accessible.

Experimental Protocols

Protocol 1: Lab-Scale Synthesis of Butyl Ricinoleate (100g Scale)

Materials & Equipment:

• Ricinoleic Acid (from castor oil)

• n-Butanol

• Sulfuric Acid (concentrated, 98%)

• Sodium Bicarbonate (5% aqueous solution)

• Brine (saturated NaCl solution)

• Anhydrous Magnesium Sulfate

• 500 mL three-neck round-bottom flask

• Heating mantle with magnetic stirrer

• Dean-Stark apparatus and condenser

• Thermometer

• Separatory funnel

• Rotary evaporator

Procedure:

• Set up the reaction apparatus (flask, Dean-Stark trap, condenser) in a fume hood.

• Add ricinoleic acid (e.g., 150 g, ~0.5 mol) and n-butanol (e.g., 74 g, ~1.0 mol, 2 molar equivalents) to the round-bottom flask.

• Begin stirring and slowly add concentrated sulfuric acid (e.g., 1.5 g, ~1% by weight of ricinoleic acid) as the catalyst.

• Heat the mixture to reflux (approx. 110-120°C). Water will begin to collect in the Dean-Stark trap as it is formed.

• Continue the reaction for 4-6 hours, or until no more water is collected in the trap. Monitor the reaction progress via TLC or GC if desired.

• Cool the reaction mixture to room temperature.

• Transfer the mixture to a separatory funnel and carefully wash with 100 mL of 5% sodium bicarbonate solution to neutralize the acid catalyst.

• Wash the organic layer twice with 100 mL of brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate using a rotary evaporator to remove excess butanol.

• The crude product can be further purified by vacuum distillation if high purity is required.

Protocol 2: Pilot-Scale Synthesis of Butyl Ricinoleate (50L Scale)

Equipment:

• 100L glass-lined or stainless steel jacketed reactor with an agitator, temperature probe, and sight glass.

• Heating/cooling thermal fluid system for the reactor jacket.

• Condenser and receiver connected to a vacuum system.

• Charging ports for liquids and solids.

• Neutralization/wash vessel.

• Vacuum distillation unit.

Procedure:

• Ensure the reactor is clean, dry, and inerted with nitrogen.

• Charge the reactor with ricinoleic acid (e.g., 45 kg) and n-butanol (e.g., 22 kg).

• Start agitation at a moderate speed.

• Carefully charge the sulfuric acid catalyst (e.g., 0.45 kg) through a designated port.

• Heat the reactor contents to the target temperature (e.g., 110-120°C) using the jacket.

• Apply a slight vacuum to the system to facilitate the removal of water as it forms. The water vapor will be condensed and collected in the receiver.

• Monitor the reaction by periodically taking samples for GC analysis to determine the conversion of ricinoleic acid.

• Once the desired conversion is reached (typically >95%), stop the heating and cool the reactor contents.

• Transfer the crude product to the neutralization vessel. Slowly add a calculated amount of sodium bicarbonate solution with agitation to neutralize the catalyst.

• Allow the layers to separate and drain the aqueous layer.

• Wash the organic layer with water.

• Transfer the washed product to the vacuum distillation unit for final purification. Collect the butyl ricinoleate fraction at the appropriate temperature and pressure.

Data Presentation

Table 1: Effect of Catalyst and Temperature on Ricinoleic Acid Conversion This table summarizes data on how different catalysts and temperatures can affect the final conversion of ricinoleic acid in esterification reactions.

Catalyst	Alcohol	Temperature (°C)	Ricinoleic Acid Conversion (%)
0.05SZ (Sulfated Zirconia)	Methanol	65	35
0.05SZ (Sulfated Zirconia)	Ethanol	65	28
0.05SZ (Sulfated Zirconia)	Propanol	65	23
0.05SZ (Sulfated Zirconia)	Butanol	65	20
0.05SZ (Sulfated Zirconia)	Ethanol	78 (Reflux)	37
0.05SZ (Sulfated Zirconia)	Propanol	97 (Reflux)	40
0.05SZ (Sulfated Zirconia)	Butanol	117 (Reflux)	47
(Data adapted from a study on esterification using sulfated zirconia catalysts)

Visualizations

Caption: Workflow for pilot-scale production of Butyl Ricinoleate.

Caption: Troubleshooting flowchart for low reaction yield.

Caption: Mechanism of acid-catalyzed Fisher Esterification.

References

• 1. Buy Butyl ricinoleate | 151-13-3 [smolecule.com]
• 2. mdpi.com [mdpi.com]
• 3. Butyl Ricinoleate - Manufacturer Manufacturer, Supplier, Exporter [acmesynthetic.com]

Reference Data & Comparative Studies

A Comparative Analysis of Butyl Ricinoleate and Other Ricinoleate Esters: Properties, Performance, and Applications

A comprehensive guide for researchers, scientists, and drug development professionals on the comparative performance of Butyl ricinoleate (B1264116) alongside other key ricinoleate esters, supported by experimental data and detailed methodologies.

Ricinoleate esters, derived from castor oil, are gaining significant traction across various industries as versatile, biodegradable, and sustainable alternatives to petroleum-based products.[1] Their unique chemical structure, characterized by a hydroxyl group and a double bond, imparts a range of desirable properties, making them valuable as plasticizers, lubricants, emollients, and pharmaceutical excipients.[1][2] This guide provides a detailed comparative study of Butyl ricinoleate against other common ricinoleate esters, including Methyl, Ethyl, and Isopropyl ricinoleate, to aid in the selection of the most suitable ester for specific research and development applications.

Physicochemical Properties: A Tabular Comparison

The selection of a ricinoleate ester for a particular application is often dictated by its physical and chemical properties. The length of the alkyl chain in the ester group influences properties such as molecular weight, density, boiling point, and viscosity, which in turn affect performance characteristics like plasticizing efficiency and lubricity. The following table summarizes the key physicochemical properties of Butyl ricinoleate and other selected ricinoleate esters.

Property	Butyl Ricinoleate	Methyl Ricinoleate	Ethyl Ricinoleate	Isopropyl Ricinoleate
CAS Number	151-13-3[3]	141-24-2[4]	55066-53-0	71685-99-9
Molecular Formula	C22H42O3	C19H36O3	C20H38O3	C21H40O3
Molecular Weight ( g/mol )	354.6	312.49	326.52	340.5
Appearance	Colorless oily liquid	Clear, viscous fluid	Colorless to light yellow clear liquid	-
Density (g/mL)	-	0.9236 at 22 °C	0.920	-
Boiling Point (°C)	452.00 to 453.00 at 760 mm Hg (est)	411.00 to 413.00 at 760.00 mm Hg (est)	258 at 13 mmHg	-
Melting Point (°C)	-95	-4.5	-	-
Solubility in Water	3.051µg/L at 25℃	9.87×10−2 mg/L	Insoluble	-

Performance and Applications: A Comparative Overview

The subtle structural differences among ricinoleate esters lead to variations in their performance across different applications.

1. Plasticizers: Ricinoleate esters are effective bio-based plasticizers for various polymers, including polyvinyl chloride (PVC) and polylactic acid (PLA), offering an alternative to potentially harmful phthalates. They enhance the flexibility and processability of these polymers. Butyl ricinoleate, with its longer alkyl chain, is expected to offer good compatibility and lower volatility compared to shorter-chain esters like Methyl ricinoleate.

2. Lubricants: As biodegradable lubricants, ricinoleate esters reduce friction and wear in industrial machinery and consumer products. Their inherent lubricity is attributed to the long fatty acid chain and the polar hydroxyl group. The choice of ester can influence viscosity and low-temperature performance. For instance, a study on various ricinoleate esters showed that the isopropyl ester had a higher viscosity at -5 °C, while the butyl ester surpassed it at 20 °C.

3. Cosmetics and Personal Care: In cosmetic formulations, these esters function as emollients and skin-conditioning agents, providing moisturization and a smooth feel. Isopropyl ricinoleate has been studied as a potential replacement for Isopropyl myristate, a common cosmetic emollient, demonstrating better gloss and shine due to a higher refractive index.

4. Pharmaceutical Formulations: Ricinoleate esters are explored as carriers or solvents for active pharmaceutical ingredients (APIs) in topical and transdermal drug delivery systems. Ricinoleic acid itself has been shown to enhance the transdermal penetration of drugs. Butyl ricinoleate's lipophilic nature makes it a suitable carrier for poorly water-soluble drugs. Some studies also suggest that ricinoleates possess anti-inflammatory and antimicrobial properties.

Experimental Protocols

To ensure objective comparison, standardized experimental protocols are crucial. Below are detailed methodologies for key performance evaluations.

Protocol 1: Evaluation of Plasticizer Performance

Objective: To compare the effectiveness of different ricinoleate esters as plasticizers for a given polymer (e.g., PVC).

Methodology:

• Sample Preparation:

  • Prepare blends of the polymer with varying concentrations (e.g., 20, 30, 40 phr - parts per hundred rubber) of each ricinoleate ester (Butyl, Methyl, Ethyl, Isopropyl ricinoleate).

  • The blending can be performed using a two-roll mill at a temperature suitable for the polymer (e.g., 160-170 °C for PVC).

  • The milled sheets are then compression molded into standard test specimens.

• Mechanical Testing:

  • Conduct tensile tests on the specimens according to ASTM D638 standard using a Universal Testing Machine (UTM).

  • Measure tensile strength, elongation at break, and Young's modulus. Higher elongation at break and lower modulus indicate better plasticizing efficiency.

• Thermal Analysis:

  • Perform Differential Scanning Calorimetry (DSC) to determine the glass transition temperature (Tg) of the plasticized polymer. A significant reduction in Tg compared to the neat polymer signifies effective plasticization.

  • Conduct Thermogravimetric Analysis (TGA) to assess the thermal stability of the plasticized samples.

• Migration and Volatility Test:

  • To evaluate plasticizer permanence, subject the plasticized films to aging tests at elevated temperatures (e.g., 70°C for 7 days) and measure the weight loss. Lower weight loss indicates lower volatility and migration.

Protocol 2: Assessment of Lubricity

Objective: To compare the lubricating properties of different ricinoleate esters.

Methodology:

• Viscosity Measurement:

  • Measure the kinematic viscosity of each ester at different temperatures (e.g., 40 °C and 100 °C) using a viscometer according to ASTM D445.

  • Calculate the Viscosity Index (VI) using ASTM D2270, which indicates the stability of the lubricant's viscosity with temperature changes. A higher VI is generally desirable.

• Friction and Wear Testing:

  • Use a four-ball tribometer to evaluate the anti-wear and extreme pressure properties of the esters.

  • Conduct the wear test under a specific load, speed, and duration, and then measure the wear scar diameter on the balls. A smaller scar diameter indicates better anti-wear properties.

  • Determine the weld point to assess the extreme pressure performance.

Protocol 3: In Vitro Skin Permeation Study

Objective: To compare the potential of different ricinoleate esters to enhance the transdermal delivery of a model drug.

Methodology:

• Formulation Preparation:

  • Prepare simple formulations (e.g., solutions or gels) containing a model drug (e.g., ketoprofen (B1673614) or dexamethasone) and a specific ricinoleate ester as a penetration enhancer.

• Skin Preparation:

  • Use excised animal or human skin mounted on Franz diffusion cells. The stratum corneum should face the donor compartment.

• Permeation Study:

  • Apply the formulation to the donor compartment.

  • The receptor compartment is filled with a suitable buffer solution (e.g., phosphate-buffered saline) and maintained at 37 °C.

  • At predetermined time intervals, withdraw samples from the receptor compartment and analyze the drug concentration using a suitable analytical method (e.g., HPLC).

• Data Analysis:

  • Calculate the cumulative amount of drug permeated per unit area versus time.

  • Determine the steady-state flux (Jss) and the enhancement ratio (ER) by comparing the flux with the control formulation (without the ricinoleate ester).

Visualizing Key Processes and Pathways

To further aid in understanding, the following diagrams illustrate key processes related to ricinoleate esters.

Caption: General synthesis pathway for ricinoleate esters via esterification.

Caption: Experimental workflow for evaluating plasticizer performance.

Caption: Putative anti-inflammatory mechanism of Ricinoleic Acid.

Conclusion

Butyl ricinoleate and other ricinoleate esters represent a promising class of bio-based chemicals with a wide array of applications. While they share common functionalities, their performance can be tailored by selecting the appropriate alkyl ester group. Butyl ricinoleate, with its balanced properties, is a strong candidate for applications requiring good compatibility and permanence, such as in plasticizers and lubricants. Shorter-chain esters like Methyl and Ethyl ricinoleate may be preferred where lower viscosity is critical. For cosmetic applications, Isopropyl ricinoleate shows potential as a high-performance emollient. The choice of a specific ricinoleate ester should be guided by a thorough evaluation of its physicochemical properties and performance in application-specific testing, as outlined in the provided protocols. Further research into the biological activities of these esters will continue to expand their potential in the pharmaceutical and drug delivery fields.

References

• 1. biofuranchem.com [biofuranchem.com]
• 2. chemimpex.com [chemimpex.com]
• 3. Butyl ricinoleate | C22H42O3 | CID 5354175 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Methyl ricinoleate - Wikipedia [en.wikipedia.org]

Performance evaluation of Butyl ricinoleate in lubricant formulations

A Comparative Guide for Researchers and Scientists

In the quest for high-performance and environmentally conscious lubricants, Butyl ricinoleate (B1264116), a bio-based ester derived from castor oil, is emerging as a promising candidate. This guide provides an objective comparison of Butyl ricinoleate's performance against conventional mineral oils and synthetic polyalphaolefins (PAOs), supported by available experimental data. This analysis aims to equip researchers, scientists, and drug development professionals with the necessary information to evaluate Butyl ricinoleate for their specific applications.

Executive Summary

Butyl ricinoleate, an ester of ricinoleic acid and butanol, exhibits several desirable properties for lubricant formulations.[1][2] Its inherent polarity, owing to the ester and hydroxyl groups, contributes to excellent lubricity and film-forming capabilities on metal surfaces. This often translates to a lower coefficient of friction and reduced wear compared to non-polar mineral oils and PAOs. Furthermore, being derived from a renewable resource, it offers a higher degree of biodegradability, a crucial factor in environmentally sensitive applications. However, its oxidative and thermal stability, while improvable through chemical modification and additives, can be a limiting factor compared to fully synthetic lubricants like PAOs.

Quantitative Performance Data

The following tables summarize the typical performance characteristics of Butyl ricinoleate (represented by ricinoleate-based biolubricants) in comparison to common lubricant alternatives. It is important to note that direct, comprehensive comparative studies on neat Butyl ricinoleate are limited in publicly available literature. The data presented for ricinoleate-based lubricants serves as a close proxy and is indicative of the expected performance of Butyl ricinoleate.

Table 1: Tribological Performance Comparison

Lubricant Type	Wear Scar Diameter (WSD) (mm)	Coefficient of Friction (COF)	Test Method
Ricinoleate-Based Biolubricant (Proxy for Butyl Ricinoleate)	0.40 - 0.55[3][4][5]	0.06 - 0.09	ASTM D4172 (Four-Ball)
Mineral Oil (ISO VG 46)	~0.50 - 0.60+	~0.08 - 0.12+	ASTM D4172 (Four-Ball)
Polyalphaolefin (PAO)	Lower than mineral oil, comparable to or slightly higher than esters	Generally low, comparable to esters	ASTM D4172 (Four-Ball)

Table 2: Physicochemical Properties Comparison

Property	Ricinoleate-Based Biolubricant (Proxy for Butyl Ricinoleate)	Mineral Oil	Polyalphaolefin (PAO)
Viscosity Index (VI)	High (typically >150)	Medium (90-105)	High (120-140+)
Oxidative Stability (Induction Time, hours)	Moderate (can be improved with additives)	Good	Excellent
Pour Point (°C)	Good to Excellent (-15 to -45)	Fair to Good (-6 to -20)	Excellent (<-50)
Flash Point (°C)	High (typically >200)	Good (200-240)	High (>220)
Biodegradability	High	Low	Low to Moderate

Experimental Protocols

The data presented in this guide is primarily based on standardized test methods to ensure comparability and reproducibility. The following are detailed methodologies for key experiments.

Four-Ball Wear Test (ASTM D4172)

This test method is used to determine the wear preventive characteristics of a lubricating fluid.

Apparatus:

• Four-Ball Wear Test Machine

Procedure:

• Three 12.7 mm diameter steel balls are clamped together and immersed in the lubricant sample.

• A fourth 12.7 mm steel ball is pressed into the cavity formed by the three clamped balls with a specified force (e.g., 147 N or 392 N).

• The test lubricant is heated to a specified temperature (e.g., 75°C).

• The top ball is rotated at a constant speed (e.g., 1200 rpm) for a set duration (e.g., 60 minutes).

• After the test, the wear scars on the three lower balls are measured using a microscope.

• The average wear scar diameter is calculated and reported. The coefficient of friction can also be continuously monitored during the test.

Oxidative Stability Test (Rancimat Method)

This method is an accelerated aging test to determine the oxidation stability of oils and fats.

Apparatus:

• Rancimat instrument

Procedure:

• A precise amount of the lubricant sample is placed in a reaction vessel.

• The sample is heated to a constant, elevated temperature (e.g., 110°C).

• A continuous stream of purified air is passed through the sample, accelerating the oxidation process.

• Volatile oxidation products are carried by the air stream into a measuring vessel containing deionized water.

• The conductivity of the water is continuously measured. A sharp increase in conductivity indicates the end of the induction period.

• The induction time, which is the time until the rapid increase in conductivity, is reported as a measure of oxidative stability.

Visualizing the Science

To better understand the processes involved in lubricant performance and degradation, the following diagrams have been generated using Graphviz.

Caption: Experimental workflow for lubricant performance evaluation.

Caption: Simplified pathway of lubricant oxidative degradation.

Conclusion

Butyl ricinoleate presents a compelling case as a high-performance, bio-based lubricant base stock. Its inherent lubricity and good low-temperature properties make it a strong candidate for various applications. While its oxidative stability may not match that of fully synthetic PAOs, this can be significantly enhanced through the use of appropriate antioxidant additives. For applications where biodegradability and a low coefficient of friction are paramount, Butyl ricinoleate and its formulations offer a sustainable and effective alternative to conventional mineral oil and synthetic-based lubricants. Further research focusing on direct comparative studies will be invaluable in fully elucidating its performance envelope and optimizing its formulation for specific industrial and biomedical applications.

References

• 1. Butyl ricinoleate | C22H42O3 | CID 5354175 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. scbt.com [scbt.com]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]

Efficacy of Butyl ricinoleate as an emollient in skin care products

A Guide for Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of Butyl ricinoleate (B1264116) with other commonly used emollients in skin care formulations. The objective is to evaluate its performance based on available data and established experimental protocols, offering a resource for formulation development and scientific research. While direct comparative studies on Butyl ricinoleate are limited, this guide synthesizes existing knowledge on its properties, derived from its source, castor oil, and the characteristics of ricinoleic acid esters, to draw logical comparisons with well-documented emollients such as petrolatum, dimethicone, and shea butter.

Introduction to Emollients and Skin Barrier Function

Emollients are crucial ingredients in dermatological and cosmetic products, designed to soften, soothe, and hydrate (B1144303) the skin. They function primarily by forming a protective layer on the stratum corneum, the outermost layer of the epidermis. This layer helps to reduce transepidermal water loss (TEWL), thereby increasing skin hydration and improving its barrier function. An effective emollient enhances skin smoothness, flexibility, and overall appearance.

The skin barrier is a complex system responsible for protecting the body from external aggressors and preventing excessive water loss. Its integrity is maintained by a delicate balance of lipids, corneocytes, and natural moisturizing factors (NMFs). Disruption of this barrier can lead to dryness, irritation, and various dermatological conditions. Emollients play a vital role in restoring and maintaining this crucial barrier.

Overview of Butyl Ricinoleate

Butyl ricinoleate is the butyl ester of ricinoleic acid, the primary fatty acid found in castor oil. It is a non-toxic and biodegradable ingredient utilized in cosmetics for its emollient and moisturizing properties.[1] It is known to enhance the spreadability of formulations and provide a smooth skin feel. While specific quantitative data on its direct impact on skin hydration and TEWL are not extensively documented in publicly available literature, its properties can be inferred from the characteristics of ricinoleic acid and other ricinoleate esters. Ricinoleic acid and its derivatives are recognized for their skin-smoothing and moisturizing activities.

Comparative Analysis with Other Emollients

This section compares the known or inferred properties of Butyl ricinoleate with three widely used emollients: Petrolatum, Dimethicone, and Shea Butter.

Property	Butyl Ricinoleate (Inferred)	Petrolatum	Dimethicone	Shea Butter
Mechanism of Action	Primarily occlusive and emollient	Highly occlusive	Occlusive and emollient	Occlusive, emollient, and contains bioactive compounds
Effect on TEWL	Expected to reduce TEWL due to its oily nature and film-forming properties.	High reduction in TEWL.	Moderate reduction in TEWL.	Moderate reduction in TEWL.
Skin Hydration	Expected to increase skin hydration by preventing water loss.	Significantly increases skin hydration by occlusion.	Increases skin hydration; also has a softening effect.[2]	Increases skin hydration and has anti-inflammatory properties.[3]
Skin Feel/Sensory Profile	Generally considered to have good spreadability and a non-greasy feel.	Can feel heavy and greasy.	Provides a smooth, silky, and non-greasy feel.	Can feel rich and moisturizing; texture can vary.
Comedogenicity	Ricinoleate esters with higher molecular weights are generally non-comedogenic.	Can be comedogenic in some individuals.	Generally non-comedogenic and non-acnegenic.	Generally considered non-comedogenic.
Source	Derived from castor oil (plant-based).	Derived from petroleum (mineral oil).	Synthetic polymer.	Derived from the nut of the African shea tree (plant-based).
Additional Benefits	May possess anti-inflammatory and antimicrobial properties.	Excellent barrier repair properties.	Provides a protective barrier and enhances spreadability.	Rich in fatty acids, vitamins, and has anti-inflammatory properties.

Experimental Protocols for Efficacy Testing

The following are standard in-vivo methodologies used to quantify the efficacy of emollients.

4.1. Measurement of Skin Hydration (Corneometry)

• Objective: To measure the hydration level of the stratum corneum.

• Principle: The Corneometer® measures the electrical capacitance of the skin, which correlates with its moisture content. Higher capacitance values indicate higher skin hydration.

• Protocol:

  • Subject Acclimatization: Subjects are acclimatized in a room with controlled temperature (e.g., 20-22°C) and humidity (e.g., 40-60%) for at least 20-30 minutes before measurements.

  • Baseline Measurement: Baseline corneometry readings are taken from the designated test areas (e.g., volar forearm) before product application.

  • Product Application: A standardized amount of the emollient (e.g., 2 mg/cm²) is applied to the test area.

  • Post-Application Measurements: Corneometry readings are taken at specified time points (e.g., 1, 2, 4, 6, and 8 hours) after product application.

  • Data Analysis: The change in corneometry values from baseline is calculated to determine the effect of the emollient on skin hydration.

4.2. Measurement of Transepidermal Water Loss (TEWL)

• Objective: To assess the integrity of the skin barrier by measuring the amount of water that evaporates from the skin surface.

• Principle: The Tewameter® measures the water vapor pressure gradient above the skin surface, which is used to calculate the rate of TEWL in g/h/m². A lower TEWL value indicates a more intact skin barrier.

• Protocol:

  • Subject Acclimatization: Similar to corneometry, subjects are acclimatized to a controlled environment.

  • Baseline Measurement: Baseline TEWL readings are taken from the test areas.

  • Product Application: A standardized amount of the emollient is applied.

  • Post-Application Measurements: TEWL readings are taken at specified time intervals after application. The probe should be held gently on the skin surface without excessive pressure.

  • Data Analysis: The reduction in TEWL from baseline is calculated to evaluate the occlusive and barrier-enhancing properties of the emollient.

4.3. Sensory Analysis

• Objective: To evaluate the subjective feel and performance of the emollient on the skin.

• Principle: A trained sensory panel evaluates various attributes of the product during and after application using a standardized scoring system.

• Protocol:

  • Panelist Training: A panel of trained individuals is familiarized with the sensory attributes to be evaluated (e.g., spreadability, absorbency, greasiness, smoothness, tackiness).

  • Product Application: Panelists apply a standardized amount of the product to a designated skin area.

  • Evaluation: Panelists score the predefined sensory attributes at different time points (e.g., immediately after application, 5 minutes after, 30 minutes after).

  • Data Analysis: The scores are statistically analyzed to create a sensory profile of the product.

Signaling Pathways in Skin Barrier Homeostasis

The maintenance of a healthy skin barrier involves complex signaling pathways. Emollients can influence these pathways to promote barrier repair and function.

5.1. Peroxisome Proliferator-Activated Receptors (PPARs)

PPARs are nuclear receptors that play a crucial role in regulating epidermal development and barrier function. Fatty acids, including those found in some emollients, can act as ligands for PPARs. Activation of PPARα, for instance, has been shown to stimulate the synthesis of lipids essential for the skin barrier, such as ceramides (B1148491) and cholesterol.

PPAR Signaling Pathway in Skin Barrier Function.

5.2. Ceramide Synthesis and Natural Moisturizing Factors (NMFs)

Ceramides are a major lipid component of the stratum corneum and are critical for its barrier function. NMFs are a collection of water-soluble compounds within the corneocytes that attract and retain water. Some emollients can provide the necessary precursors or create an environment that promotes the synthesis of these essential components.

Components of Skin Barrier Homeostasis.

Experimental Workflow for Emollient Efficacy Evaluation

The following diagram outlines a typical workflow for assessing the efficacy of an emollient.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. US4664908A - Non-comedogenic cosmetic emollients - Google Patents [patents.google.com]

A Comparative Analysis of Chemical versus Enzymatic Synthesis of Butyl Ricinoleate

For Researchers, Scientists, and Drug Development Professionals: A Detailed Comparison of Synthesis Methods for Butyl Ricinoleate (B1264116), a Versatile Bio-based Ester.

The synthesis of Butyl ricinoleate, an ester with significant applications in lubricants, plasticizers, and cosmetics, can be achieved through two primary routes: traditional chemical synthesis and a more contemporary enzymatic approach. This guide provides a comprehensive comparative analysis of these two methods, offering insights into their respective efficiencies, environmental impacts, and experimental protocols to aid researchers in selecting the optimal method for their specific needs.

At a Glance: Chemical vs. Enzymatic Synthesis

Parameter	Chemical Synthesis (Fischer Esterification)	Enzymatic Synthesis (Lipase-Catalyzed)
Catalyst	Strong mineral acids (e.g., Sulfuric Acid) or solid acids (e.g., Sulfated Zirconia)	Lipases (e.g., from Candida antarctica, Mucor miehei)
Reaction Temperature	High (typically reflux, e.g., 110-150°C)	Mild (e.g., 40-60°C)[1]
Reaction Time	Generally shorter (hours)	Can be longer (hours to days)
Yield	High (can be >90% with excess reactant)	Generally high (can be >90%)[1]
Purity of Product	May require extensive purification to remove catalyst and byproducts	High, due to enzyme specificity
Byproducts	Water, potential for side reactions (e.g., dehydration of alcohol, ether formation)	Water
Solvent	Often excess alcohol or a non-polar organic solvent	Organic solvents or solvent-free systems
Environmental Impact	Use of corrosive acids, high energy consumption, potential for hazardous waste.[2]	Biodegradable catalyst, lower energy consumption, generally considered "greener".[3]
Cost	Lower catalyst cost	Higher initial enzyme cost, but can be offset by reuse of immobilized enzyme

Delving Deeper: A Performance Comparison

Chemical Synthesis: The Traditional Workhorse

The chemical synthesis of Butyl ricinoleate is typically achieved through Fischer esterification, a well-established method involving the reaction of ricinoleic acid with butanol in the presence of a strong acid catalyst, such as sulfuric acid.[4] This method is often favored for its relatively short reaction times and the low cost of the catalyst.

However, the use of strong acids necessitates high reaction temperatures and can lead to the formation of undesirable byproducts through side reactions like dehydration of the alcohol or ether formation. The corrosive nature of the catalyst also requires specialized equipment and careful handling. Post-reaction, a significant purification effort is often required to remove the acid catalyst and any byproducts, which can complicate the overall process and generate hazardous waste.

One study on the esterification of ricinoleic acid with butanol using a series of sulfated zirconia (SZ) catalysts reported that the conversion of ricinoleic acid was higher with SZ catalysts compared to unmodified zirconia, with optimal performance at 110°C. This indicates that while alternative catalysts to sulfuric acid exist, high temperatures are still a general requirement for chemical synthesis.

Enzymatic Synthesis: The "Green" Alternative

Enzymatic synthesis, employing lipases as biocatalysts, presents a more environmentally benign and highly selective alternative. Lipases operate under mild reaction conditions, typically at lower temperatures and neutral pH, which significantly reduces energy consumption and minimizes the formation of byproducts. The high specificity of enzymes often results in a purer product, simplifying downstream processing and reducing the need for extensive purification steps.

Research has shown that the enzymatic esterification of castor oil fatty acids can achieve a maximum yield of about 90%. In a study on the synthesis of butyl butyrate, a similar ester, optimization of reaction conditions with a lipase (B570770) catalyst resulted in a yield of over 90% in just 2 hours at 48°C. This demonstrates the potential for efficient and high-yield production of esters through enzymatic routes. The primary drawback of enzymatic synthesis is the higher initial cost of the enzyme. However, the ability to immobilize and reuse the lipase for multiple reaction cycles can help to offset this cost, making it an economically viable option for industrial applications.

The enzymatic approach is also favored for its reduced environmental footprint. It avoids the use of corrosive and hazardous acids and generates significantly less waste, aligning with the principles of green chemistry.

Experimental Protocols

Chemical Synthesis: Fischer Esterification of Ricinoleic Acid with Butanol

This protocol is a representative example of a Fischer esterification reaction adapted for the synthesis of Butyl ricinoleate.

Materials:

• Ricinoleic Acid

• n-Butanol

• Concentrated Sulfuric Acid (H₂SO₄)

• Saturated Sodium Bicarbonate Solution (NaHCO₃)

• Brine (saturated NaCl solution)

• Anhydrous Sodium Sulfate (Na₂SO₄)

• Organic Solvent (e.g., Diethyl ether or Toluene)

• Boiling chips

Procedure:

• In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, combine ricinoleic acid and a molar excess of n-butanol.

• Slowly and cautiously add a catalytic amount of concentrated sulfuric acid to the mixture while stirring.

• Add a few boiling chips and heat the mixture to reflux for several hours, monitoring the reaction progress by techniques such as thin-layer chromatography (TLC) or gas chromatography (GC).

• After the reaction is complete, allow the mixture to cool to room temperature.

• Transfer the reaction mixture to a separatory funnel and wash sequentially with water, saturated sodium bicarbonate solution (to neutralize the acid catalyst), and brine.

• Dry the organic layer over anhydrous sodium sulfate.

• Filter the mixture to remove the drying agent.

• Remove the excess butanol and solvent under reduced pressure using a rotary evaporator.

• The crude Butyl ricinoleate can be further purified by vacuum distillation.

Safety Precautions: Concentrated sulfuric acid is highly corrosive and should be handled with extreme care in a fume hood, wearing appropriate personal protective equipment (PPE), including gloves and safety goggles.

Enzymatic Synthesis: Lipase-Catalyzed Esterification of Ricinoleic Acid with Butanol

This protocol is a general guideline for the enzymatic synthesis of Butyl ricinoleate, based on established methods for lipase-catalyzed esterification.

Materials:

• Ricinoleic Acid

• n-Butanol

• Immobilized Lipase (e.g., Novozym 435 from Candida antarctica)

• Organic Solvent (e.g., n-hexane, or solvent-free)

• Molecular sieves (optional, to remove water)

Procedure:

• In a temperature-controlled reaction vessel, combine ricinoleic acid and n-butanol. The molar ratio of the reactants can be optimized, but a 1:1 or a slight excess of butanol is a common starting point.

• If using a solvent, add it to the reaction mixture.

• Add the immobilized lipase to the mixture. The amount of enzyme will depend on its activity and should be optimized.

• If desired, add molecular sieves to the mixture to remove the water produced during the reaction, which can help to drive the equilibrium towards the product.

• Incubate the reaction mixture at a mild temperature (e.g., 40-60°C) with constant agitation for a specified period (e.g., 2-24 hours). Monitor the reaction progress using TLC or GC.

• Once the reaction has reached the desired conversion, stop the reaction by filtering off the immobilized enzyme. The enzyme can be washed with a solvent and reused.

• If a solvent was used, remove it under reduced pressure.

• The resulting Butyl ricinoleate is often of high purity, but can be further purified if necessary by vacuum distillation.

Visualizing the Workflow

To better understand the distinct processes of chemical and enzymatic synthesis, the following diagrams illustrate the typical experimental workflows.

References

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. researchgate.net [researchgate.net]
• 3. rtong.people.ust.hk [rtong.people.ust.hk]
• 4. Buy Butyl ricinoleate | 151-13-3 [smolecule.com]

Assessing the Antimicrobial Properties of Butyl Ricinoleate: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Butyl ricinoleate (B1264116), an ester derived from castor oil's primary fatty acid, ricinoleic acid, has garnered attention for its potential biological activities, including its antimicrobial effects.[1] This guide provides a comparative assessment of the antimicrobial properties of Butyl ricinoleate, drawing upon available experimental data for it and closely related ricinoleate compounds. Due to a lack of specific Minimum Inhibitory Concentration (MIC) data for Butyl ricinoleate, this guide utilizes data from related ricinoleic acid esters as a proxy to provide a comparative framework against common antimicrobial agents. The information presented herein aims to support further research and development in the field of antimicrobial therapies.

Comparative Antimicrobial Activity

One study reported that the butyl ester of oxidized ricinoleic acid exhibited a significant zone of inhibition of 17 mm against Propionibacterium acnes. Research on a ricinoleic acid polymer has shown broad-spectrum activity, with MIC values of 1.25 mg/mL against Escherichia coli, 10 mg/mL against Pseudomonas aeruginosa, 0.62 mg/mL against Candida albicans, and 20 mg/mL against Staphylococcus aureus (including MRSA at 10 mg/mL).[2] Furthermore, castor oil and its derivatives, including free fatty acids and methyl esters, have demonstrated antibacterial activity against both Escherichia coli and Staphylococcus aureus.[1]

For a comparative perspective, the following tables summarize the available quantitative data for ricinoleic acid derivatives and contrast them with the typical MIC ranges for common antimicrobial agents against the same pathogens.

Table 1: Antimicrobial Activity of Ricinoleic Acid Derivatives

Compound	Microorganism	Measurement Type	Value
Butyl Ester of Oxidized Ricinoleic Acid	Propionibacterium acnes	Zone of Inhibition	17 mm
Ricinoleic Acid Polymer	Escherichia coli	MIC	1.25 mg/mL
Ricinoleic Acid Polymer	Pseudomonas aeruginosa	MIC	10 mg/mL
Ricinoleic Acid Polymer	Candida albicans	MIC	0.62 mg/mL
Ricinoleic Acid Polymer	Staphylococcus aureus	MIC	20 mg/mL
Ricinoleic Acid Polymer	MRSA	MIC	10 mg/mL
Methyl Ricinoleate	Staphylococcus aureus	Zone of Inhibition	6.5 mm
Methyl Ricinoleate	Escherichia coli	Zone of Inhibition	6.5 mm

Table 2: Comparative MIC Values of Common Antimicrobial Agents

Antimicrobial Agent	Microorganism	Typical MIC Range (µg/mL)
Ciprofloxacin	Escherichia coli	0.004 - 1
Ciprofloxacin	Pseudomonas aeruginosa	0.06 - 4
Ciprofloxacin	Staphylococcus aureus	0.12 - 2
Fluconazole	Candida albicans	0.25 - 64
Vancomycin	Staphylococcus aureus	0.5 - 2
Vancomycin	MRSA	1 - 4
Carvacrol	Staphylococcus aureus (MSSA)	128 - 203.2
Carvacrol	Staphylococcus aureus (MRSA)	362 - 1024
Thymol	Staphylococcus aureus (MSSA)	256 - 724.01
Thymol	Staphylococcus aureus (MRSA)	512 - ≥2048

Experimental Protocols

The following are detailed methodologies for key experiments cited in the assessment of antimicrobial properties, particularly for lipophilic compounds like Butyl ricinoleate.

Determination of Minimum Inhibitory Concentration (MIC) via Broth Microdilution

This method determines the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism.

• Materials: 96-well microtiter plates, sterile culture broth (e.g., Mueller-Hinton Broth), bacterial or fungal inoculum, Butyl ricinoleate, appropriate solvent (e.g., DMSO or ethanol) for the lipophilic compound, and a positive control antibiotic.

• Procedure:

  • Prepare a stock solution of Butyl ricinoleate in the chosen solvent.

  • Perform serial two-fold dilutions of the Butyl ricinoleate stock solution in the culture broth within the wells of the microtiter plate.

  • Prepare a standardized inoculum of the test microorganism (adjusted to a 0.5 McFarland standard).

  • Inoculate each well with the microbial suspension.

  • Include a positive control (broth with inoculum and a known antibiotic), a negative control (broth with inoculum and solvent, but no Butyl ricinoleate), and a sterility control (broth only).

  • Incubate the plates at the optimal temperature for the microorganism (e.g., 37°C for most bacteria) for 18-24 hours.

  • The MIC is determined as the lowest concentration of Butyl ricinoleate at which no visible growth (turbidity) is observed.

Determination of Minimum Bactericidal Concentration (MBC)

This assay determines the lowest concentration of an antimicrobial agent required to kill a particular bacterium.

• Materials: MIC plates from the previous experiment, sterile agar (B569324) plates (e.g., Mueller-Hinton Agar), sterile saline or broth.

• Procedure:

  • Following the MIC determination, take a small aliquot (e.g., 10 µL) from the wells of the MIC plate that show no visible growth.

  • Spread the aliquots onto separate, appropriately labeled agar plates.

  • Incubate the agar plates at the optimal temperature for the microorganism for 18-24 hours.

  • The MBC is the lowest concentration of the antimicrobial agent that results in no colony formation on the agar plate, indicating a 99.9% reduction in the initial inoculum.

Agar Disk Diffusion Method (for Zone of Inhibition)

This method assesses the antimicrobial activity of a substance by measuring the diameter of the zone of growth inhibition around a disk impregnated with the substance.

• Materials: Sterile agar plates, standardized microbial inoculum, sterile filter paper disks, Butyl ricinoleate, solvent, and a positive control antibiotic disk.

• Procedure:

  • Prepare a uniform lawn of the test microorganism on the surface of the agar plate.

  • Impregnate sterile filter paper disks with a known concentration of Butyl ricinoleate dissolved in a suitable solvent. Allow the solvent to evaporate.

  • Place the impregnated disks, along with a positive control antibiotic disk and a negative control disk (with solvent only), onto the surface of the inoculated agar plate.

  • Incubate the plates at the optimal temperature for the microorganism for 18-24 hours.

  • Measure the diameter of the clear zone of no growth around each disk in millimeters.

Mandatory Visualizations

Proposed Mechanism of Antimicrobial Action

The primary mechanism of antimicrobial action for fatty acids and their esters, including Butyl ricinoleate, is believed to be the disruption of the bacterial cell membrane's integrity. This leads to increased permeability and leakage of intracellular components, ultimately causing cell death.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]

In-Vitro Cytotoxicity of Butyl Ricinoleate: A Comparative Guide

An objective comparison of the cytotoxic potential of Butyl ricinoleate (B1264116), benchmarked against other common pharmaceutical excipients, supported by available experimental data.

This guide offers a comparative analysis of the in-vitro cytotoxicity of Butyl ricinoleate and other widely used pharmaceutical excipients. Due to the limited direct research on Butyl ricinoleate's cytotoxicity, this guide draws comparisons from studies on structurally related compounds, such as ricinoleic acid and its derivatives, as well as various other excipients. The information is intended for researchers, scientists, and professionals in drug development to inform formulation decisions and guide future research.

Comparative Cytotoxicity Data

The following table summarizes the in-vitro cytotoxicity data for various excipients, including compounds structurally related to Butyl ricinoleate. This allows for a comparative assessment of their potential impact on cell viability.

Compound	Cell Line(s)	Assay(s)	Key Findings
Ricinoleic Acid	Hamster intestinal epithelial cells	Trypan Blue Exclusion, 51Cr Release, 3-O-methylglucose uptake	Dose-dependent cytotoxicity observed between 0.1-2.0 mM.[1]
Methyl Ricinoleate Glycosides	J774A.1 (macrophage-like)	Not specified	No significant cytotoxicity observed up to 500 µg/mL (cell viability > 75%).[2]
Castor Oil-Based Polyurethanes	L929 (fibroblast), HDFa (dermal fibroblast)	LDH Assay	Non-toxic, with cell viability above 80%.[3]
Triton X-100 (Positive Control)	Human melanoma (WM164), human keratinocytes (HaCaT), primary skin fibroblasts (FB)	MTT, Crystal Violet	The most cytotoxic compound tested, causing significant inhibition of cell growth at 0.004 µg/mL.[4]
Labrasol®	WM164, HaCaT, FB	MTT, Crystal Violet	Less cytotoxic than Triton X-100.[4]
Labrafil®	WM164, HaCaT, FB	MTT, Crystal Violet	Less cytotoxic than Triton X-100.[4]
Transcutol®	WM164, HaCaT, FB	MTT, Crystal Violet	Less cytotoxic than Labrasol® and Labrafil®.[4]
Labrafac®	WM164, HaCaT, FB	MTT, Crystal Violet	Non-toxic.[4]
Methylparaben	Embryonic Stem Cells (P19C5 EBs)	Morphogenesis Assay	Lowest Observed Adverse Effect Level (LOAEL) of 200 μM.[5][6]
Butylated Hydroxyanisole	Embryonic Stem Cells (P19C5 EBs)	Morphogenesis Assay	LOAEL of 400 μM.[5][6]
Various sugars, amino acids, and polymers	B lymphocytes, Daudi (tumoral lymphoid cells)	WST-1 Assay	At 10 mg/mL, most excipients showed high tolerability. Dextran was well-tolerated up to 100 mg/mL.[7]

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of cytotoxicity studies. Below are protocols for common assays used to evaluate the in-vitro cytotoxicity of pharmaceutical excipients.

MTT (3-(4,5-Dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) Assay

The MTT assay is a colorimetric assay for assessing cell metabolic activity. NAD(P)H-dependent cellular oxidoreductase enzymes reflect the number of viable cells present.

Protocol:

• Cell Seeding: Plate cells in a 96-well plate at a density of 1 x 104 cells/well and incubate for 24 hours to allow for cell attachment.

• Treatment: Expose the cells to various concentrations of the test compound (e.g., Butyl ricinoleate, other excipients) and a positive control (e.g., Triton X-100) for a specified duration (e.g., 24, 48, or 72 hours).

• MTT Addition: After the incubation period, add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan (B1609692) Solubilization: Remove the MTT solution and add 150 µL of a solubilizing agent (e.g., DMSO) to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the untreated control cells.

Lactate (B86563) Dehydrogenase (LDH) Assay

The LDH assay is a cytotoxicity assay that measures the activity of lactate dehydrogenase released from damaged cells.

Protocol:

• Cell Seeding and Treatment: Follow the same procedure as for the MTT assay.

• Sample Collection: After the treatment period, collect the cell culture supernatant.

• LDH Reaction: Add the supernatant to a reaction mixture containing lactate, NAD+, and a tetrazolium salt.

• Absorbance Measurement: Measure the absorbance of the resulting formazan product at a specific wavelength (e.g., 490 nm).

• Data Analysis: Determine the amount of LDH released, which is proportional to the number of lysed cells.

Reactive Oxygen Species (ROS) Production Assay

This assay measures the levels of intracellular reactive oxygen species, which can be an indicator of cellular stress and a mechanism of cytotoxicity.

Protocol:

• Cell Seeding and Treatment: Follow the same procedure as for the MTT assay.

• Probe Loading: After treatment, incubate the cells with a fluorescent probe sensitive to ROS (e.g., DCFH-DA) for a specified time.

• Fluorescence Measurement: Measure the fluorescence intensity using a fluorescence microplate reader or flow cytometer.

• Data Analysis: An increase in fluorescence indicates an increase in intracellular ROS levels.

Visualizing Experimental Workflows and Potential Pathways

To better understand the experimental processes and potential cellular mechanisms, the following diagrams are provided.

Caption: General workflow for in-vitro cytotoxicity testing.

Caption: Putative signaling pathway for excipient-induced cytotoxicity.

References

• 1. Cytotoxicity of ricinoleic acid (castor oil) and other intestinal secretagogues on isolated intestinal epithelial cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Incorporation of Chitosan in Polyurethanes Based on Modified Castor Oil for Cardiovascular Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 4. In vitro screening of topical formulation excipients for epithelial toxicity in cancerous and non-cancerous cell lines - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Developmental toxicity assessment of common excipients using a stem cell-based in vitro morphogenesis model - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Developmental toxicity assessment of common excipients using a stem cell-based in vitro morphogenesis model - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]

A Head-to-Head Comparison of Butyl Ricinoleate and Butyl Acetyl Ricinoleate for Researchers and Formulators

For researchers, scientists, and drug development professionals exploring versatile and biocompatible esters, Butyl Ricinoleate (B1264116) and its acetylated derivative, Butyl Acetyl Ricinoleate, offer a compelling study in structure-property relationships. Both derived from castor oil, a renewable resource, these compounds find applications as plasticizers, lubricants, and cosmetic emollients. This guide provides an objective, data-driven comparison of their performance characteristics, supported by detailed experimental protocols for evaluation.

Physicochemical Properties: A Tale of Two Esters

The primary structural difference between Butyl Ricinoleate and Butyl Acetyl Ricinoleate is the presence of a free hydroxyl group in the former, which is acetylated in the latter. This modification significantly influences their physical and chemical properties, as summarized below.

Property	Butyl Ricinoleate	Butyl Acetyl Ricinoleate
CAS Number	151-13-3[1][2]	140-04-5[3]
Molecular Formula	C22H42O3[1][2]	C24H44O4[4]
Molecular Weight	354.57 g/mol [5]	396.6 g/mol [4]
Appearance	Clear, pale yellow liquid[5]	Colorless to light yellow, clear, viscous liquid
Boiling Point	~185°C @ 1mm Hg[1]	~205°C @ 2mm Hg[6]
Density	~0.919 g/cm³	~0.931 g/cm³[4][6]
Pour Point	~ -26°C	~ -32°C[6]
Flash Point	~115°C	~202°C (395°F)[6]
Solubility	Insoluble in water, soluble in alcohol and oils.	Insoluble in water.
Hydroxyl Value	50-65 mg KOH/g[5]	Nil

Performance Evaluation: A Comparative Analysis

While direct, side-by-side comparative studies are limited in publicly available literature, we can infer performance differences based on their chemical structures and data from related compounds. The following sections outline the expected performance in key applications and the experimental protocols to validate these claims.

As Plasticizers in Polymer Formulations

Both esters can be used as secondary plasticizers for polymers like polyvinyl chloride (PVC) and polyvinyl butyral (PVB).[7][8] The acetylation of the hydroxyl group in Butyl Acetyl Ricinoleate is expected to reduce its polarity and hydrogen bonding potential, which can affect its compatibility and efficiency as a plasticizer.

Expected Performance Differences:

• Compatibility: Butyl Ricinoleate, with its free hydroxyl group, may exhibit slightly better compatibility with polar polymers through hydrogen bonding. However, this can also lead to increased moisture absorption. Butyl Acetyl Ricinoleate, being less polar, might show better compatibility with a broader range of polymers and have lower water absorption.

• Plasticizing Efficiency: The efficiency of a plasticizer is often related to its molecular weight and structure. While specific comparative data is unavailable, Butyl Acetyl Ricinoleate's larger molecular size could potentially lead to lower migration rates from the polymer matrix.[9]

• Low-Temperature Performance: Butyl Acetyl Ricinoleate generally exhibits a lower pour point, suggesting it may impart better flexibility to polymers at low temperatures.[10]

Experimental Protocol for Evaluating Plasticizer Performance (Based on ASTM D2284):

This protocol outlines the steps to compare the tensile properties of PVC films plasticized with Butyl Ricinoleate and Butyl Acetyl Ricinoleate.

• Formulation Preparation: Prepare PVC dry blends with a standard formulation (e.g., 100 parts PVC resin, 50 parts plasticizer, 2 parts thermal stabilizer). Create separate blends for Butyl Ricinoleate and Butyl Acetyl Ricinoleate.

• Milling and Molding: Process the dry blends on a two-roll mill at a temperature of 160-170°C to form a homogenous sheet. Press the milled sheets into films of a specified thickness (e.g., 1 mm) using a hydraulic press at a controlled temperature and pressure.

• Specimen Preparation: Cut dumbbell-shaped test specimens from the molded films according to the dimensions specified in ASTM D638.[11]

• Conditioning: Condition the test specimens at 23 ± 2°C and 50 ± 5% relative humidity for at least 40 hours before testing.

• Tensile Testing: Conduct tensile testing on the conditioned specimens using a universal testing machine at a constant crosshead speed (e.g., 50 mm/min).[12][13]

• Data Analysis: Measure the tensile strength, elongation at break, and modulus of elasticity for each set of specimens.[14] A higher elongation at break and lower modulus typically indicate better plasticizing efficiency.

Caption: Workflow for Evaluating Plasticizer Performance.

As Lubricants

The lubricity of these esters is attributed to their ability to form a lubricating film between moving surfaces. The presence of the hydroxyl group in Butyl Ricinoleate can influence its adsorption on metal surfaces and its viscosity index.

Expected Performance Differences:

• Lubricity: The hydroxyl group in Butyl Ricinoleate may lead to stronger adsorption on metal surfaces, potentially providing better boundary lubrication. Castor oil and its derivatives are known for their excellent lubricating properties.[15][16]

• Viscosity Index: Butyl Acetyl Ricinoleate is expected to have a better viscosity index, meaning its viscosity changes less with temperature, which is a desirable characteristic for lubricants operating over a wide temperature range.

• Thermal and Oxidative Stability: The acetylation in Butyl Acetyl Ricinoleate may lead to improved thermal and oxidative stability compared to Butyl Ricinoleate, as the free hydroxyl group can be a site for oxidation.[2]

Experimental Protocol for Evaluating Lubricant Performance (Based on ASTM D4172 Four-Ball Method):

This protocol describes the procedure for comparing the wear-preventive characteristics of the two esters.[7][17][18][19]

• Apparatus: Use a Four-Ball Wear Test Machine.

• Test Specimens: Utilize four 12.7 mm diameter steel balls.

• Test Conditions:

  • Load: 392 N (40 kgf)

  • Speed: 1200 rpm

  • Temperature: 75°C

  • Duration: 60 minutes

• Procedure: a. Thoroughly clean the steel balls and the test cup. b. Clamp three balls in the test cup and cover them with the test lubricant (either Butyl Ricinoleate or Butyl Acetyl Ricinoleate). c. Place the fourth ball in the chuck of the motor-driven spindle. d. Assemble the test cup with the clamped balls onto the testing machine. e. Apply the specified load and start the motor. f. Run the test for the specified duration at the controlled temperature.

• Data Analysis: After the test, measure the wear scar diameter on the three lower balls using a microscope. Calculate the average wear scar diameter. A smaller wear scar indicates better anti-wear properties.[9]

Caption: Workflow for Evaluating Lubricant Performance.

As Emollients in Cosmetic Formulations

In cosmetics, both esters function as skin-conditioning agents and emollients.[16][20] Their primary role is to soften and smooth the skin by forming a protective layer that reduces water loss.

Expected Performance Differences:

• Emolliency and Skin Feel: Butyl Acetyl Ricinoleate, being less polar, is likely to have a lighter, less greasy feel on the skin compared to Butyl Ricinoleate. The choice between them would depend on the desired sensory characteristics of the final product.

• Skin Hydration and Occlusivity: Butyl Ricinoleate, with its ability to form hydrogen bonds, might provide slightly better occlusivity and, therefore, be more effective at preventing transepidermal water loss (TEWL). However, both are expected to improve skin hydration.[21][22]

Experimental Protocol for Evaluating Emollient Performance (In-Vivo Skin Hydration Study):

This protocol describes a method to compare the effects of the two esters on skin hydration and barrier function using non-invasive instrumental techniques.[23][24]

• Subject Recruitment: Recruit healthy volunteers with normal to dry skin.

• Test Area Demarcation: Mark out test areas of a standard size (e.g., 4x4 cm) on the volar forearms of the subjects.

• Baseline Measurements: Before application of the products, measure the baseline skin hydration using a Corneometer® CM 825 and the baseline transepidermal water loss (TEWL) using a Tewameter® TM 300 in the marked areas.[25][26][27]

• Product Application: Apply a standardized amount (e.g., 2 mg/cm²) of a base cream containing a certain percentage of Butyl Ricinoleate to one test area and a cream with the same concentration of Butyl Acetyl Ricinoleate to another. A control area with no product application should also be included.

• Post-Application Measurements: Measure skin hydration and TEWL at specified time intervals after application (e.g., 1, 2, 4, and 6 hours).

• Data Analysis: Calculate the change in skin hydration and TEWL from the baseline for each product at each time point. An increase in Corneometer® readings indicates improved hydration, while a decrease in Tewameter® readings suggests improved skin barrier function.

Caption: Workflow for Evaluating Emollient Performance.

Synthesis Protocols

For researchers wishing to synthesize these compounds in the lab, the following are generalized protocols.

Synthesis of Butyl Ricinoleate

Butyl Ricinoleate is typically synthesized via the esterification of ricinoleic acid with butanol.[1]

• Reaction Setup: In a round-bottom flask equipped with a Dean-Stark apparatus and a condenser, combine ricinoleic acid, a molar excess of n-butanol (e.g., 1:3 molar ratio), and an acid catalyst (e.g., 0.5-1% w/w of p-toluenesulfonic acid). Toluene can be used as an azeotropic solvent to facilitate water removal.

• Reaction: Heat the mixture to reflux. The water produced during the esterification will be collected in the Dean-Stark trap. Continue the reaction until the theoretical amount of water is collected.

• Work-up: After cooling, neutralize the catalyst with a weak base (e.g., sodium bicarbonate solution). Wash the organic layer with brine, dry it over an anhydrous salt (e.g., sodium sulfate), and filter.

• Purification: Remove the excess butanol and solvent under reduced pressure. The crude Butyl Ricinoleate can be further purified by vacuum distillation.

• Characterization: Confirm the structure and purity of the product using techniques such as Fourier-Transform Infrared (FTIR) spectroscopy (disappearance of the broad O-H stretch from the carboxylic acid and appearance of the ester C=O stretch) and Nuclear Magnetic Resonance (NMR) spectroscopy.

Synthesis of Butyl Acetyl Ricinoleate

Butyl Acetyl Ricinoleate is synthesized by the acetylation of Butyl Ricinoleate.

• Reaction Setup: In a round-bottom flask, dissolve Butyl Ricinoleate in a suitable solvent like toluene. Add a molar excess of acetic anhydride (B1165640) (e.g., 1.5 equivalents) and a catalytic amount of a base (e.g., pyridine) or an acid catalyst.

• Reaction: Heat the mixture at a moderate temperature (e.g., 60-80°C) for several hours. Monitor the reaction progress by thin-layer chromatography (TLC) or FTIR (disappearance of the O-H stretch).

• Work-up: After the reaction is complete, cool the mixture and wash it with water to remove excess acetic anhydride and acetic acid, followed by a wash with a dilute sodium bicarbonate solution and then brine. Dry the organic layer over an anhydrous salt and filter.

• Purification: Remove the solvent under reduced pressure. The crude Butyl Acetyl Ricinoleate can be purified by vacuum distillation.

• Characterization: Confirm the structure and purity using FTIR (disappearance of the O-H stretch and appearance of a second ester C=O stretch) and NMR spectroscopy.

Conclusion

Butyl Ricinoleate and Butyl Acetyl Ricinoleate are versatile, bio-based esters with distinct properties that make them suitable for a range of applications. The presence of a free hydroxyl group in Butyl Ricinoleate enhances its polarity and potential for hydrogen bonding, which can be advantageous for lubricity and compatibility with polar polymers. In contrast, the acetylation in Butyl Acetyl Ricinoleate results in a less polar, more thermally stable compound with potentially better low-temperature performance and a lighter skin feel. The choice between these two compounds will ultimately depend on the specific performance requirements of the intended application. The experimental protocols provided in this guide offer a framework for researchers to conduct their own comparative studies and make data-driven formulation decisions.

References

• 1. Buy Butyl ricinoleate | 151-13-3 [smolecule.com]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. Ricinoleic Acid Derivatives – scipoly.com [scipoly.com]
• 4. butyl acetyl ricinoleate suppliers USA [americanchemicalsuppliers.com]
• 5. Synthesis and properties of castor oil based plasticizers - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. img.antpedia.com [img.antpedia.com]
• 8. [PDF] Standard Test Method for Tensile Properties of Plastics 1 | Semantic Scholar [semanticscholar.org]
• 9. researchgate.net [researchgate.net]
• 10. traquisa.com [traquisa.com]
• 11. img.antpedia.com [img.antpedia.com]
• 12. wewontech.com [wewontech.com]
• 13. How to Test Plasticizer Efficiency in Flexible PVC (ASTM D2284) [eureka.patsnap.com]
• 14. store.astm.org [store.astm.org]
• 15. pubs.acs.org [pubs.acs.org]
• 16. researchgate.net [researchgate.net]
• 17. store.astm.org [store.astm.org]
• 18. kelid1.ir [kelid1.ir]
• 19. webstore.ansi.org [webstore.ansi.org]
• 20. Tribological properties of castor oil tris(diphenyl phosphate) as a high-performance antiwear additive in lubricating greases for steel/steel contacts at elevated temperature - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 21. benchchem.com [benchchem.com]
• 22. Objective and subjective in vivo comparison of two emollient products - PMC [pmc.ncbi.nlm.nih.gov]
• 23. rahnwebsite-live-0f02c1fc49a9462abe717-20bbae1.aldryn-media.com [rahnwebsite-live-0f02c1fc49a9462abe717-20bbae1.aldryn-media.com]
• 24. researchgate.net [researchgate.net]
• 25. static1.squarespace.com [static1.squarespace.com]
• 26. researchgate.net [researchgate.net]
• 27. Corneometer® CM 825 - Skin Hydration Measurement [courage-khazaka.com]

Navigating the Landscape of Bio-Based Plasticizers: A Comparative Guide to Alternatives for Butyl Ricinoleate

The increasing demand for sustainable and non-toxic materials in industries ranging from pharmaceuticals and medical devices to food packaging has propelled the search for effective bio-based plasticizers. Butyl ricinoleate (B1264116), derived from castor oil, has been a notable player in this field. However, the quest for enhanced performance, cost-effectiveness, and a broader range of functionalities necessitates a thorough evaluation of its alternatives. This guide offers a comprehensive comparison of promising bio-based plasticizers that can serve as viable substitutes for Butyl ricinoleate, supported by experimental data and detailed methodologies for performance evaluation.

Key Alternatives and Their Performance

The primary bio-based alternatives to Butyl ricinoleate include citrate (B86180) esters, epoxidized vegetable oils, and other modified natural oils. Each class of compound offers a unique set of properties that make them suitable for specific applications.

Citrate Esters: Versatile and Efficient

Citrate esters, such as Tributyl Citrate (TBC) and Acetyl Tributyl Citrate (ATBC), are synthesized by the esterification of citric acid with alcohols.[1][2] These plasticizers are known for their excellent compatibility with a wide range of polymers, including polyvinyl chloride (PVC) and polylactic acid (PLA).[3][4] They are considered non-toxic and have a strong safety profile, making them suitable for sensitive applications like medical devices and food packaging.[3][5]

Epoxidized Vegetable Oils: Stabilizing and Synergistic

Epoxidized Soybean Oil (ESBO) is a widely used bio-based plasticizer that also functions as a secondary heat and light stabilizer for PVC.[6][7] The epoxidation process involves converting the double bonds in the vegetable oil into oxirane rings, which can neutralize hydrochloric acid released during PVC degradation.[8][9] While often used in conjunction with primary plasticizers, derivatives of ESBO have shown promise as high-performance, standalone plasticizers.[10][11]

Modified Castor and Cardanol (B1251761) Oil Derivatives: Enhanced Properties

Beyond simple esterification, castor oil and cardanol (from cashew nut shell liquid) can be chemically modified to create plasticizers with tailored properties.[2][12] Acetylated and epoxidized derivatives of castor oil, for instance, have demonstrated improved thermal stability and migration resistance compared to their precursors.[12][13][14] Epoxidized cardanol esters have also been shown to have a significant plasticizing and thermal stabilizing effect on PVC.[15][16]

Comparative Performance Data

The following tables summarize the key performance indicators for Butyl Ricinoleate and its alternatives. It is important to note that the data is compiled from various sources and may not represent direct head-to-head comparisons under identical conditions.

Table 1: Plasticizing Efficiency

Plasticizer	Polymer Matrix	Plasticizer Conc. (phr)	Glass Transition Temp. (°C)	Elongation at Break (%)	Tensile Strength (MPa)	Source(s)
Butyl Acetyl Ricinoleate	PVC	15-50	-	Good flexibility	-	[17]
Ricinoleic acid-derived	PLA	10	Reduction observed	Improved flexibility	-	[12]
Acetyl Tributyl Citrate (ATBC)	PVC	40	-	> DOP/PVC	-	[18][19]
Acetyl Tributyl Citrate (ATBC)	PLA	-	Decrease with incr. conc.	-	-	[20]
Epoxidized Soybean Oil (ESBO)	PVC	40	-	> DOP/PVC	Superior to DOP/PVC	[18][19]
Epoxidized Cardanol-Myristate	PVC	35 (5 with 30 ESO)	-	263.4	23.3	[15]
Epoxy Acetylated Castor Oil	PVC	-	-	23.8% > ESO	13.9% > ESO	[12][13]

Table 2: Thermal Stability (Thermogravimetric Analysis - TGA)

Plasticizer	Onset Decomposition Temp. (°C)	Peak Decomposition Temp. (°C)	Polymer Matrix / Neat	Source(s)
Ricinoleate-plasticized PVC	~260 (Initial degradation)	-	PVC	[21]
Epoxidized Cardanol-Myristate	314.4 (Initial decomposition)	-	PVC	[15]
Tributyl Citrate (TBC)	-	-	-	[22]
Acetyl Tributyl Citrate (ATBC)	-	-	-	[23]

Table 3: Migration Resistance

Plasticizer	Test Method	Migration Loss (%)	Comments	Source(s)
Epoxy Acetylated Castor Oil	Solvent Extraction	Lower than DOTP and ESO	Better migration stability	[12][13]
Acetyl Tributyl Citrate (ATBC)	-	Higher than some alternatives	Volatility can be a concern	[23][24]
Epoxidized Cardanol-Myristate	-	-	Enhanced migration resistance	[15]
Ricinoleate-plasticized PVC	-	Lower than DOP and DOA	Ranking migration stability	[21]

Table 4: Biodegradability

Plasticizer	Test Method	Biodegradation (%)	Time (days)	Comments	Source(s)
Citrate Esters	OECD 301	> 90	180	Readily biodegradable	[5]
Epoxidized Soybean Oil (ESBO)	-	-	-	Biodegradable	[6]
Butyl Ricinoleate	-	-	-	Generally considered biodegradable

Experimental Protocols

Standardized testing methodologies are crucial for the objective evaluation and comparison of plasticizer performance. Below are detailed protocols for key experiments.

Thermal Stability: Thermogravimetric Analysis (TGA)

This protocol is based on the principles outlined in ASTM E1131 .[13][14][25][26][27]

• Instrument: Calibrated thermogravimetric analyzer.

• Sample Preparation: A small, representative sample of the neat plasticizer or the plasticized polymer (typically 5-10 mg) is placed in an inert sample pan (e.g., aluminum or platinum).

• Atmosphere: The analysis is conducted under a controlled inert atmosphere, typically high-purity nitrogen, at a constant flow rate (e.g., 20-50 mL/min) to prevent oxidative degradation.

• Temperature Program: The sample is heated from ambient temperature to a final temperature (e.g., 600 °C) at a constant heating rate (e.g., 10 °C/min).

• Data Analysis: The instrument records the sample weight as a function of temperature. The onset decomposition temperature is determined as the temperature at which significant weight loss begins. The peak decomposition temperature is determined from the peak of the derivative thermogravimetric (DTG) curve, representing the point of the fastest weight loss.

Migration Resistance: Solvent Extraction

This protocol follows the principles of ASTM D1239 - Standard Test Method for Resistance of Plastic Films to Extraction by Chemicals .[1][3][4][8]

• Test Specimen: Square plastic film specimens of 50 x 50 mm. At least three specimens are tested for each chemical reagent.

• Reagents: A variety of liquids can be used, including distilled water, soapy water, cottonseed oil, and ethanol, to simulate different environmental exposures.

• Procedure:

  • The initial weight of each conditioned specimen is recorded.

  • Each specimen is completely immersed in a separate container with the test liquid.

  • The containers are sealed and maintained at a specified temperature for a set duration (e.g., 24 hours at 23°C).

  • After immersion, the specimens are removed, gently wiped dry, and reweighed.

• Calculation: The percentage of weight loss is calculated as follows: Weight Loss (%) = [(Initial Weight - Final Weight) / Initial Weight] x 100

Plasticizing Efficiency: Dynamic Mechanical Analysis (DMA)

The plasticizing efficiency can be quantified by the depression of the glass transition temperature (Tg) of the polymer, which can be measured using DMA.[9][16][28][29]

• Instrument: Dynamic Mechanical Analyzer.

• Sample Preparation: Plasticized polymer films of defined dimensions are prepared.

• Test Procedure:

  • The sample is subjected to a sinusoidal oscillating strain at a fixed frequency (e.g., 1 Hz).

  • The temperature is ramped over a defined range that includes the glass transition of the material.

  • The storage modulus (E'), loss modulus (E''), and tan delta (E''/E') are recorded as a function of temperature.

• Data Analysis: The glass transition temperature (Tg) is typically identified as the peak of the tan delta curve. A lower Tg for a plasticized polymer compared to the neat polymer indicates a higher plasticizing efficiency.

Biodegradability

The OECD 301 series of tests are used to assess the ready biodegradability of chemical substances.[15][18][30][31] The CO2 Evolution Test (OECD 301B) is a common method.

• Principle: The test substance is exposed to an inoculum (e.g., activated sludge) in a mineral medium. The amount of carbon dioxide produced during the aerobic biodegradation is measured and compared to the theoretical maximum amount of CO2 that can be produced from the carbon content of the test substance.

• Procedure:

  • A known concentration of the test substance is added to a mineral medium inoculated with microorganisms.

  • The mixture is incubated in a closed vessel with aeration (CO2-free air) for 28 days in the dark.

  • The evolved CO2 is trapped in a solution (e.g., barium hydroxide (B78521) or sodium hydroxide) and quantified by titration.

• Pass Level: A substance is considered "readily biodegradable" if it reaches a biodegradation level of >60% of the theoretical CO2 evolution within a 10-day window during the 28-day test period.

Visualizing Synthesis and Evaluation

To better understand the origin of these alternative plasticizers and the process of their evaluation, the following diagrams are provided.

Caption: Simplified synthesis pathways for citrate esters and epoxidized soybean oil.

Caption: General workflow for evaluating the performance of bio-based plasticizers.

Conclusion

The selection of a suitable bio-based plasticizer is a multifaceted decision that depends on the specific requirements of the end-application. While Butyl Ricinoleate remains a relevant bio-based option, several alternatives offer compelling advantages.

• Citrate esters stand out for their excellent safety profile, high plasticizing efficiency, and good compatibility with a range of polymers, making them ideal for high-value applications in the medical and food contact sectors.

• Epoxidized vegetable oils provide a dual function as both a plasticizer and a stabilizer, which can be a significant advantage in PVC formulations, potentially reducing the need for additional additives.

• Modified castor and cardanol oil derivatives represent a versatile and evolving class of bio-plasticizers where chemical modification can be used to fine-tune properties such as thermal stability and migration resistance to meet demanding performance criteria.

Ultimately, the data presented in this guide, coupled with the detailed experimental protocols, provides a solid foundation for researchers and drug development professionals to make informed decisions when selecting the most appropriate bio-based plasticizer for their specific needs. Further research focusing on direct, side-by-side comparisons of these promising alternatives will be invaluable in accelerating the transition to more sustainable and high-performing materials.

References

• 1. infinitalab.com [infinitalab.com]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. d-nb.info [d-nb.info]
• 4. ASTM D1239-14 15.5.2014 | technical standard | MyStandards [mystandards.biz]
• 5. img.antpedia.com [img.antpedia.com]
• 6. nbinno.com [nbinno.com]
• 7. traquisa.com [traquisa.com]
• 8. standards.iteh.ai [standards.iteh.ai]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. Synthesis and performance evaluation of novel soybean oil‐based plasticisers for polyvinyl chloride (PVC) | Semantic Scholar [semanticscholar.org]
• 12. researchgate.net [researchgate.net]
• 13. matestlabs.com [matestlabs.com]
• 14. qub.ac.uk [qub.ac.uk]
• 15. OECD Guidelines Test No. 301 C & F – BPC Instruments [bpcinstruments.com]
• 16. researchgate.net [researchgate.net]
• 17. traquisa.com [traquisa.com]
• 18. oecd.org [oecd.org]
• 19. Comparative analysis of bio-based plasticizers: biocompatibility, plasticizing mechanisms, and molecular dynamics insights - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 20. researchgate.net [researchgate.net]
• 21. researchgate.net [researchgate.net]
• 22. researchgate.net [researchgate.net]
• 23. kanademy.com [kanademy.com]
• 24. Thermogravimetric Analysis (TGA) ASTM E1131, ISO 11358 [intertek.com]
• 25. standards.iteh.ai [standards.iteh.ai]
• 26. laboratuar.com [laboratuar.com]
• 27. researchgate.net [researchgate.net]
• 28. Enhanced DMA Test Procedure to Measure Viscoelastic Properties of Epoxy-Based Molding Compound: Multiple Oscillatory Strain Amplitudes and Monotonic Loading [mdpi.com]
• 29. eurolab.net [eurolab.net]
• 30. microbe-investigations.com [microbe-investigations.com]
• 31. Types of OECD 301 Biodegradation Tests - Aropha [aropha.com]

Safety & Regulatory Compliance

Proper Disposal of Butyl Ricinoleate: A Guide for Laboratory Professionals

Butyl ricinoleate (B1264116), while not classified as a highly hazardous substance for transport, requires careful and informed disposal procedures due to its potential long-term harmful effects on aquatic life.[1] Adherence to proper disposal protocols is crucial for environmental protection and laboratory safety. This guide provides a comprehensive, step-by-step approach to the safe handling and disposal of butyl ricinoleate waste.

Immediate Safety and Handling Precautions

Before beginning any disposal process, ensure all personnel are equipped with the appropriate Personal Protective Equipment (PPE).

Recommended Personal Protective Equipment:

PPE Item	Specification	Purpose
Gloves	Chemical-resistant (e.g., nitrile)	To prevent skin contact.[1]
Eye Protection	Safety glasses with side shields or goggles	To protect eyes from splashes.[1]
Lab Coat	Standard laboratory coat	To protect skin and clothing.
Respiratory Protection	NIOSH-approved respirator	Recommended if generating aerosols or mists.[1]

Step-by-Step Disposal Protocol

The primary and recommended method for the disposal of butyl ricinoleate is through a licensed chemical waste disposal contractor.[2]

• Waste Identification and Segregation:

  • Clearly label a dedicated waste container as "Butyl Ricinoleate Waste."

  • Do not mix butyl ricinoleate with other chemical waste streams unless explicitly permitted by your institution's hazardous waste management plan.

• Containerization:

  • Use a chemically resistant, sealable container for waste collection. High-density polyethylene (B3416737) (HDPE) containers are a suitable option.

  • Ensure the container is in good condition, free from contamination, and compatible with butyl ricinoleate.

• Waste Accumulation:

  • Carefully transfer the waste into the designated container.

  • Keep the waste container securely sealed when not in use.

  • Store the container in a cool, dry, and well-ventilated area, away from incompatible materials such as strong oxidizing agents.

• Final Disposal:

  • Contact your institution's Environmental Health and Safety (EHS) department to arrange for a pickup by a licensed chemical waste disposal contractor.

  • Provide the EHS department with an accurate description of the waste, including its composition and quantity.

  • Do not dispose of butyl ricinoleate down the drain or in regular trash. Discharge into the environment must be avoided.

Spill and Emergency Procedures

In the event of a spill, follow these procedures:

• Evacuate and Ventilate: Evacuate personnel from the immediate area and ensure adequate ventilation.

• Containment: Prevent further leakage or spillage if it is safe to do so. Do not let the chemical enter drains.

• Cleanup: Absorb the spill with an inert material (e.g., vermiculite, dry sand) and place it in a suitable, closed container for disposal.

• Decontamination: Clean the spill area thoroughly.

Quantitative Data

Property	Value
Molecular Formula	C22H42O3
Molecular Weight	354.58 g/mol
Flash Point	167.50 °C (334.00 °F) (est)
Boiling Point	452.00 to 453.00 °C @ 760.00 mm Hg (est)
Water Solubility	0.003051 mg/L @ 25 °C (est)

Data sourced from The Good Scents Company.

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of butyl ricinoleate.

Caption: Workflow for the proper disposal of Butyl Ricinoleate.

References

• 1. echemi.com [echemi.com]
• 2. benchchem.com [benchchem.com]

Comprehensive Safety and Handling Guide for Butyl Ricinoleate

This guide provides essential safety protocols, operational procedures, and disposal plans for the handling of Butyl ricinoleate (B1264116) in a laboratory environment. Adherence to these guidelines is critical for ensuring the safety of researchers, scientists, and drug development professionals.

Hazard Identification and Classification

Butyl ricinoleate is generally considered to have a low hazard profile; however, different suppliers may provide conflicting classifications. It is crucial to consult the specific Safety Data Sheet (SDS) for the product in use. One source classifies it as non-hazardous, while another indicates it is harmful to aquatic life with long-lasting effects[1][2].

Summary of Potential Hazards:

Hazard Type	Classification	Precautionary Statement
Environmental Hazard	Hazardous to the aquatic environment, long-term (Chronic) - Category 3[1]	H412: Harmful to aquatic life with long lasting effects. P273: Avoid release to the environment[1].
Physical/Chemical Hazards	Not broadly classified as hazardous.[2] Forms explosive mixtures with air on intense heating.	Handle in a well-ventilated area and keep away from heat and ignition sources.

| Health Hazards | Not classified as a health hazard under GHS by some sources. Avoid contact with skin and eyes. | Wear appropriate personal protective equipment. |

Personal Protective Equipment (PPE)

The following PPE is mandatory when handling Butyl ricinoleate to minimize exposure and ensure personal safety.

Recommended Personal Protective Equipment:

Body Part	PPE Specification	Standard Compliance
Eyes/Face	Tightly fitting safety goggles with side-shields.	Conforming to EN 166 (EU) or NIOSH (US).
Skin	Chemical-resistant gloves (Butyl rubber recommended) and impervious, fire/flame-resistant lab coat or clothing.	Gloves must satisfy specifications of EU Directive 89/686/EEC and EN 374.

| Respiratory | A full-face respirator is recommended if exposure limits are exceeded, irritation is experienced, or aerosols are generated. | Use a NIOSH/MSHA approved respirator. |

Operational Plan: Step-by-Step Handling Protocol

3.1. Preparation and Engineering Controls

• Ventilation: Always handle Butyl ricinoleate in a well-ventilated area, such as a chemical fume hood.

• PPE Inspection: Before starting, inspect all PPE for integrity. Gloves must be checked for any signs of degradation or punctures prior to use.

• Emergency Equipment: Ensure an eyewash station and safety shower are readily accessible. Keep a spill kit appropriate for non-polar liquids nearby.

3.2. Chemical Handling and Storage

• Grounding: When transferring large quantities, ground and bond containers and receiving equipment to prevent static discharge. Use non-sparking tools.

• Transfer: Avoid splashing and the formation of aerosols during transfer.

• Storage: Store Butyl ricinoleate in a tightly closed container in a dry, cool, and well-ventilated place, away from heat and sources of ignition. The recommended storage temperature is below 15°C in a dark place. It should be stored apart from incompatible materials.

Emergency and Disposal Plans

4.1. Accidental Release Measures

• Evacuate: Evacuate personnel from the immediate spill area.

• Ventilate: Ensure the area is well-ventilated.

• Contain Spill: Prevent further leakage if safe to do so. Cover drains to prevent the chemical from entering public waters.

• Absorb: Use an inert, liquid-absorbent material (e.g., Chemizorb®) to collect the spill.

• Collect and Dispose: Collect the absorbed material using spark-proof tools and place it into a suitable, closed container for disposal.

• Decontaminate: Clean the affected area thoroughly.

4.2. First Aid Measures

Exposure Route	First Aid Protocol
Inhalation	Move the victim to fresh air. If breathing is difficult, administer oxygen. If not breathing, provide artificial respiration and seek immediate medical attention.
Skin Contact	Immediately remove contaminated clothing. Wash the affected area with soap and plenty of water. Consult a doctor if irritation persists.
Eye Contact	Rinse thoroughly with pure water for at least 15 minutes, also under the eyelids. Remove contact lenses if present and easy to do. Seek immediate medical attention.

| Ingestion | Rinse mouth with water. Do NOT induce vomiting. Never give anything by mouth to an unconscious person. Call a physician or poison control center immediately. |

4.3. Disposal Plan

• Containerization: Waste Butyl ricinoleate and contaminated materials should be collected in their original containers or suitable, clearly labeled, and closed containers. Do not mix with other waste.

• Regulations: All waste must be disposed of in accordance with local, national, and regional regulations.

• Facility: Dispose of the contents/container at an approved waste disposal plant or appropriate treatment facility.

Handling Workflow Diagram

The following diagram illustrates the standard workflow for handling Butyl ricinoleate in a laboratory setting.

References

• 1. echemi.com [echemi.com]
• 2. Ricinoleates Manufacturer,Ricinoleates Supplier,Exporter [acmesynthetic.com]